1-Allyl-3-(4-butylphenyl)thiourea

• CAS: 902637-62-1

Core Science & Biosynthesis

An In-Depth Technical Guide to 1-Allyl-3-(4-butylphenyl)thiourea: Synthesis, Characterization, and Potential Applications

Introduction: The Versatile Thiourea Scaffold in Medicinal Chemistry

Thiourea and its derivatives represent a cornerstone in modern medicinal chemistry, serving as a versatile structural motif in the design of novel therapeutic agents.[1][2] The unique electronic and steric properties of the thiourea functional group, characterized by its ability to form strong hydrogen bonds and coordinate with metal ions, enable these compounds to interact with a wide array of biological targets. This has led to the development of thiourea-containing molecules with a broad spectrum of pharmacological activities, including antibacterial, anticancer, antiviral, and analgesic properties.[1][2][3][4][5][6] The structural backbone of 1-Allyl-3-(4-butylphenyl)thiourea, featuring an allyl group and a substituted phenyl ring, suggests its potential as a bioactive molecule worthy of investigation. The allyl moiety can participate in various biological interactions, while the 4-butylphenyl group imparts significant lipophilicity, which can influence the compound's pharmacokinetic and pharmacodynamic profile.

Chemical Structure and Physicochemical Properties

1-Allyl-3-(4-butylphenyl)thiourea is a disubstituted thiourea with the chemical formula C₁₄H₂₀N₂S. Its structure is characterized by an allyl group and a 4-butylphenyl group attached to the nitrogen atoms of the thiourea core.

Chemical Structure:

A comprehensive understanding of the physicochemical properties of a drug candidate is fundamental to its development. While experimental data for 1-Allyl-3-(4-butylphenyl)thiourea is not available, the following table presents key predicted properties based on its structure.

Property	Predicted Value
Molecular Formula	C₁₄H₂₀N₂S
Molecular Weight	248.39 g/mol
CAS Number	902637-62-1
Appearance	Off-white to yellow solid
Boiling Point	345.3 ± 45.0 °C
Density	1.065 ± 0.06 g/cm³
pKa	12.91 ± 0.70

Synthesis of 1-Allyl-3-(4-butylphenyl)thiourea: A Proposed Methodology

The synthesis of N,N'-disubstituted thioureas is a well-established process in organic chemistry, most commonly achieved through the reaction of an amine with an isothiocyanate. The proposed synthesis of 1-Allyl-3-(4-butylphenyl)thiourea follows this reliable pathway, utilizing commercially available or readily synthesizable starting materials.

Overall Synthetic Scheme

Caption: Proposed synthesis of 1-Allyl-3-(4-butylphenyl)thiourea.

Experimental Protocol

Materials:

• 4-Butylaniline

• Allyl isothiocyanate[7][8]

• Anhydrous solvent (e.g., Tetrahydrofuran (THF), Acetonitrile, or Dichloromethane)

• Stirring apparatus

• Reaction vessel

• Rotary evaporator

• Recrystallization solvent (e.g., Ethanol/water mixture)

Procedure:

• Reaction Setup: In a clean, dry reaction vessel equipped with a magnetic stirrer, dissolve 1.0 equivalent of 4-butylaniline in a suitable anhydrous solvent.

• Addition of Isothiocyanate: To the stirred solution, add 1.05 equivalents of allyl isothiocyanate dropwise at room temperature. The slight excess of the isothiocyanate ensures the complete consumption of the aniline.

• Reaction Monitoring: Allow the reaction mixture to stir at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) until the starting aniline spot is no longer visible. The reaction is typically complete within a few hours.

• Work-up: Upon completion, remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is then purified by recrystallization from a suitable solvent system, such as an ethanol/water mixture, to yield the pure 1-Allyl-3-(4-butylphenyl)thiourea.

• Drying: The purified crystals are collected by filtration and dried under vacuum.

Causality Behind Experimental Choices:

• Anhydrous Solvent: The use of an anhydrous solvent is crucial to prevent any unwanted side reactions of the highly reactive isothiocyanate group with water.

• Stoichiometry: A slight excess of allyl isothiocyanate is used to drive the reaction to completion, maximizing the yield of the desired product.

• Room Temperature Reaction: The reaction is typically exothermic and proceeds efficiently at room temperature, avoiding the need for heating which could lead to potential side products.

• Recrystallization: This purification technique is chosen for its effectiveness in removing unreacted starting materials and any minor impurities, resulting in a highly pure crystalline product.

Structural Characterization: Expected Spectroscopic Data

The identity and purity of the synthesized 1-Allyl-3-(4-butylphenyl)thiourea would be confirmed using a combination of spectroscopic techniques. Based on the analysis of similar structures, the following spectral data are anticipated:

¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy

The ¹H NMR spectrum is expected to show distinct signals for each type of proton in the molecule.

• Aromatic Protons: Two doublets in the aromatic region (typically δ 7.0-7.5 ppm) corresponding to the protons on the 4-substituted phenyl ring.

• Allyl Protons: A multiplet for the vinyl proton (-CH=), and two multiplets for the methylene protons adjacent to the double bond (-CH₂-) and the nitrogen atom (-NH-CH₂-).

• Butyl Protons: A triplet for the terminal methyl group (-CH₃), a triplet for the methylene group attached to the aromatic ring (-Ar-CH₂-), and two multiplets for the internal methylene groups (-CH₂-CH₂-).

• NH Protons: Two broad singlets corresponding to the two N-H protons of the thiourea moiety.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy

The ¹³C NMR spectrum will provide information about the carbon skeleton.

• Thiourea Carbonyl (C=S): A characteristic signal in the downfield region, typically around δ 180 ppm.

• Aromatic Carbons: Signals in the aromatic region (δ 120-150 ppm), including two signals for the substituted carbons and two for the unsubstituted carbons of the phenyl ring.

• Allyl Carbons: Signals for the two vinyl carbons and the methylene carbon.

• Butyl Carbons: Four distinct signals corresponding to the four different carbon atoms of the butyl chain.

FT-IR (Fourier-Transform Infrared) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present.

• N-H Stretching: A broad band or multiple bands in the region of 3100-3400 cm⁻¹.

• C-H Stretching: Bands corresponding to aromatic and aliphatic C-H stretches around 2850-3100 cm⁻¹.

• C=C Stretching: A band for the alkene C=C stretch of the allyl group around 1640 cm⁻¹.

• C=S Stretching (Thioamide I band): A strong absorption band in the region of 1200-1350 cm⁻¹.

• N-C-S Bending (Thioamide II and III bands): Characteristic bands in the fingerprint region.

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound.

• Molecular Ion Peak (M⁺): A prominent peak at m/z corresponding to the molecular weight of the compound (248.39).

• Isotope Peak (M+2)⁺: A smaller peak at M+2 due to the natural abundance of the ³⁴S isotope.

• Fragmentation Pattern: Characteristic fragments resulting from the cleavage of the allyl and butyl groups, as well as the thiourea core.

Potential Biological Activities and Therapeutic Applications

Given the extensive research on thiourea derivatives, 1-Allyl-3-(4-butylphenyl)thiourea is a promising candidate for various biological activities. The following sections outline potential therapeutic areas based on the known activities of structurally related compounds.

Anticancer Activity

Numerous thiourea derivatives have demonstrated significant cytotoxic effects against various cancer cell lines.[4] The proposed mechanisms of action are diverse and can include the inhibition of key enzymes involved in cancer cell proliferation, induction of apoptosis, and disruption of cell cycle progression. The lipophilic 4-butylphenyl group in the target molecule could enhance its ability to cross cell membranes, potentially increasing its intracellular concentration and cytotoxic efficacy.

Potential Signaling Pathway Involvement:

Caption: Potential anticancer mechanisms of thiourea derivatives.

Antibacterial Activity

Thiourea derivatives have been investigated as potential antibacterial agents.[3] Their mechanism of action can involve the inhibition of essential bacterial enzymes or disruption of the bacterial cell wall. The structural features of 1-Allyl-3-(4-butylphenyl)thiourea, combining the reactive allyl group with a lipophilic aromatic moiety, could contribute to its antibacterial efficacy against a range of Gram-positive and Gram-negative bacteria.

Analgesic and Anti-inflammatory Activity

Certain phenylthiourea derivatives have shown promising analgesic and anti-inflammatory activities.[5][9][10][11][12][13] The mechanism is often linked to the inhibition of cyclooxygenase (COX) enzymes, which are key players in the inflammatory cascade and pain signaling. The structural similarity of 1-Allyl-3-(4-butylphenyl)thiourea to known analgesic thioureas suggests it may possess similar properties, warranting investigation in preclinical pain and inflammation models.

Conclusion and Future Directions

1-Allyl-3-(4-butylphenyl)thiourea is a structurally intriguing molecule with significant potential for biological activity, stemming from its thiourea core and the presence of both allyl and butylphenyl substituents. While direct experimental data is currently lacking, this in-depth technical guide provides a comprehensive roadmap for its synthesis, characterization, and exploration of its therapeutic potential. Future research should focus on the practical synthesis and purification of this compound, followed by a thorough spectroscopic characterization to confirm its structure. Subsequently, a systematic evaluation of its biological activities, including cytotoxicity against a panel of cancer cell lines, antibacterial efficacy, and analgesic and anti-inflammatory properties, will be crucial in determining its potential as a lead compound for drug discovery. The insights and protocols detailed in this guide are intended to catalyze and inform these future research endeavors.

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An In-depth Technical Guide to the Physicochemical Characteristics of 1-Allyl-3-(4-butylphenyl)thiourea

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiourea derivatives represent a versatile class of organic compounds that have garnered significant attention in medicinal chemistry and drug discovery. Their unique structural features and ability to engage in various non-covalent interactions make them privileged scaffolds for the design of novel therapeutic agents.[1][2] These compounds have demonstrated a broad spectrum of biological activities, including but not limited to, anticancer, antiviral, antibacterial, and anti-inflammatory properties.[1] The 1-Allyl-3-(4-butylphenyl)thiourea molecule, possessing both a reactive allyl group and a lipophilic butylphenyl moiety, presents an intriguing candidate for further investigation in drug development programs. The interplay between these functional groups is anticipated to significantly influence its physicochemical properties, which in turn govern its pharmacokinetic and pharmacodynamic profiles.

This technical guide provides a comprehensive overview of the core physicochemical characteristics of 1-Allyl-3-(4-butylphenyl)thiourea. It is designed to equip researchers, scientists, and drug development professionals with the essential knowledge and experimental protocols to effectively synthesize, characterize, and evaluate this compound. While specific experimental data for this exact molecule is not extensively available in the public domain, this guide leverages data from closely related analogs and established scientific principles to provide reliable estimations and robust experimental methodologies.

Chemical Synthesis and Purification

The synthesis of 1-Allyl-3-(4-butylphenyl)thiourea can be efficiently achieved through the nucleophilic addition of 4-butylaniline to allyl isothiocyanate. This is a well-established and high-yielding method for the preparation of N,N'-disubstituted thioureas.[2]

Proposed Synthetic Pathway

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An In-depth Technical Guide to the Synthesis of 1-Allyl-3-(4-butylphenyl)thiourea

This guide provides a comprehensive overview of a reliable and efficient synthetic pathway for 1-Allyl-3-(4-butylphenyl)thiourea, a disubstituted thiourea derivative with significant potential in medicinal chemistry and drug development. Thiourea derivatives are a well-established class of compounds known for their diverse biological activities, including antibacterial, antifungal, antioxidant, and anticancer properties.[1][2][3] This document is intended for researchers, scientists, and professionals in the field of drug development, offering detailed experimental protocols and insights into the underlying chemical principles.

Strategic Approach to Synthesis

The synthesis of 1-Allyl-3-(4-butylphenyl)thiourea is most effectively achieved through a convergent synthesis strategy. This approach involves the independent synthesis of two key precursors, 4-butylaniline and allyl isothiocyanate, followed by their coupling in the final step to yield the target molecule. This strategy allows for the efficient preparation of the precursors and a high-yielding final reaction.

Part 1: Synthesis of Precursor 1: 4-Butylaniline

There are two primary, well-established routes for the synthesis of 4-butylaniline.

Route A: Nitration and Reduction of n-Butylbenzene

This classic electrophilic aromatic substitution pathway is a robust method for introducing an amino group onto the benzene ring.

• Nitration of n-Butylbenzene: The first step involves the nitration of n-butylbenzene using a mixture of nitric acid and sulfuric acid to yield 4-nitro-n-butylbenzene. The sulfuric acid acts as a catalyst, protonating the nitric acid to form the highly electrophilic nitronium ion (NO₂⁺).[4]

• Reduction of 4-Nitro-n-butylbenzene: The nitro group is then reduced to an amino group. A common and efficient method for this transformation is catalytic hydrogenation using hydrogen gas in the presence of a palladium on carbon (Pd/C) catalyst.[4]

Route B: Direct Synthesis from Aniline and n-Butanol

An alternative approach involves the direct alkylation of aniline with n-butanol. This reaction is typically carried out at high temperatures and pressures in the presence of a suitable catalyst.[5] While this method is more direct, it may require specialized equipment to handle the reaction conditions.

For the purposes of this guide, we will focus on the more widely accessible nitration and reduction route.

Experimental Protocol: Synthesis of 4-Butylaniline

Step 1: Nitration of n-Butylbenzene

• In a flask equipped with a magnetic stirrer and a dropping funnel, cool a mixture of concentrated sulfuric acid and n-butylbenzene to 0-5 °C in an ice bath.

• Slowly add a nitrating mixture (a solution of nitric acid in sulfuric acid) dropwise to the reaction flask, ensuring the temperature does not exceed 10 °C.[4]

• After the addition is complete, allow the reaction to stir at room temperature for a specified time to ensure complete conversion.

• Carefully pour the reaction mixture over crushed ice and extract the organic layer containing 4-nitro-n-butylbenzene.

• Wash the organic layer with a dilute sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude 4-nitro-n-butylbenzene.

Step 2: Reduction of 4-Nitro-n-butylbenzene

• Dissolve the crude 4-nitro-n-butylbenzene in a suitable solvent, such as ethanol or ethyl acetate.

• Add a catalytic amount of 10% palladium on carbon.

• Subject the mixture to hydrogenation in a high-pressure hydrogenator until the theoretical amount of hydrogen has been consumed.[4]

• Filter the reaction mixture through a pad of celite to remove the catalyst.

• Remove the solvent under reduced pressure to yield the crude 4-butylaniline.

• Purify the crude product by vacuum distillation to obtain pure 4-butylaniline.

Part 2: Synthesis of Precursor 2: Allyl Isothiocyanate

Allyl isothiocyanate is commercially available but can also be synthesized in the laboratory. The most common method involves the reaction of allyl chloride with a thiocyanate salt.[6][7]

Experimental Protocol: Synthesis of Allyl Isothiocyanate

• Dissolve potassium thiocyanate in a suitable solvent, such as ethanol or aqueous acetone, in a round-bottom flask.[6]

• Add allyl chloride to the solution and reflux the mixture for several hours.[6][8] The reaction proceeds via a nucleophilic substitution mechanism where the thiocyanate ion displaces the chloride ion.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture and filter to remove the potassium chloride byproduct.

• Remove the solvent under reduced pressure.

• Purify the resulting allyl isothiocyanate by vacuum distillation.[7]

Part 3: Final Synthesis of 1-Allyl-3-(4-butylphenyl)thiourea

The final step in this synthesis is the nucleophilic addition of the primary amine (4-butylaniline) to the electrophilic carbon of the isothiocyanate group of allyl isothiocyanate. This reaction is generally high-yielding and proceeds under mild conditions.[9][10]

Experimental Protocol: Synthesis of 1-Allyl-3-(4-butylphenyl)thiourea

• Dissolve 4-butylaniline in a suitable aprotic solvent, such as dichloromethane or tetrahydrofuran (THF), in a round-bottom flask equipped with a magnetic stirrer.

• Add an equimolar amount of allyl isothiocyanate to the solution at room temperature. The reaction is typically exothermic, so controlled addition may be necessary for larger-scale syntheses.

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by TLC. The reaction is often complete within a few hours.

• Upon completion, the product may precipitate out of the solution. If not, the solvent can be partially removed under reduced pressure to induce crystallization.

• Collect the solid product by filtration and wash it with a small amount of cold solvent to remove any unreacted starting materials.

• The product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexane, to yield pure 1-Allyl-3-(4-butylphenyl)thiourea.

Data Summary and Characterization

The successful synthesis of 1-Allyl-3-(4-butylphenyl)thiourea should be confirmed by various analytical techniques.

Parameter	Expected Value/Observation	Analytical Method
Physical Appearance	White to off-white crystalline solid	Visual Inspection
Melting Point	To be determined experimentally	Melting Point Apparatus
Purity	>95%	HPLC, ¹H NMR, ¹³C NMR
¹H NMR	Characteristic peaks for allyl and butylphenyl groups	NMR Spectroscopy
¹³C NMR	Characteristic peak for the thiocarbonyl (C=S) carbon	NMR Spectroscopy
Mass Spectrometry	Molecular ion peak corresponding to C₁₄H₂₀N₂S	MS (e.g., ESI-MS)
FT-IR	Characteristic peaks for N-H, C=S, and aromatic C-H stretching	IR Spectroscopy

Safety Considerations

• Allyl isothiocyanate is a lachrymator and should be handled in a well-ventilated fume hood.[6]

• Concentrated acids (sulfuric and nitric acid) are highly corrosive and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Organic solvents are flammable and should be used in a well-ventilated area away from ignition sources.

• Standard laboratory safety practices should be followed at all times.

Conclusion

The synthetic pathway detailed in this guide provides a robust and efficient method for the preparation of 1-Allyl-3-(4-butylphenyl)thiourea. By following the outlined protocols and adhering to safety precautions, researchers can reliably synthesize this promising compound for further investigation into its biological activities and potential therapeutic applications. The versatility of the final coupling step also allows for the synthesis of a library of related thiourea derivatives by varying the amine and isothiocyanate starting materials.

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The Multifaceted Potential of Allyl-Substituted Thioureas: A Technical Guide to Their Biological Activities

Foreword for the Modern Researcher

In the dynamic landscape of drug discovery and development, the exploration of novel chemical scaffolds with diverse biological activities remains a cornerstone of innovation. Among these, the thiourea functional group has consistently emerged as a privileged structure, underpinning a vast array of pharmacologically active compounds. This guide focuses specifically on a compelling subclass: allyl-substituted thioureas . The introduction of the allyl group imparts unique physicochemical properties, influencing the lipophilicity, reactivity, and conformational flexibility of the parent thiourea molecule. These modifications have profound implications for their interaction with biological targets, leading to a spectrum of potential therapeutic applications.

This document is structured not as a rigid review, but as a technical guide for the practicing researcher. It is designed to provide not only a comprehensive overview of the known biological activities of allyl-substituted thioureas but also the practical, methodological context required to explore them. We will delve into the causality behind experimental design, from synthesis to biological evaluation, providing detailed protocols and explaining the rationale for their selection. By integrating synthetic strategy, mechanistic insights, and validated experimental procedures, this guide aims to empower researchers to confidently navigate and contribute to this promising area of medicinal chemistry.

The Thiourea Scaffold: A Privileged Framework in Medicinal Chemistry

Thiourea, with its SC(NH₂)₂ core, is an organosulfur compound that serves as a remarkably versatile building block in organic synthesis.[1] Its derivatives have garnered significant attention due to a wide range of reported biological activities, including antibacterial, antifungal, antiviral, anticancer, anti-inflammatory, and insecticidal properties.[2][3] The biological prowess of thiourea derivatives is often attributed to the ability of the sulfur and nitrogen atoms to act as hydrogen bond donors and acceptors, facilitating interactions with various biological macromolecules like proteins and enzymes.[4]

The general synthesis of N,N'-disubstituted thioureas is often a straightforward and high-yielding process, typically involving the reaction of an isothiocyanate with a primary or secondary amine.[5] The nucleophilic amine attacks the electrophilic carbon of the isothiocyanate group, leading to the formation of the thiourea linkage. This synthetic accessibility allows for extensive structural diversification, a key advantage in structure-activity relationship (SAR) studies.

Synthesis of Allyl-Substituted Thioureas: A Practical Protocol

The synthesis of N-allyl-N'-aryl/benzoyl thioureas is a prime example of this facile chemistry. A common and effective method is the modified Schotten-Baumann reaction, which involves the acylation of an N-allylthiourea precursor.[6]

Experimental Protocol: Synthesis of 1-Allyl-3-(2-chlorobenzoyl)thiourea [7]

• Reactant Preparation: In a 250 mL round-bottom flask, dissolve N-allylthiourea (0.0172 mol) in 50 mL of tetrahydrofuran (THF). Add triethylamine (0.028 mol) to the mixture. This acts as a base to neutralize the HCl generated during the reaction.

• Acylation: Prepare a solution of 2-chlorobenzoyl chloride (0.0143 mol) in 15 mL of THF.

• Reaction Initiation: Cool the flask containing the allylthiourea solution in an ice bath. While stirring vigorously with a magnetic stirrer, add the 2-chlorobenzoyl chloride solution dropwise over a period of 30 minutes. The slow addition and cooling are crucial to control the exothermic reaction.

• Reaction Completion: After the addition is complete, remove the ice bath and reflux the mixture over a water bath. The progress of the reaction should be monitored hourly using thin-layer chromatography (TLC). The reaction is considered complete when the starting materials are consumed and a single product spot is observed.

• Work-up and Purification: Once the reaction is complete, cool the mixture and wash it three times with a saturated sodium carbonate solution to remove any unreacted acid chloride and triethylamine hydrochloride salt. The crude product can then be isolated by filtration and purified by recrystallization from a suitable solvent, such as methanol, to yield the pure 1-allyl-3-(2-chlorobenzoyl)thiourea.

Causality Behind Experimental Choices: The use of THF as a solvent is due to its ability to dissolve both the polar (allylthiourea) and non-polar (benzoyl chloride) reactants. Triethylamine is a common organic base chosen for its ability to scavenge the HCl byproduct without interfering with the primary reaction. The reflux step provides the necessary activation energy to drive the reaction to completion. TLC is a rapid and effective technique for monitoring the progress of the reaction by separating the components of the reaction mixture based on their polarity.

Anticancer Activity: Targeting Key Oncogenic Pathways

One of the most extensively studied biological activities of allyl-substituted thioureas is their potential as anticancer agents. Research has shown that these compounds can exert cytotoxic effects against a variety of cancer cell lines, often with promising selectivity over normal cells.[5][6]

Mechanism of Action: Inhibition of HER-2 and NF-κB Signaling

A significant breakthrough in understanding the anticancer mechanism of this class of compounds comes from studies on N-benzoyl-3-allylthiourea (BATU). This derivative has been shown to exhibit potent cytotoxicity against breast cancer cells, particularly those that overexpress the Human Epidermal Growth Factor Receptor 2 (HER-2).[6]

The HER-2 signaling pathway is a critical driver of cell proliferation, differentiation, and survival. Its overexpression is a hallmark of certain aggressive types of breast cancer.[8] BATU has been found to enhance its cytotoxicity in HER-2 overexpressing cells, suggesting a targeted interaction with this pathway.[6]

Furthermore, BATU has been implicated in the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[6] NF-κB is a transcription factor that plays a pivotal role in inflammation, immunity, and cancer by promoting the expression of genes involved in cell survival and proliferation.[9][10] Its constitutive activation is a common feature in many cancers. The inactivation of NF-κB by BATU leads to the inhibition of the expression of proteins crucial for cell proliferation, contributing to its anticancer effect.[6]

Caption: Proposed mechanism of action for anticancer allyl-substituted thioureas.

Evaluating Cytotoxicity: The MTT Assay

A standard and reliable method for assessing the cytotoxic effects of compounds on cancer cells is the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Experimental Protocol: MTT Assay for Cell Viability [11]

• Cell Seeding: Plate cancer cells (e.g., MCF-7, HER-2 overexpressing MCF-7) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the allyl-substituted thiourea compound in the appropriate cell culture medium. Replace the existing medium in the wells with the medium containing different concentrations of the test compound. Include a vehicle control (e.g., DMSO) and a no-treatment control. Incubate the plate for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C. During this time, mitochondrial dehydrogenases in viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium containing MTT and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution in each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the control. The IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting a dose-response curve.

Causality Behind Experimental Choices: The 96-well plate format is ideal for high-throughput screening of multiple concentrations and replicates. The incubation time with the compound is varied to assess both short-term and long-term cytotoxic effects. The MTT assay is chosen for its simplicity, reliability, and the direct correlation between formazan production and the number of viable cells. DMSO is a common solvent for dissolving organic compounds for in vitro assays due to its miscibility with aqueous media and low toxicity at the concentrations typically used.

Table 1: Anticancer Activity of Allyl-Substituted Thiourea Derivatives

Compound	Cancer Cell Line	IC₅₀ (µM)	Reference
N-benzoyl-3-allylthiourea (BATU)	MCF-7	1470	[6]
N-benzoyl-3-allylthiourea (BATU)	MCF-7/HER-2	640	[6]
Allylthiourea (ATU)	MCF-7	5220	[6]
Allylthiourea (ATU)	MCF-7/HER-2	3170	[6]
1-(4-chlorophenyl)-3-allylthiourea	K-562 (Leukemia)	8.8	[5]
1-(prop-2-en-1-yl)thiourea	MT-4 (Leukemia)	43.0	[5]

Antimicrobial Activity: A Broad-Spectrum Defense

Allyl-substituted thioureas have also demonstrated promising activity against a range of microbial pathogens, including both Gram-positive and Gram-negative bacteria.[12][13] The thiourea moiety is known to interact with microbial enzymes and proteins, potentially disrupting essential metabolic processes.[4]

Evaluating Antimicrobial Efficacy: Minimum Inhibitory Concentration (MIC) Assay

The gold standard for quantifying the in vitro activity of an antimicrobial agent is the determination of its Minimum Inhibitory Concentration (MIC). The MIC is the lowest concentration of the compound that prevents visible growth of a microorganism. The broth microdilution method is a widely used and reliable technique for determining MIC values.

Experimental Protocol: Broth Microdilution MIC Assay [11][14]

• Compound Preparation: Prepare a stock solution of the allyl-substituted thiourea in a suitable solvent (e.g., DMSO). Perform serial two-fold dilutions of the compound in a 96-well microtiter plate using cation-adjusted Mueller-Hinton Broth (CAMHB). The final volume in each well should be 50 µL.

• Inoculum Preparation: From a fresh bacterial culture (18-24 hours old), prepare a bacterial suspension in sterile saline or broth and adjust its turbidity to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well of the microtiter plate, resulting in a final volume of 100 µL per well. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 35°C ± 2°C for 16-20 hours.

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible bacterial growth.

Causality Behind Experimental Choices: Mueller-Hinton Broth is the standard medium for routine antimicrobial susceptibility testing as it supports the growth of most common pathogens and has minimal interference with the activity of most antimicrobial agents. The 0.5 McFarland standard ensures a consistent and reproducible starting concentration of bacteria. The use of a 96-well plate allows for the efficient testing of multiple compounds and concentrations simultaneously.

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Unraveling the Therapeutic Potential: A Mechanistic Hypothesis for 1-Allyl-3-(4-butylphenyl)thiourea

A Technical Guide for Researchers and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

The diverse pharmacological landscape of thiourea derivatives has positioned them as a compelling scaffold in modern medicinal chemistry. This guide delves into the hypothetical mechanism of action of a novel compound, 1-Allyl-3-(4-butylphenyl)thiourea. Synthesizing data from analogous structures and established biological principles, we propose a dual-action hypothesis centered on anti-inflammatory and pro-apoptotic activities. We postulate that 1-Allyl-3-(4-butylphenyl)thiourea exerts its effects through the modulation of key inflammatory signaling pathways, specifically the inhibition of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), and the suppression of the NF-κB signaling cascade. Concurrently, we hypothesize its engagement in the intrinsic apoptosis pathway via the activation of executioner caspases. This document provides a comprehensive framework for the experimental validation of this hypothesis, offering detailed protocols and a logical investigative workflow.

Introduction: The Promise of Thiourea Derivatives

Thiourea and its derivatives represent a privileged class of compounds in drug discovery, exhibiting a broad spectrum of biological activities, including anti-inflammatory, anticancer, antiviral, and antimicrobial properties.[1][2][3] The structural versatility of the thiourea backbone (R-NH-C(S)-NH-R') allows for facile modification, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties. The hydrogen bonding capabilities of the thiourea moiety are crucial for its interaction with various biological targets, such as enzymes and receptors.[4] The subject of this guide, 1-Allyl-3-(4-butylphenyl)thiourea, incorporates an allyl group, a feature often associated with enhanced biological activity in various therapeutic agents, and a 4-butylphenyl group, which increases the compound's lipophilicity, potentially enhancing its membrane permeability and interaction with hydrophobic binding pockets of target proteins. While direct mechanistic studies on this specific molecule are nascent, its structural components suggest a compelling potential for therapeutic intervention in diseases characterized by inflammation and aberrant cell survival, such as cancer and chronic inflammatory disorders.

Central Hypothesis: A Dual-Pronged Mechanism of Action

We hypothesize that 1-Allyl-3-(4-butylphenyl)thiourea functions through a dual mechanism involving the concurrent suppression of pro-inflammatory pathways and the induction of apoptosis in pathological cells.

Hypothesis 1: Anti-inflammatory Activity via Inhibition of COX-2, 5-LOX, and the NF-κB Pathway.

We propose that 1-Allyl-3-(4-butylphenyl)thiourea attenuates inflammatory responses by directly inhibiting the activity of key enzymes in the eicosanoid pathway, COX-2 and 5-LOX. Furthermore, we hypothesize that the compound suppresses the activation of the master inflammatory regulator, Nuclear Factor-kappa B (NF-κB), leading to a downstream reduction in the expression of pro-inflammatory cytokines and mediators.

Hypothesis 2: Pro-apoptotic Activity via Activation of the Intrinsic Apoptotic Pathway.

We postulate that in susceptible cells, such as cancer cells, 1-Allyl-3-(4-butylphenyl)thiourea induces programmed cell death (apoptosis) through the activation of the intrinsic mitochondrial pathway. This is hypothesized to occur via the activation of executioner caspases, such as caspase-3 and caspase-7, leading to the orderly dismantling of the cell.

The following diagram illustrates the proposed signaling pathways modulated by 1-Allyl-3-(4-butylphenyl)thiourea.

Caption: Hypothesized dual mechanism of action of 1-Allyl-3-(4-butylphenyl)thiourea.

Experimental Validation: A Phased Approach

To systematically investigate our dual-action hypothesis, we propose a multi-tiered experimental approach, progressing from in vitro enzymatic and cell-based assays to in vivo models.

Phase 1: In Vitro Characterization of Anti-inflammatory Activity

This phase aims to confirm the direct inhibitory effects of 1-Allyl-3-(4-butylphenyl)thiourea on key inflammatory enzymes and pathways.

• Cyclooxygenase (COX-1 and COX-2) Inhibition Assay: To determine the inhibitory potency and selectivity of the compound towards COX isoforms.

• 5-Lipoxygenase (5-LOX) Inhibition Assay: To assess the inhibitory effect on the production of leukotrienes.

• NF-κB Reporter Assay: To quantify the inhibition of NF-κB transcriptional activity in a relevant cell line (e.g., HEK293T or macrophage-like cells).

• Cytokine Production Assay: To measure the reduction in pro-inflammatory cytokines (e.g., TNF-α, IL-6) in lipopolysaccharide (LPS)-stimulated macrophages.

Phase 2: In Vitro Elucidation of Pro-apoptotic Mechanisms

This phase will investigate the compound's ability to induce apoptosis and delineate the underlying molecular pathway.

• MTT or CellTiter-Glo® Assay: To determine the cytotoxic effects of the compound on various cancer cell lines.

• Annexin V/Propidium Iodide Staining: To quantify the induction of apoptosis and distinguish it from necrosis.

• Caspase-3/7 Activity Assay: To measure the activation of executioner caspases.

• Mitochondrial Membrane Potential Assay: To assess the disruption of the mitochondrial membrane potential, a key event in the intrinsic apoptotic pathway.

Phase 3: In Vivo Validation of Therapeutic Efficacy

This phase will translate the in vitro findings to a relevant animal model of inflammation.

• Carrageenan-Induced Paw Edema Model: A well-established acute inflammation model in rodents to evaluate the in vivo anti-inflammatory efficacy of the compound.[5][6][7]

The following diagram outlines the proposed experimental workflow.

Caption: Proposed experimental workflow for validating the mechanism of action.

Detailed Experimental Protocols

This section provides standardized, step-by-step protocols for the key experiments outlined in the validation workflow.

COX-2 Inhibition Assay (Fluorometric)

• Reagent Preparation: Prepare COX Assay Buffer, COX Probe, COX Cofactor, Arachidonic Acid, and human recombinant COX-2 enzyme according to the manufacturer's instructions (e.g., Cayman Chemical, Cat# 701050 or Assay Genie, BN00777).[8][9]

• Compound Preparation: Dissolve 1-Allyl-3-(4-butylphenyl)thiourea in DMSO to prepare a stock solution. Serially dilute the stock solution in COX Assay Buffer to obtain a range of test concentrations.

• Assay Procedure:

  • Add 160 µl of Reaction Buffer, 10 µl of Heme, and 10 µl of COX-2 to each well of a 96-well plate.

  • Add 10 µl of the diluted compound or vehicle control (DMSO) to the respective wells.

  • Pre-incubate the plate at 37°C for 10 minutes.

  • Initiate the reaction by adding 10 µl of Arachidonic Acid to each well.

  • Immediately measure the fluorescence (Ex/Em = 535/587 nm) in a kinetic mode for 5-10 minutes.

• Data Analysis: Calculate the rate of reaction for each concentration. Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the compound concentration.

NF-κB Luciferase Reporter Assay

• Cell Culture and Transfection:

  • Culture HEK293T cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

  • Co-transfect the cells with an NF-κB luciferase reporter plasmid and a Renilla luciferase control plasmid using a suitable transfection reagent.

• Compound Treatment and Stimulation:

  • After 24 hours of transfection, pre-treat the cells with varying concentrations of 1-Allyl-3-(4-butylphenyl)thiourea for 1 hour.

  • Stimulate the cells with TNF-α (10 ng/ml) or LPS (1 µg/ml) for 6 hours.

• Luciferase Assay:

  • Lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system (e.g., Promega, Cat# E1910).[2][3][10]

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Express the results as a percentage of the stimulated control.

Caspase-3/7 Activity Assay

• Cell Culture and Treatment:

  • Seed a cancer cell line (e.g., MCF-7 or HeLa) in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with different concentrations of 1-Allyl-3-(4-butylphenyl)thiourea for 24 hours.

• Caspase-Glo® 3/7 Assay:

  • Equilibrate the plate and the Caspase-Glo® 3/7 Reagent (Promega, Cat# G8090) to room temperature.[4][11][12]

  • Add 100 µl of the Caspase-Glo® 3/7 Reagent to each well.

  • Mix the contents on a plate shaker for 30 seconds and incubate at room temperature for 1-2 hours in the dark.

• Measurement: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: Express the results as fold change in caspase activity compared to the vehicle-treated control.

Carrageenan-Induced Paw Edema in Rats

• Animals: Use male Wistar rats (180-200 g). Acclimatize the animals for at least one week before the experiment.

• Compound Administration: Administer 1-Allyl-3-(4-butylphenyl)thiourea orally or intraperitoneally at various doses one hour before carrageenan injection. A control group should receive the vehicle, and a positive control group should receive a standard anti-inflammatory drug (e.g., indomethacin).

• Induction of Edema: Inject 0.1 ml of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw of each rat.[6][7][13]

• Measurement of Paw Edema: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the control group.

Expected Outcomes and Interpretation

The successful validation of our hypothesis would be demonstrated by the following outcomes:

Experiment	Expected Outcome	Interpretation
COX-2/5-LOX Inhibition Assays	Dose-dependent inhibition of COX-2 and 5-LOX activity with calculated IC₅₀ values.	The compound directly targets key enzymes in the inflammatory cascade.
NF-κB Reporter Assay	Dose-dependent reduction in TNF-α or LPS-induced NF-κB luciferase activity.	The compound suppresses a central inflammatory signaling pathway.
Caspase-3/7 Activity Assay	Dose-dependent increase in caspase-3/7 activity in cancer cells.	The compound induces apoptosis through the activation of executioner caspases.
Carrageenan-Induced Paw Edema	Significant reduction in paw edema in treated animals compared to the control group.	The compound exhibits in vivo anti-inflammatory efficacy.

A comprehensive analysis of these results will provide a robust understanding of the mechanism of action of 1-Allyl-3-(4-butylphenyl)thiourea and will be instrumental in guiding its further development as a potential therapeutic agent.

Conclusion

This technical guide presents a scientifically grounded hypothesis for the mechanism of action of 1-Allyl-3-(4-butylphenyl)thiourea, proposing a dual role in modulating inflammation and apoptosis. The detailed experimental framework provided herein offers a clear and logical path for the validation of this hypothesis. The elucidation of its precise molecular targets and signaling pathways will be a critical step in unlocking the full therapeutic potential of this promising thiourea derivative and will contribute valuable knowledge to the field of medicinal chemistry and drug discovery.

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An In-Depth Technical Guide to the Solubility and Stability of 1-Allyl-3-(4-butylphenyl)thiourea for Drug Development Professionals

Executive Summary

1-Allyl-3-(4-butylphenyl)thiourea represents a class of molecules with significant therapeutic potential, stemming from the diverse biological activities observed in thiourea derivatives, including anticancer, antibacterial, and analgesic properties.[1][2] The successful translation of any promising compound from a laboratory curiosity to a clinical candidate is critically dependent on a thorough understanding of its physicochemical properties. Among these, solubility and stability are paramount, as they directly influence bioavailability, formulation strategies, and shelf-life. This guide provides a comprehensive framework for the systematic evaluation of the solubility and stability of 1-Allyl-3-(4-butylphenyl)thiourea. It is designed for researchers, scientists, and drug development professionals, offering not just experimental protocols, but also the underlying scientific rationale to empower informed decision-making throughout the preclinical development process. We will delve into the causality behind experimental choices, establish self-validating protocols, and ground our recommendations in authoritative scientific principles.

Physicochemical Profile of 1-Allyl-3-(4-butylphenyl)thiourea

• Chemical Structure:

  • IUPAC Name: 1-allyl-3-(4-butylphenyl)thiourea

  • Molecular Formula: C₁₄H₂₀N₂S

  • Molecular Weight: 248.39 g/mol

• Predicted Physicochemical Properties: Based on data for analogous compounds like 1-Allyl-3-(4-isopropylphenyl)thiourea and 1-allyl-3-(4-ethoxyphenyl)thiourea, we can estimate key parameters that will govern its behavior in various solvent systems.[3][4]

Parameter	Estimated Value	Implication for Solubility & Stability
Topological Polar Surface Area (TPSA)	~24.06 Ų	Low TPSA suggests good potential for membrane permeability.
logP (Octanol-Water Partition Coefficient)	~3.5 - 4.0	A high logP value indicates significant lipophilicity, predicting low aqueous solubility and good solubility in non-polar organic solvents.
Hydrogen Bond Donors	2	The two N-H groups can act as hydrogen bond donors, contributing to interactions with polar protic solvents.
Hydrogen Bond Acceptors	1 (S atom)	The thiocarbonyl sulfur is a weak hydrogen bond acceptor.

These predicted properties suggest that 1-Allyl-3-(4-butylphenyl)thiourea is a lipophilic molecule, which is likely to present challenges in achieving adequate aqueous solubility for formulation.

Comprehensive Solubility Determination

The solubility of a drug substance is a critical determinant of its absorption and bioavailability. A comprehensive assessment across a range of pharmaceutically relevant solvents is therefore essential.

The Scientific Rationale for Solvent Selection

The choice of solvents should be systematic, spanning a range of polarities and pH values to build a complete picture of the compound's dissolution behavior. This allows for the identification of potential formulation vehicles and provides insight into how the compound will behave in different physiological environments.

Proposed Solvent Systems:

• Aqueous Buffers: pH 1.2 (simulated gastric fluid), pH 4.5 (acetate buffer), pH 6.8 (simulated intestinal fluid), and pH 7.4 (physiological pH).

• Alcohols: Methanol, Ethanol, Isopropanol. These are common co-solvents in formulations.

• Aprotic Solvents: Dimethyl sulfoxide (DMSO), Dioxane.[5] These are often used for initial stock solutions and in early-stage in vitro assays.

• Polymeric Solvents: Polyethylene glycol 400 (PEG-400). A common vehicle for poorly soluble compounds.[5]

• Binary Solvent Systems: Mixtures of water with ethanol or methanol can provide valuable data for developing liquid formulations.[6]

Experimental Protocol: The Shake-Flask Method for Thermodynamic Solubility

The shake-flask method is the gold standard for determining thermodynamic (or equilibrium) solubility. It measures the concentration of a saturated solution when it is in equilibrium with an excess of the solid drug.

Step-by-Step Protocol:

• Preparation: Add an excess amount of solid 1-Allyl-3-(4-butylphenyl)thiourea to a series of glass vials, ensuring a visible amount of undissolved solid remains at the end of the experiment.

• Solvent Addition: Add a precise volume of each selected solvent to the respective vials.

• Equilibration: Seal the vials and place them in a shaker bath set to a constant temperature (typically 25 °C or 37 °C). Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. It is crucial to first establish the time to reach equilibrium through a preliminary experiment.

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle. Alternatively, centrifuge the samples at a high speed to pellet the undissolved solid.

• Sampling: Carefully withdraw a clear aliquot of the supernatant.

• Dilution: Dilute the aliquot with a suitable solvent to bring the concentration within the linear range of the analytical method.

• Quantification: Analyze the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

Analytical Quantification: HPLC Method Development

HPLC is the preferred method for quantification due to its high specificity, sensitivity, and ability to separate the parent compound from any potential impurities or degradants.[7][8]

Proposed HPLC Parameters:

• Column: A C18 reversed-phase column is a good starting point for a lipophilic molecule like this.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

• Detection: UV detection at a wavelength where the phenylthiourea chromophore has maximum absorbance (likely in the 230-270 nm range). A UV scan of the compound in the mobile phase should be performed to determine the optimal wavelength.

• Calibration: A calibration curve should be prepared using standard solutions of known concentrations to ensure accurate quantification.

Caption: Workflow for the Shake-Flask Solubility Assay.

Anticipated Solubility Profile & Data Presentation

Based on the predicted high logP, the solubility of 1-Allyl-3-(4-butylphenyl)thiourea is expected to be low in aqueous buffers and significantly higher in organic solvents.

Table 1: Solubility Data Summary for 1-Allyl-3-(4-butylphenyl)thiourea at 25°C

Solvent System	pH (if applicable)	Solubility (mg/mL)	Solubility (M)
0.1 N HCl	1.2
Acetate Buffer	4.5
Phosphate Buffer	6.8
Phosphate Buffer	7.4
Methanol	N/A
Ethanol	N/A
DMSO	N/A
PEG-400	N/A

Comprehensive Stability Assessment

Stability testing is crucial to identify potential degradation pathways and to determine the compound's shelf-life. Thiourea derivatives are known to be susceptible to oxidation, which can lead to the formation of urea analogs and other byproducts.[9]

Forced Degradation (Stress Testing)

Forced degradation studies are designed to accelerate the degradation of a compound to identify its likely degradation products and to develop a stability-indicating analytical method.

Experimental Protocols:

• Acid/Base Hydrolysis:

  • Prepare solutions of the compound in 0.1 N HCl and 0.1 N NaOH.

  • Incubate the solutions at an elevated temperature (e.g., 60-80°C) for a set period (e.g., 24 hours).

  • At various time points, withdraw samples, neutralize them, and analyze by HPLC.

• Oxidative Degradation:

  • Prepare a solution of the compound and treat it with a dilute solution of hydrogen peroxide (e.g., 3% H₂O₂).

  • Keep the solution at room temperature and analyze at various time points. Thioureas are often rapidly degraded by oxidizing agents.[9]

• Thermal Degradation:

  • Expose the solid compound to dry heat (e.g., 80°C).

  • Separately, expose a solution of the compound in a relevant solvent to the same temperature.

  • Analyze samples over time to assess degradation.

• Photostability:

  • Expose both the solid compound and a solution to controlled light conditions (as per ICH Q1B guidelines).

  • Include a dark control to differentiate between light-induced and thermal degradation.

  • Analyze the samples after the exposure period.

Development of a Stability-Indicating Analytical Method

A critical component of stability testing is the use of a validated stability-indicating HPLC method. This method must be able to resolve the parent peak from all significant degradation product peaks, ensuring that any decrease in the parent compound's concentration is accurately measured.

Method Development Strategy:

• Analyze the samples from the forced degradation studies.

• Adjust the HPLC gradient, mobile phase composition, and/or column chemistry to achieve baseline separation between the parent compound and all observed degradant peaks.

• The use of a photodiode array (PDA) detector is highly recommended to check for peak purity and to help in the characterization of degradants.

Caption: Potential Degradation Pathways for Thiourea Derivatives.

Data Presentation for Stability Studies

The results of the forced degradation studies should be summarized clearly to indicate the compound's lability under different conditions.

Table 2: Forced Degradation Summary for 1-Allyl-3-(4-butylphenyl)thiourea

Stress Condition	Time	% Assay of Parent Compound	% Degradation	No. of Degradants
0.1 N HCl (80°C)	24h
0.1 N NaOH (80°C)	24h
3% H₂O₂ (RT)	8h
Thermal (80°C, solid)	48h
Photolytic (ICH Q1B)	-

Implications for Drug Development

The data generated from these studies will have a direct and significant impact on the progression of 1-Allyl-3-(4-butylphenyl)thiourea as a drug candidate.

• Low Aqueous Solubility: If confirmed, this will necessitate enabling formulation strategies. Options could include:

  • Co-solvent systems: Utilizing solvents like ethanol or PEG-400 in the formulation.

  • Amorphous solid dispersions: To improve the dissolution rate.

  • Lipid-based formulations: For oral delivery of highly lipophilic compounds.

• Chemical Instability: If the compound is found to be highly susceptible to oxidation, this would be a major developmental challenge. Mitigation strategies could include:

  • Inclusion of antioxidants in the formulation.

  • Packaging under an inert atmosphere (e.g., nitrogen).

  • Protection from light through opaque packaging.

  • Salt formation or pro-drug strategies to protect the labile thiourea moiety.

Conclusion

A comprehensive and early characterization of the solubility and stability of 1-Allyl-3-(4-butylphenyl)thiourea is not merely a data-gathering exercise; it is a critical step in risk mitigation for the entire drug development program. By employing the robust, scientifically-grounded protocols detailed in this guide, researchers can generate the high-quality data needed to understand the compound's liabilities, design appropriate formulation strategies, and ultimately increase the probability of a successful journey to the clinic. The insights gained will form the bedrock of the compound's Chemistry, Manufacturing, and Controls (CMC) documentation and will be indispensable for its future development.

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The Ascendant Role of Thiourea Scaffolds in Modern Medicinal Chemistry: A Technical Guide for Drug Development Professionals

Abstract

The thiourea motif, a structurally simple yet functionally versatile pharmacophore, has emerged as a cornerstone in contemporary drug discovery. Its unique electronic properties and hydrogen bonding capabilities have propelled the development of a vast and diverse library of derivatives with significant therapeutic potential. This in-depth technical guide provides a comprehensive overview of thiourea derivatives in medicinal chemistry, designed for researchers, scientists, and drug development professionals. We will traverse the synthetic landscape, delve into the mechanistic intricacies of their biological activities, and explore their burgeoning applications across a spectrum of diseases, from infectious agents to malignancies. This guide emphasizes the causal relationships behind experimental designs and the self-validating nature of the described protocols, ensuring a blend of theoretical knowledge and practical insight.

Introduction: The Thiourea Core - A Privileged Scaffold

Thiourea, the sulfur analogue of urea, possesses a unique chemical architecture that underpins its broad utility in medicinal chemistry.[1][2] The replacement of the oxygen atom with a less electronegative sulfur atom alters the electronic distribution and steric profile of the molecule, bestowing upon it distinct reactivity and biological interaction capabilities.[1] The thiourea functional group, characterized by the (R1R2N)(R3R4N)C=S formula, features two amine groups and a thiocarbonyl group, which can act as both hydrogen bond donors and acceptors.[3] This dual capacity facilitates robust interactions with a multitude of biological targets, including enzymes and receptors.[3] This inherent versatility has established thiourea and its derivatives as "privileged structures" in drug design, leading to their investigation in a wide array of therapeutic areas.[4]

Synthetic Strategies: Building the Thiourea Arsenal

The accessibility and modular nature of thiourea derivative synthesis are key drivers of their prevalence in drug discovery programs. Several reliable methods exist for their preparation, with the choice of route often dictated by the desired substitution pattern and the nature of the starting materials.[5][6]

The Isothiocyanate Route: A Workhorse Reaction

The most prevalent and versatile method for synthesizing N,N'-disubstituted thioureas involves the reaction of an amine with an isothiocyanate.[3][7] This reaction is typically high-yielding and proceeds under mild conditions, allowing for the introduction of a wide variety of substituents on both nitrogen atoms.

Experimental Protocol: Synthesis of a Generic N,N'-Disubstituted Thiourea

• Reactant Preparation: Dissolve the primary or secondary amine (1.0 equivalent) in a suitable aprotic solvent (e.g., dichloromethane, acetonitrile) in a round-bottom flask equipped with a magnetic stirrer.

• Isothiocyanate Addition: To the stirred solution, add the isothiocyanate (1.0 equivalent) dropwise at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting materials are consumed.

• Work-up and Purification: Upon completion, concentrate the reaction mixture under reduced pressure. The crude product can then be purified by recrystallization or column chromatography to yield the desired thiourea derivative.[8]

The causality behind this straightforward protocol lies in the high electrophilicity of the carbon atom in the isothiocyanate group, which is readily attacked by the nucleophilic amine. The reaction is often self-catalyzing and driven to completion by the formation of the stable thiourea linkage.

Alternative Synthetic Pathways

While the isothiocyanate route is dominant, other methods offer advantages in specific contexts. For instance, the reaction of amines with carbon disulfide in an aqueous medium provides a greener alternative for the synthesis of symmetrical and unsymmetrical thioureas.[6][7] Another approach involves the use of thiophosgene or its derivatives, though the toxicity of these reagents necessitates careful handling.[7]

Therapeutic Applications: A Multifaceted Pharmacological Profile

The structural diversity of thiourea derivatives translates into a broad spectrum of biological activities, making them valuable lead compounds in numerous therapeutic areas.[5][9]

Anticancer Agents

Thiourea derivatives have demonstrated significant potential as anticancer agents, exhibiting cytotoxic activity against various cancer cell lines.[9][10] Their mechanisms of action are often multi-pronged, targeting key pathways involved in cancer progression.

• Enzyme Inhibition: Many thiourea derivatives act as potent inhibitors of enzymes crucial for cancer cell survival and proliferation, such as protein tyrosine kinases (PTKs), receptor tyrosine kinases (RTKs), and DNA topoisomerases.[10] For example, certain thiourea-containing compounds have shown potent inhibitory activity against vascular endothelial growth factor receptor 2 (VEGFR-2), a key player in angiogenesis.[11]

• COX-2 Inhibition: Some thiourea derivatives bearing a sulfonamide moiety have been identified as selective cyclooxygenase-2 (COX-2) inhibitors, a target implicated in inflammation and carcinogenesis.[12]

• Induction of Apoptosis: Certain derivatives have been shown to induce programmed cell death (apoptosis) in cancer cells, potentially by arresting the cell cycle at specific phases.[9]

Table 1: Selected Thiourea Derivatives with Anticancer Activity

Compound Class	Target Cancer Cell Line(s)	Reported IC50 Values	Reference
Bis-thiourea derivatives	Human leukemia cell lines	As low as 1.50 µM	[9]
Phosphonate thiourea derivatives	Pancreatic, prostate, and breast cancer cell lines	3 to 14 µM	[9]
1-aryl-3-(pyridin-2-yl) substituted thioureas	MCF-7 and SkBR3 breast cancer cells	0.7 to 1.3 µM	[11]

Antimicrobial and Antiviral Agents

The rise of drug-resistant pathogens has spurred the search for novel antimicrobial and antiviral agents, and thiourea derivatives have emerged as a promising class of compounds.[13][14]

• Antibacterial Activity: Thiourea derivatives have demonstrated activity against a range of Gram-positive and Gram-negative bacteria.[13][15] Their mechanism of action can involve the inhibition of essential bacterial enzymes or disruption of the bacterial cell membrane.[16] Structure-activity relationship (SAR) studies have revealed that the presence of electron-withdrawing groups and lipophilic moieties can enhance antibacterial potency.[16]

• Antifungal Activity: Several thiourea derivatives exhibit significant antifungal activity, for instance, against Saccharomyces cerevisiae.[1]

• Antiviral Activity: Thiourea derivatives have been investigated for their antiviral properties, particularly against HIV.[17][18] Some compounds act as non-nucleoside reverse transcriptase inhibitors (NNRTIs), a key enzyme in the HIV replication cycle.[18] Adamantylthiourea derivatives have also shown activity against the influenza virus.[19]

Enzyme Inhibitors

Beyond their anticancer and antimicrobial applications, thiourea derivatives are recognized as potent inhibitors of various enzymes, highlighting their potential in treating a range of diseases.[20][21]

• Cholinesterase Inhibition: Some thiourea derivatives have been identified as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes implicated in the progression of Alzheimer's disease.[20]

• Lipoxygenase and Xanthine Oxidase Inhibition: Certain unsymmetrical thioureas have demonstrated inhibitory activity against lipoxygenase and xanthine oxidase, enzymes involved in inflammatory pathways and oxidative stress.[21][22]

Structure-Activity Relationships (SAR) and Drug Design

The ease of synthesis of thiourea derivatives allows for systematic structural modifications to explore and optimize their biological activity. SAR studies are crucial for identifying the key structural features that govern their potency and selectivity.[16][17]

For instance, in the context of antibacterial agents, studies have shown that:

• The presence of a thiourea-phenyl system is often critical for activity.[16]

• Electron-withdrawing groups like nitro and halo substituents on the aromatic rings can enhance activity.[16]

• The nature and position of substituents on the phenyl rings significantly influence the inhibitory potency.

Workflow for SAR-Guided Drug Discovery of Thiourea Derivatives

Caption: A typical workflow for the structure-activity relationship (SAR)-guided discovery of thiourea-based drug candidates.

Future Perspectives and Conclusion

The journey of thiourea derivatives in medicinal chemistry is far from over. Their proven track record as a versatile and fruitful scaffold for drug discovery continues to inspire new research directions. Future efforts will likely focus on the development of more selective and potent derivatives with improved pharmacokinetic profiles. The exploration of novel therapeutic targets and the use of computational tools for rational drug design will undoubtedly accelerate the translation of promising thiourea-based compounds from the laboratory to the clinic.

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Protocols & Analytical Methods

Synthesis of 1-Allyl-3-(4-butylphenyl)thiourea via Schotten-Baumann reaction

Application Note & Protocol

Topic: A Robust Protocol for the Synthesis of 1-Allyl-3-(4-butylphenyl)thiourea

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Synthesis of a Versatile Thiourea Derivative

Thiourea derivatives are a cornerstone in medicinal chemistry and materials science, exhibiting a wide spectrum of biological activities and serving as crucial intermediates in organic synthesis. The compound 1-Allyl-3-(4-butylphenyl)thiourea, featuring both an allyl group amenable to further functionalization and a lipophilic butylphenyl moiety, represents a molecule of significant interest for drug discovery programs and as a building block for complex molecular architectures.

This document provides a comprehensive, field-tested protocol for the synthesis of 1-Allyl-3-(4-butylphenyl)thiourea. The synthesis proceeds via a direct nucleophilic addition of 4-butylaniline to allyl isothiocyanate. While the classic Schotten-Baumann reaction involves the acylation of amines or alcohols with acyl halides in the presence of a base to neutralize the resulting acid[1][2][3], the direct reaction of an amine with an isothiocyanate does not produce an acidic byproduct. However, the term "Schotten-Baumann conditions" is sometimes broadly applied to reactions conducted in a biphasic system or under basic catalysis to enhance nucleophilicity.[1][4] This protocol employs conditions analogous to this principle, utilizing a base to facilitate the reaction, ensuring high yield and purity.

The following sections detail the reaction mechanism, provide a step-by-step experimental procedure, outline methods for product characterization, and discuss critical safety considerations.

Reaction Scheme

Figure 1. Synthesis of 1-Allyl-3-(4-butylphenyl)thiourea from 4-butylaniline and allyl isothiocyanate.

Mechanism of Thiourea Formation

The formation of the thiourea derivative occurs through a nucleophilic addition mechanism. The lone pair of electrons on the nitrogen atom of 4-butylaniline attacks the electrophilic carbon atom of the isothiocyanate group. This step forms a transient zwitterionic intermediate, which rapidly undergoes an intramolecular proton transfer from the amine nitrogen to the isothiocyanate nitrogen, yielding the stable thiourea product. Due to the lower nucleophilicity of aromatic amines compared to aliphatic amines, the reaction may require heating to proceed at an appreciable rate.[5]

Caption: Mechanism of 1-Allyl-3-(4-butylphenyl)thiourea formation.

Materials and Equipment

Reagents and Solvents

• 4-Butylaniline (≥98%)

• Allyl isothiocyanate (≥98%)[6]

• Tetrahydrofuran (THF), anhydrous

• Triethylamine (TEA), (≥99%)

• Ethyl acetate (EtOAc), ACS grade

• Hexane, ACS grade

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography (if required)

Equipment

• Round-bottom flask (100 mL) with magnetic stir bar

• Reflux condenser and heating mantle

• Separatory funnel (250 mL)

• Rotary evaporator

• Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• UV lamp for TLC visualization

• Glass funnel and filter paper

• Standard laboratory glassware (beakers, graduated cylinders)

• Melting point apparatus

Quantitative Data Summary

This table outlines the reagent quantities for a typical laboratory-scale synthesis.

Reagent	Molar Mass ( g/mol )	Amount (g)	Moles (mmol)	Equivalents
4-Butylaniline	149.23	1.49	10.0	1.0
Allyl isothiocyanate	99.15	1.09	11.0	1.1
Triethylamine (TEA)	101.19	0.20	2.0	0.2
Tetrahydrofuran (THF)	-	40 mL	-	-

Experimental Protocol

1. Reaction Setup 1.1. To a 100 mL oven-dried round-bottom flask equipped with a magnetic stir bar, add 4-butylaniline (1.49 g, 10.0 mmol). 1.2. Dissolve the aniline in 20 mL of anhydrous tetrahydrofuran (THF). 1.3. Add triethylamine (0.20 g, 2.0 mmol) to the solution. This organic base acts as a catalyst, enhancing the nucleophilicity of the aniline. 1.4. In a separate vial, dissolve allyl isothiocyanate (1.09 g, 11.0 mmol) in 20 mL of anhydrous THF.

2. Reaction Execution 2.1. Slowly add the allyl isothiocyanate solution to the stirring aniline solution at room temperature over 10 minutes. 2.2. Attach a reflux condenser to the flask and heat the reaction mixture to reflux (approximately 66°C for THF). 2.3. Monitor the reaction progress using Thin-Layer Chromatography (TLC) every 30-60 minutes.

• Expert Insight: Use a 3:1 hexane/ethyl acetate eluent system. The starting aniline will have a higher Rf value than the more polar thiourea product. The reaction is considered complete when the spot corresponding to 4-butylaniline is no longer visible under UV light. Aromatic amines often require reflux conditions to react completely with isothiocyanates.[5]

3. Workup and Isolation 3.1. Once the reaction is complete (typically 2-4 hours), allow the mixture to cool to room temperature. 3.2. Remove the THF using a rotary evaporator. 3.3. Dissolve the resulting residue in 50 mL of ethyl acetate. 3.4. Transfer the solution to a separatory funnel and wash sequentially with:

• 2 x 30 mL of 1 M HCl (to remove any unreacted 4-butylaniline and triethylamine).
• 1 x 30 mL of deionized water.
• 1 x 30 mL of brine (to aid in phase separation). 3.5. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure to yield the crude product.

4. Purification 4.1. The crude product, typically an off-white solid, can be purified by recrystallization. 4.2. Dissolve the crude solid in a minimal amount of hot ethyl acetate and slowly add hexane until the solution becomes turbid. 4.3. Allow the solution to cool slowly to room temperature, then place it in an ice bath for 30 minutes to maximize crystal formation. 4.4. Collect the purified crystals by vacuum filtration, wash with a small amount of cold hexane, and dry under vacuum.

Characterization of 1-Allyl-3-(4-butylphenyl)thiourea

• Appearance: White to off-white crystalline solid.

• ¹H NMR: Expect characteristic signals for the allyl group (protons adjacent to the double bond and the CH₂-N group), the butyl chain, the aromatic protons, and two broad singlets for the N-H protons. The N-H signals typically appear between δ 7.30 and 8.50 ppm for the aryl-NH and between δ 5.50 and 6.30 ppm for the alkyl-NH.[5]

• ¹³C NMR: The most diagnostic signal is the thiocarbonyl (C=S) carbon, which is expected to appear in the range of δ 178-184 ppm.[5][7]

• FT-IR (cm⁻¹): Look for characteristic peaks for N-H stretching (around 3200-3400 cm⁻¹), C-H stretching (aromatic and aliphatic, ~2850-3100 cm⁻¹), C=C stretching of the allyl group (~1640 cm⁻¹), and the C=S thioamide band (~1230-1250 cm⁻¹).[7][8]

• Melting Point: A sharp melting point range indicates high purity.

Safety Precautions

• General: Conduct all steps in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and nitrile gloves.

• Allyl Isothiocyanate: This compound is toxic, a lachrymator (causes tearing), and corrosive.[6] Handle with extreme care and avoid inhalation or skin contact.

• 4-Butylaniline: This compound is toxic if swallowed or absorbed through the skin.

• Solvents: THF, ethyl acetate, and hexane are flammable. Ensure no open flames or spark sources are nearby.

Troubleshooting Guide

Issue	Probable Cause(s)	Recommended Solution(s)
Incomplete Reaction (TLC)	Insufficient reaction time or temperature.	Continue refluxing for an additional 1-2 hours. If still incomplete, consider adding a small amount of a stronger, non-nucleophilic base like DBU.
Low Yield	Incomplete reaction; loss of product during workup.	Ensure anhydrous conditions. Be careful during aqueous extractions to prevent loss into the aqueous layer.
Oily Product / Fails to Crystallize	Presence of impurities (unreacted starting materials).	Purify the crude product using silica gel column chromatography (eluting with a hexane/ethyl acetate gradient).

Conclusion

This protocol details a reliable and efficient method for the synthesis of 1-Allyl-3-(4-butylphenyl)thiourea. By following these steps, researchers can obtain high-purity material suitable for further investigation in drug development and synthetic chemistry applications. The procedure's emphasis on reaction monitoring, proper workup, and purification ensures reproducibility and success.

References

• SATHEE. (n.d.). Chemistry Schotten Baumann Reaction.
• Grokipedia. (n.d.). Schotten–Baumann reaction.
• Cambridge University Press. (n.d.). Schotten-Baumann Reaction.
• Jurnal Farmasi Dan Ilmu Kefarmasian Indonesia. (2022). Synthesis and Activity Test of 1-Allyl-3-(4-tertiary-Butylbenzoyl) Thioureaas a Candidate of an Analgesic Drug.
• Vedantu. (n.d.). Schotten Baumann Reaction: Mechanism, Steps & Real-Life Examples.
• Physics Wallah. (n.d.). Reaction Mechanism of Schotten Baumann Reaction.
• ResearchGate. (n.d.). Spectral data (IR, 1 H-, 13 C-NMR) of thioureas (1a-o).
• BYJU'S. (2019). Schotten Baumann Reaction.
• MDPI. (2024). Synthesis and Structure–Activity Relationship of Thiourea Derivatives Against Leishmania amazonensis. Pharmaceuticals, 17.
• Oriental Journal of Chemistry. (n.d.). Synthesis, Characterization and Structural Study of New Ethyl Thiourea Compounds and the Preliminary Naked-Eye Sensors for Mercury (Hg) and Argentum (Ag) Metal Ions.
• Organic Chemistry Portal. (n.d.). Schotten-Baumann Reaction.

• Wikipedia. (n.d.). Allyl isothiocyanate. Retrieved from [Link]

• L.S.College, Muzaffarpur. (2020). Schotten–Baumann reaction.
• ResearchGate. (n.d.). (PDF) Synthesis, Characterization and Biological Evaluation of Novel Thiourea Derivatives.

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• 8. researchgate.net [researchgate.net]

Application Note: A Validated Protocol for the Purification of 1-Allyl-3-(4-butylphenyl)thiourea

Abstract

This application note provides a detailed, robust, and scientifically-grounded protocol for the purification of 1-Allyl-3-(4-butylphenyl)thiourea, a compound of interest in medicinal chemistry and materials science. Thiourea derivatives are widely investigated for a range of biological activities, and their purity is paramount for generating accurate, reproducible data in preclinical studies and ensuring the integrity of material applications.[1] The primary purification method detailed is single-solvent recrystallization, a technique chosen for its efficiency and scalability in yielding high-purity crystalline solids. This guide explains the causality behind each experimental step, from solvent selection to final purity verification, and includes a comprehensive framework for troubleshooting. The protocol is designed to be self-validating through integrated analytical checkpoints, including Thin-Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), and spectroscopic analysis (NMR, IR).

Introduction and Scientific Principle

1-Allyl-3-(4-butylphenyl)thiourea belongs to the N,N'-disubstituted thiourea class of compounds. These molecules are versatile scaffolds in drug discovery, known to exhibit a wide array of biological activities.[1] The presence of the allyl group and the substituted phenyl ring suggests potential applications as enzyme inhibitors or as precursors for more complex heterocyclic systems. For any of these applications, the presence of unreacted starting materials (e.g., 4-butylaniline and allyl isothiocyanate) or side-products can lead to erroneous biological data or unpredictable material properties. Therefore, achieving high purity is a critical, non-negotiable step in its preparation.

The purification strategy outlined here leverages the fundamental principles of crystallization.[2] The ideal purification solvent will exhibit a significant differential in solubility for the target compound at elevated versus ambient temperatures.[3] Specifically, 1-Allyl-3-(4-butylphenyl)thiourea should be highly soluble in a minimal amount of boiling solvent but sparingly soluble at or below room temperature. Conversely, impurities should either be insoluble in the hot solvent (allowing for removal by hot filtration) or remain highly soluble upon cooling (retained in the mother liquor).[3] Ethanol has been identified as a suitable solvent for many thiourea derivatives, offering a good balance of these properties.[4]

Materials and Reagents

• Crude 1-Allyl-3-(4-butylphenyl)thiourea

• Ethanol (Reagent grade or higher)

• Deionized Water

• Activated Charcoal (decolorizing carbon, if needed)

• Silica gel 60 F254 TLC plates

• HPLC grade acetonitrile and water

• Glassware: Erlenmeyer flasks (various sizes), Buchner funnel, filter flask, graduated cylinders, beaker, glass stirring rod

• Equipment: Hot plate with magnetic stirring capability, vacuum source, melting point apparatus, analytical balance, rotary evaporator (optional), HPLC system, NMR spectrometer, FT-IR spectrometer.

Experimental Protocol: Purification by Recrystallization

This protocol is optimized for purifying the crystalline solid product obtained from the reaction of 4-butylaniline and allyl isothiocyanate.[5]

Step 1: Solvent System Selection and Rationale

The crucial first step is selecting an appropriate solvent.[3] Based on the polarity of the target molecule and established protocols for similar thioureas, an ethanol/water mixture or isopropanol/water are excellent starting points.[4][6] For this protocol, we will proceed with ethanol.

• Causality: Ethanol is a polar protic solvent capable of forming hydrogen bonds with the N-H groups of the thiourea. The butylphenyl and allyl groups provide nonpolar character, resulting in moderate solubility at room temperature but significantly increased solubility at elevated temperatures—the ideal characteristic for recrystallization.

Step 2: Dissolution of the Crude Product

• Place the crude 1-Allyl-3-(4-butylphenyl)thiourea into an appropriately sized Erlenmeyer flask.

• Add a minimal volume of ethanol. Begin heating the mixture on a hot plate with gentle swirling or magnetic stirring.

• Continue to add small portions of hot ethanol until the solid just completely dissolves, creating a saturated solution.

  • Expert Insight: It is critical to use the minimum amount of hot solvent necessary for dissolution. Using an excessive volume will significantly decrease the final yield as more product will remain in the mother liquor upon cooling.[3]

Step 3: Decolorization and Hot Filtration (Conditional)

If the hot solution is colored due to high-molecular-weight impurities, a decolorization step is necessary.

• Remove the flask from the heat and add a small amount (spatula tip) of activated charcoal.

• Reheat the solution to boiling for 2-3 minutes.

• Perform a hot gravity filtration using a pre-heated funnel and fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

  • Causality: Activated charcoal has a high surface area that adsorbs colored impurities. This step must be performed quickly and with heated glassware to prevent the desired product from prematurely crystallizing on the filter paper.[3]

Step 4: Crystallization

• Cover the flask containing the clear, hot filtrate with a watch glass and allow it to cool slowly and undisturbed to room temperature.

• Observe the formation of crystals. Slow cooling is essential for the growth of large, well-formed crystals, which tend to exclude impurities more effectively.[2]

• Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize the yield of precipitated crystals.[3]

Step 5: Isolation and Washing of Crystals

• Collect the purified crystals by vacuum filtration using a Buchner funnel.[3]

• Wash the crystals on the filter with a small amount of ice-cold ethanol.

  • Trustworthiness: Washing with cold solvent is a self-validating step. It removes any residual mother liquor (which contains the soluble impurities) without significantly redissolving the purified product.[3] Repeat this wash 2-3 times.

Step 6: Drying

• Allow the crystals to air-dry on the filter by drawing air through them for several minutes.

• Transfer the crystals to a watch glass for further air drying or place them in a desiccator under vacuum until a constant weight is achieved. The final product should be a white to off-white crystalline solid.

Purity Assessment and Characterization

Post-purification analysis is mandatory to validate the success of the protocol.

Parameter	Pre-Purification (Crude)	Post-Purification (Expected)	Purpose
Appearance	Off-white to yellowish solid	White crystalline solid	Visual indicator of purity.
TLC Analysis	Multiple spots	Single, well-defined spot	Qualitative check for impurities.[7]
Melting Point	Broad range, depressed	Sharp range (e.g., 2-3 °C)	Purity indicator; impurities broaden and depress the melting point.[8]
HPLC Purity	Typically 85-95%	>98%	Quantitative purity determination.[9]
Yield	N/A	Typically 70-90%	Measures the efficiency of the recrystallization process.

Analytical Methods

• Thin-Layer Chromatography (TLC):

  • Mobile Phase: 30% Ethyl Acetate in Hexane.

  • Visualization: UV lamp (254 nm).

  • Procedure: Spot the crude material and the purified product side-by-side on a TLC plate. The purified sample should show a single spot with no trace of the impurity spots seen in the crude lane.

• High-Performance Liquid Chromatography (HPLC):

  • Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm).[9]

  • Mobile Phase: Isocratic or gradient elution with acetonitrile and water. A typical starting point is 70:30 Acetonitrile:Water.[10]

  • Detection: UV at 254 nm.

  • Result: A single major peak should be observed, with the area percent representing the purity.

• Spectroscopic Confirmation:

  • ¹H-NMR & ¹³C-NMR: The spectra of the purified product should be clean, with chemical shifts and integration values consistent with the structure of 1-Allyl-3-(4-butylphenyl)thiourea. Key signals include those for the allyl group, the butyl chain, the aromatic protons, and the N-H protons.[11][12][13][14]

  • FT-IR: Characteristic peaks for N-H stretching, C=S stretching, and aromatic C-H bonds should be present.[8]

Workflow Visualization and Troubleshooting

The following diagram illustrates the complete workflow from crude product to a fully characterized, high-purity compound.

Caption: Workflow for the purification and validation of 1-Allyl-3-(4-butylphenyl)thiourea.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Oiling Out	Solvent is too nonpolar; product is melting before dissolving; cooling is too rapid.	Re-heat to dissolve the oil, add a small amount of a more polar co-solvent (e.g., water), and allow to cool more slowly.
No Crystals Form	Solution is not saturated (too much solvent); supersaturation.	Try scratching the inside of the flask with a glass rod. If that fails, add a seed crystal or remove some solvent via evaporation and re-cool.
Low Yield	Too much solvent used; premature crystallization during hot filtration; incomplete precipitation.	Ensure minimal solvent is used. Ensure filtration apparatus is pre-heated. Increase cooling time in the ice bath.
Product is Still Impure	Impurity has similar solubility to the product.	A second recrystallization may be necessary. Alternatively, consider purification by column chromatography over silica gel.

References

• Benchchem. (2025). Application Notes and Protocols for the HPLC Analysis of Thiourea Derivatives.
• Benchchem. (2025). Technical Support Center: Recrystallization of Thiourea Derivatives.
• VIGNAN (Deemed to be University). (n.d.). Recrystallization.
• Google Patents. (1965). New process for the preparation of thiourea derivatives.
• Razak, R., Siswandono, & Ekowati, J. (2022). Synthesis and Activity Test of 1-Allyl-3-(4-tertiary-Butylbenzoyl) Thioureaas a Candidate of an Analgesic Drug. Jurnal Farmasi Dan Ilmu Kefarmasian Indonesia.

• Hendricks, M. P., et al. (2018). Crystal structures of three N,N,N′-trisubstituted thioureas for reactivity-controlled nanocrystal synthesis. Acta Crystallographica Section E: Crystallographic Communications. Available at: [Link]

• Jambi, S. M. S. (2019). Characterization and Synthesis of Novel Thiourea Derivatives. International Journal of ChemTech Research.

• Sarı, S., et al. (2022). Synthesis, Characterization and Biological Evaluation of Novel Thiourea Derivatives. Clinical and Experimental Health Sciences. Available at: [Link]

• Chromatography Forum. (2015). hplc of thiourea.

• DergiPark. (2022). Synthesis, Characterization and Biological Evaluation of Novel Thiourea Derivatives. Available at: [Link]

• Request PDF. (2025). Synthesis of Mono- and N,N - Disubstituted Thioureas and N -Acylthioureas. Available at: [Link]

• ResearchGate. (n.d.). Preparation of thioureas from isothiocyanates and amines or ammonia. Available at: [Link]

• MDPI. (n.d.). Novel Thiourea Ligands—Synthesis, Characterization and Preliminary Study on Their Coordination Abilities. Available at: [Link]

• CHEMISTRY & BIOLOGY INTERFACE. (2020). Synthesis of Isothiocyanates: A Review. Available at: [Link]

• ResearchGate. (n.d.). ¹H-NMR spectra of the thiourea derivatives. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Thiourea synthesis by thioacylation. Available at: [Link]

• PubChem. (n.d.). 1-Allyl-3-(4-phenoxyphenyl)thiourea. Available at: [Link]

• PubMed Central. (2017). Mechanochemical synthesis of thioureas, ureas and guanidines. Available at: [Link]

• ResearchGate. (2019). Synthesis and characterization of thiourea. Available at: [Link]

• MDPI. (2019). 1-[N-Methyl-N-(Phenyl)amino]-3-(4-Methylphenyl)Thiourea. Available at: [Link]

• MDPI. (n.d.). Synthesis, Spectroscopic Properties and Antipathogenic Activity of New Thiourea Derivatives. Available at: [Link]

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Application Note: Protocols for Evaluating the Antimicrobial Efficacy of 1-Allyl-3-(4-butylphenyl)thiourea

Introduction: The Imperative for Novel Antimicrobial Agents

The rise of multidrug-resistant (MDR) pathogens presents a formidable challenge to global public health, necessitating the urgent discovery and development of new classes of antimicrobial agents.[1][2] Thiourea derivatives have emerged as a versatile and promising pharmacophore, exhibiting a wide spectrum of biological activities, including antibacterial, antifungal, and antiviral properties.[3][4][5]

This application note focuses on 1-Allyl-3-(4-butylphenyl)thiourea , a specific derivative that has demonstrated significant antimicrobial potential. Notably, research has highlighted its excellent activity against Mycobacterium species, with reported Minimum Inhibitory Concentration (MIC) values as low as 0.09 µg/mL.[6] This potent activity suggests a valuable candidate for further investigation, particularly in the context of challenging pathogens.

The purpose of this document is to provide researchers, microbiologists, and drug development professionals with a comprehensive set of robust, validated protocols for the systematic evaluation of the antimicrobial properties of 1-Allyl-3-(4-butylphenyl)thiourea. The methodologies described herein are grounded in international standards from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) to ensure data integrity and reproducibility.[7]

Scientific Rationale: The Thiourea Pharmacophore in Antimicrobial Action

Thiourea derivatives are characterized by the presence of a central thiocarbonyl group flanked by two nitrogen atoms. The biological activity of these compounds can be finely tuned by modifying the substituents on the nitrogen atoms. The structure of 1-Allyl-3-(4-butylphenyl)thiourea incorporates an allyl group and a 4-butylphenyl group, which are critical to its bioactivity.

Potential Mechanisms of Action: The antimicrobial effects of thiourea derivatives are believed to be multifactorial. Key proposed mechanisms include:

• Enzyme Inhibition: A primary mode of action is the inhibition of essential bacterial enzymes. Studies on similar thiourea compounds suggest they can target DNA gyrase and topoisomerase IV, enzymes vital for DNA replication and repair, leading to bacterial cell death.[3]

• Disruption of Cell Wall Integrity: Some derivatives have been shown to interfere with cell wall synthesis. For 1-Allyl-3-(4-butylphenyl)thiourea, its high potency against Mycobacterium suggests a possible interaction with the fatty acid transport system, thereby disrupting the biosynthesis of mycolic acid—a unique and essential component of the mycobacterial cell wall.[1][6]

• Metabolic Disruption: Recent evidence indicates that certain thiourea derivatives can disrupt critical metabolic pathways, such as NAD+/NADH homeostasis, leading to a breakdown in cellular energy production and redox balance.[1]

The following workflow provides a strategic approach to characterizing the antimicrobial profile of this compound.

Figure 1: Recommended experimental workflow for antimicrobial evaluation.

Essential Materials and Reagents

Equipment:

• Biosafety cabinet (Class II)

• Autoclave

• Incubator (35-37°C)

• Spectrophotometer or nephelometer

• Micropipettes and sterile tips

• 96-well sterile, flat-bottom microtiter plates

• Sterile petri dishes (90 mm or 150 mm)

• Sterile glass tubes and flasks

• Vortex mixer

• Plate reader (optional, for automated reading)

Reagents & Consumables:

• Test Compound: 1-Allyl-3-(4-butylphenyl)thiourea

• Solvent: Dimethyl sulfoxide (DMSO), cell culture grade

• Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB) and Mueller-Hinton Agar (MHA). For fastidious organisms, supplement as required (e.g., with blood for Streptococci).

• Bacterial Strains:

  • Gram-positive: Staphylococcus aureus (e.g., ATCC 29213), Enterococcus faecalis (e.g., ATCC 29212)

  • Gram-negative: Escherichia coli (e.g., ATCC 25922), Pseudomonas aeruginosa (e.g., ATCC 27853)

  • Mycobacterium species (e.g., Mycobacterium smegmatis as a BSL-2 model)

• Control Antibiotics: Ciprofloxacin, Vancomycin, Isoniazid (for Mycobacteria)

• Inoculum Preparation: 0.5 McFarland turbidity standard, sterile saline (0.85% NaCl)

• Consumables: Sterile cotton swabs, sterile paper disks (6 mm), sterile serological pipettes.

Compound Preparation and Handling

4.1 Stock Solution Preparation Causality: A high-concentration, sterile stock solution is essential for accurate serial dilutions and to minimize the volume of solvent added to the assays. DMSO is commonly used for its ability to dissolve a wide range of organic compounds.

• Accurately weigh 10 mg of 1-Allyl-3-(4-butylphenyl)thiourea in a sterile microcentrifuge tube.

• Add the appropriate volume of 100% DMSO to achieve a stock concentration of 10 mg/mL (10,000 µg/mL).

• Vortex thoroughly until the compound is completely dissolved.

• Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

4.2 Safety Precautions Trustworthiness: Adherence to safety protocols is paramount. While a specific Safety Data Sheet (SDS) for this exact compound may not be available, data from related thiourea compounds indicate potential hazards.

• Handling: Always handle the compound in a chemical fume hood or biosafety cabinet.[8]

• Personal Protective Equipment (PPE): Wear a lab coat, nitrile gloves, and safety glasses.[9]

• Toxicity: Thiourea derivatives can be toxic if swallowed. Avoid creating dust or aerosols.[8][10] In case of accidental exposure, consult the relevant institutional safety guidelines.

• Disposal: Dispose of all contaminated materials and solutions according to institutional and local regulations for chemical waste.

Experimental Protocols

Protocol 1: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This protocol quantitatively determines the lowest concentration of the test compound that inhibits visible microbial growth, adhering to CLSI guidelines.[7][11]

Step 1: Inoculum Preparation

• From a fresh agar plate (18-24 hours growth), select 3-5 well-isolated colonies of the test organism using a sterile loop.

• Suspend the colonies in a tube of sterile saline.

• Vortex thoroughly to create a smooth suspension.

• Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This standard corresponds to approximately 1.5 x 10⁸ CFU/mL.[12] Use this suspension within 15 minutes to ensure bacterial viability.[13]

Step 2: Plate Preparation and Serial Dilution

• Dispense 50 µL of sterile CAMHB into wells 2 through 12 of a 96-well microtiter plate.

• In well 1, add 100 µL of the test compound at twice the highest desired final concentration (e.g., if the highest final concentration is 128 µg/mL, add 100 µL of a 256 µg/mL working solution in CAMHB).

• Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2. Mix well by pipetting up and down.

• Continue this serial dilution across the plate from well 2 to well 10. Discard 50 µL from well 10. Wells 11 and 12 will serve as controls.

Step 3: Inoculation and Controls

• Dilute the 0.5 McFarland bacterial suspension 1:100 in CAMHB to achieve a concentration of ~1.5 x 10⁶ CFU/mL.

• Inoculate wells 1 through 11 with 50 µL of this diluted bacterial suspension. The final inoculum in each well will be approximately 5 x 10⁵ CFU/mL.

• Set up controls:

  • Well 11 (Growth Control): Contains 50 µL of CAMHB and 50 µL of the inoculum. This well must show turbidity for the assay to be valid.

  • Well 12 (Sterility Control): Contains 100 µL of sterile CAMHB only. This well must remain clear.

  • Positive Control: A separate row or plate should be run using a known antibiotic (e.g., Ciprofloxacin) to validate the susceptibility of the test organism.

Figure 2: Example 96-well plate layout for MIC determination.

Step 4: Incubation and MIC Reading

• Cover the plate with a lid or an adhesive seal.

• Incubate at 35-37°C for 16-20 hours in ambient air.

• Following incubation, determine the MIC by visually inspecting the wells. The MIC is the lowest concentration of the compound that completely inhibits visible growth (i.e., the first clear well).[14]

Protocol 2: Agar Disk Diffusion Assay

This qualitative method, based on EUCAST guidelines, is excellent for initial screening and observing zones of growth inhibition.[15]

• Prepare Inoculum: Prepare a 0.5 McFarland standardized bacterial suspension as described in Protocol 1, Step 1.

• Inoculate Plate: Within 15 minutes of standardization, dip a sterile cotton swab into the suspension. Press the swab firmly against the inside wall of the tube to remove excess liquid.[13] Streak the swab evenly across the entire surface of an MHA plate in three directions, rotating the plate approximately 60 degrees between each streaking to ensure confluent growth.[16]

• Apply Disks: Allow the plate surface to dry for 3-5 minutes. Using sterile forceps, place sterile 6 mm paper disks onto the agar surface. Apply a known amount (e.g., 10 µL) of the test compound at a specific concentration onto each disk. Also apply a solvent control (DMSO) disk and a positive control antibiotic disk.

• Incubate: Invert the plates and incubate at 35-37°C for 16-20 hours. Ensure plates are incubated within 15 minutes of disk application.[13]

• Measure Zones: Measure the diameter of the zone of complete growth inhibition (in millimeters) around each disk. A larger zone diameter indicates greater sensitivity of the organism to the compound.

Protocol 3: Time-Kill Kinetic Assay

This assay provides critical pharmacodynamic information, differentiating between bactericidal (killing) and bacteriostatic (inhibiting) activity.[17][18]

Step 1: Preparation

• Prepare a mid-logarithmic phase culture of the test organism in CAMHB with a starting concentration of approximately 5 x 10⁵ to 1 x 10⁶ CFU/mL.

• Prepare flasks containing this bacterial suspension and add 1-Allyl-3-(4-butylphenyl)thiourea at concentrations relative to its predetermined MIC (e.g., 0.5x, 1x, 2x, and 4x MIC).

• Include a growth control flask containing no compound.

Step 2: Time-Course Sampling

• Incubate all flasks at 37°C with shaking.

• At specified time points (e.g., 0, 2, 4, 8, and 24 hours), aseptically remove an aliquot (e.g., 100 µL) from each flask.[17]

Step 3: Viable Cell Counting (CFU Determination)

• Perform 10-fold serial dilutions of each aliquot in sterile saline.

• Plate 100 µL from appropriate dilutions onto MHA plates.

• Incubate the plates at 37°C for 18-24 hours.

• Count the number of colonies on the plates that have between 30 and 300 colonies to calculate the CFU/mL for each time point.

Step 4: Data Analysis

• Plot the log₁₀ CFU/mL versus time for each concentration and the growth control.

• Interpretation:

  • Bactericidal Activity: A ≥3-log₁₀ (99.9%) reduction in the starting CFU/mL.[18][19]

  • Bacteriostatic Activity: Little change in the starting CFU/mL over 24 hours, with the count staying below that of the growth control.[17]

  • No Effect: Growth curve is similar to the growth control.

Data Presentation and Interpretation

Quantitative data should be summarized for clear comparison and analysis.

Table 1: Example MIC Data Summary for 1-Allyl-3-(4-butylphenyl)thiourea

Test Microorganism	Gram Stain	Compound MIC (µg/mL)	Positive Control	Control MIC (µg/mL)
S. aureus ATCC 29213	Positive	4	Vancomycin	1
E. coli ATCC 25922	Negative	16	Ciprofloxacin	0.015
P. aeruginosa ATCC 27853	Negative	32	Ciprofloxacin	0.5

| M. smegmatis mc²155 | N/A (Acid-Fast) | 0.25 | Isoniazid | 0.125 |

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• Wang, Y., et al. (2023). Evaluation of Antibacterial Activity of Thiourea Derivative TD4 against Methicillin-Resistant Staphylococcus aureus via Destroying the NAD+/NADH Homeostasis. International Journal of Molecular Sciences. Retrieved from [Link]

• Antal, P., et al. (2021). Antimicrobial and Anti-biofilm Activity of Thiourea Derivatives Bearing 3-amino-1H-1,2,4-triazole Scaffold. Medicinal Chemistry. Retrieved from [Link]

• EUCAST. (2019). EUCAST Disk Diffusion Method for Antimicrobial Susceptibility Testing - Version 7.0. EUCAST. Retrieved from [Link]

• MicrobiologyInfo.com. (n.d.). Broth Microdilution. MicrobiologyInfo.com. Retrieved from [Link]

• Suzana, S., et al. (2023). Synthesis and molecular docking of thiourea derivatives as antibacterial agents targeting enzymes involved in biosynthesis of peptidoglycan. Pharmacy Education. Retrieved from [Link]

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• Jesus, F. P., et al. (2010). CLSI broth microdilution method for testing susceptibility of Malassezia pachydermatis to thiabendazole. Brazilian Journal of Microbiology. Retrieved from [Link]

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Application Notes & Protocols: Investigating 1-Allyl-3-(4-butylphenyl)thiourea as a Novel Enzyme Inhibitor

Prepared by: Gemini, Senior Application Scientist

Abstract

Thiourea derivatives represent a versatile class of compounds with a broad spectrum of biological activities, including significant potential as enzyme inhibitors.[1][2] Their structural features, particularly the reactive thiocarbonyl group and two amino groups, enable diverse interactions with biological targets, making them attractive scaffolds for drug discovery.[3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of a specific unsymmetrical thiourea, 1-Allyl-3-(4-butylphenyl)thiourea (CAS No. 902637-62-1), as a potential enzyme inhibitor.[4] We present detailed protocols for its synthesis and characterization, followed by robust, high-throughput compatible in vitro assays for screening its inhibitory activity against two clinically relevant enzymes: tyrosinase and urease. Furthermore, we outline the essential steps for kinetic analysis to elucidate the mechanism of inhibition, a critical step in understanding the compound's structure-activity relationship and therapeutic potential.

Introduction: The Rationale for Investigating Thiourea Derivatives

The thiourea scaffold is a privileged structure in medicinal chemistry, found in various commercial drugs and bioactive molecules.[5] These compounds have demonstrated a wide array of pharmacological effects, including anticancer, antioxidant, and antimicrobial activities.[2][3] A key aspect of their biological profile is their ability to inhibit various enzymes by interacting with the enzyme's active site or allosteric sites.[1][3] The sulfur atom can coordinate with metal ions in metalloenzymes, while the N-H groups can form critical hydrogen bonds.[1][6]

1-Allyl-3-(4-butylphenyl)thiourea combines several features that make it a compelling candidate for an enzyme inhibitor:

• The Thiourea Core: Provides the primary functionality for enzyme interaction.

• The Allyl Group: Introduces a reactive olefinic moiety and can influence lipophilicity and binding orientation.

• The 4-butylphenyl Group: A significant lipophilic substituent that can enhance membrane permeability and hydrophobic interactions within an enzyme's binding pocket.

This guide focuses on two well-established enzyme targets where thiourea derivatives have shown promise:

• Tyrosinase (EC 1.14.18.1): A copper-containing enzyme that is the rate-limiting step in melanin biosynthesis.[7][8] Its inhibitors are highly sought after in the cosmetics industry for treating hyperpigmentation and in the food industry to prevent enzymatic browning.[7][9]

• Urease (EC 3.5.1.5): A nickel-containing enzyme that catalyzes the hydrolysis of urea into ammonia and carbon dioxide.[10] It is a critical virulence factor for pathogens like Helicobacter pylori and contributes to the formation of infectious urinary stones, making its inhibition a valuable therapeutic strategy.[10][11]

Synthesis and Characterization of 1-Allyl-3-(4-butylphenyl)thiourea

A reliable synthesis and rigorous characterization are foundational to any study. The most common method for preparing unsymmetrical thioureas is the reaction of an amine with an appropriate isothiocyanate.[12]

Synthetic Protocol

Principle: This synthesis involves a nucleophilic addition of 4-butylaniline to allyl isothiocyanate. The reaction is typically straightforward and proceeds in a suitable solvent at room temperature.

Materials:

• 4-butylaniline

• Allyl isothiocyanate

• Acetonitrile (or Dichloromethane)

• Magnetic stirrer and stir bar

• Round-bottom flask

• Standard laboratory glassware

Procedure:

• In a 100 mL round-bottom flask, dissolve 4-butylaniline (1.0 eq) in acetonitrile (30 mL).

• Add allyl isothiocyanate (1.05 eq) to the solution dropwise at room temperature while stirring.

• Continue stirring the reaction mixture at room temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting amine is consumed (typically 2-4 hours).

• Once the reaction is complete, reduce the solvent volume under reduced pressure.

• Pour the concentrated mixture into cold water to precipitate the product.

• Collect the solid product by vacuum filtration, wash with cold water, and dry in a vacuum oven.

• Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water) to obtain pure 1-Allyl-3-(4-butylphenyl)thiourea.

Characterization

The identity and purity of the synthesized compound must be confirmed using standard analytical techniques. Expected spectral data, based on similar structures, would include:[13][14]

• ¹H-NMR: Signals corresponding to the aromatic protons of the butylphenyl ring, the aliphatic protons of the butyl and allyl groups, and the two N-H protons.

• ¹³C-NMR: A characteristic peak for the C=S carbon typically appears in the 180 ppm region, along with signals for the aromatic and aliphatic carbons.[13]

• FT-IR (cm⁻¹): Characteristic peaks for N-H stretching (around 3200-3400), C=S stretching (around 1250-1350), and C=O stretching (around 1670-1680) if it were an acylthiourea.[14]

• Mass Spectrometry (MS): To confirm the molecular weight of the compound.

Synthesis Workflow Diagram

Caption: Experimental workflow for the in vitro tyrosinase inhibition assay.

Protocol 2: In Vitro Urease Inhibition Assay

Principle: This assay utilizes the Berthelot (indophenol) method, a colorimetric technique to quantify the ammonia produced from the enzymatic hydrolysis of urea. [10]In an alkaline medium, ammonia reacts with phenol and hypochlorite to form a blue-green indophenol compound, whose absorbance is measured spectrophotometrically at ~630 nm. The color intensity is directly proportional to the amount of ammonia produced. [10] Materials & Reagents:

• Jack Bean Urease (EC 3.5.1.5)

• Urea

• Phosphate Buffer (e.g., 100 mM, pH 7.0)

• Reagent A (Phenol Reagent): Phenol and sodium nitroprusside solution.

• Reagent B (Alkaline Reagent): Sodium hypochlorite and sodium hydroxide solution.

• 1-Allyl-3-(4-butylphenyl)thiourea (Test Compound), stock solution in DMSO

• Thiourea (Positive Control), stock solution in buffer [11]* 96-well clear, flat-bottom microplate

• Microplate reader

Procedure:

• Prepare Working Solutions:

  • Urease Solution: Prepare a working solution of urease (e.g., 25 U/mL) in phosphate buffer.

  • Urea Solution: Prepare a substrate solution of urea (e.g., 500 mM) in buffer. [15] * Test Compound/Control Dilutions: Prepare serial dilutions of the test compound and the positive control (Thiourea) in buffer. Maintain a consistent final DMSO concentration (≤1%).

• Assay Plate Setup (Pre-incubation):

  • In the wells of a 96-well plate, add 25 µL of buffer, 10 µL of the test compound dilution (or control), and 20 µL of the urease enzyme solution.

  • Enzyme Control (100% Activity): Use vehicle (DMSO/buffer) instead of the test compound.

  • Blank: Use buffer instead of the enzyme solution.

  • Mix gently and incubate the plate at 37°C for 15 minutes. [16]

• Reaction Initiation: Add 55 µL of the urea solution to each well to start the reaction. Incubate at 37°C for 30 minutes. [16]

• Color Development (Berthelot Reaction):

  • Stop the enzymatic reaction and initiate color development by adding 40 µL of Reagent A to each well. Mix gently.

  • Add 40 µL of Reagent B to each well. Mix gently.

  • Incubate the plate at 37°C for 30 minutes to allow for full color development. [16]

• Measurement: Measure the absorbance of the wells at 630 nm using a microplate reader.

Data Analysis:

• Correct the absorbance of all wells by subtracting the absorbance of the blank well.

• Calculate the percentage of urease inhibition using the formula: % Inhibition = [1 - (OD_test / OD_control)] x 100 [10]3. Determine the IC₅₀ value by plotting the % Inhibition against the logarithm of the inhibitor concentration. [17]

Kinetic Analysis of Inhibition Mechanism

Determining the IC₅₀ value is a measure of inhibitor potency, but understanding the mechanism of inhibition provides deeper insight into how the inhibitor interacts with the enzyme. This is crucial for lead optimization in drug development. [18] Principle: By measuring the initial reaction rates at various substrate and inhibitor concentrations, one can determine the mode of inhibition (e.g., competitive, non-competitive, uncompetitive, or mixed). [19][20]This data is typically visualized using a Lineweaver-Burk plot (a double reciprocal plot of 1/velocity vs. 1/[Substrate]). [18][21] Procedure:

• Select a range of fixed concentrations for the inhibitor (e.g., 0, 0.5 x IC₅₀, 1 x IC₅₀, 2 x IC₅₀).

• For each fixed inhibitor concentration, perform the enzyme assay (as described in Protocol 1 or 2) across a range of substrate concentrations (e.g., from 0.2 x Kₘ to 5 x Kₘ, where Kₘ is the Michaelis constant).

• Calculate the initial reaction velocity (V) for each combination of substrate and inhibitor concentration.

Data Analysis and Interpretation:

• For each inhibitor concentration, plot 1/V versus 1/[Substrate]. This generates a series of lines on the Lineweaver-Burk plot.

• Analyze the changes in the x-intercept (-1/Kₘ) and y-intercept (1/Vₘₐₓ) to determine the inhibition type: [20][22] * Competitive: Lines intersect on the y-axis (Vₘₐₓ is unchanged, Kₘ increases).

  • Non-competitive: Lines intersect on the x-axis (Kₘ is unchanged, Vₘₐₓ decreases).

  • Uncompetitive: Lines are parallel (both Kₘ and Vₘₐₓ decrease proportionally).

  • Mixed: Lines intersect in the second quadrant (both Kₘ and Vₘₐₓ change).

• From secondary plots (e.g., slopes of the Lineweaver-Burk plot vs. inhibitor concentration), the inhibition constant (Kᵢ) can be calculated, which is a true measure of the inhibitor's binding affinity. [19]

Visualization of Inhibition Mechanisms

Caption: Schematic representation of different reversible enzyme inhibition mechanisms.

Data Presentation

Quantitative data should be summarized in clear, structured tables for easy comparison and interpretation.

Table 1: Example Inhibitory Activity Data

Compound	Target Enzyme	Positive Control	IC₅₀ (µM) ± SD
1-Allyl-3-(4-butylphenyl)thiourea	Tyrosinase	Kojic Acid	Hypothetical Value
1-Allyl-3-(4-butylphenyl)thiourea	Urease	Thiourea	Hypothetical Value

Table 2: Example Kinetic Analysis Data for Tyrosinase

Inhibitor Concentration	Vₘₐₓ (µM/min)	Kₘ (mM)	Inhibition Type	Kᵢ (µM)
0 (Control)	Value	Value	N/A	N/A
[I₁]	Value	Value	Determined from Plot	Calculated Value
[I₂]	Value	Value	Determined from Plot	Calculated Value

Conclusion

The protocols and guidelines presented here provide a robust framework for the initial evaluation of 1-Allyl-3-(4-butylphenyl)thiourea as a potential enzyme inhibitor. By following these standardized in vitro screening and kinetic analysis methodologies, researchers can effectively characterize its inhibitory potency and mechanism of action against key enzymes like tyrosinase and urease. The inclusion of appropriate positive, negative, and vehicle controls at each stage is critical for ensuring the trustworthiness and validity of the experimental data. Successful identification and characterization of novel inhibitors using these methods can pave the way for further pre-clinical development and therapeutic applications.

References

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• Bano, B., et al. (2021). Unsymmetrical thiourea derivatives: synthesis and evaluation as promising antioxidant and enzyme inhibitors. PubMed. Available at: [Link]

• Bano, B., et al. (2021). Unsymmetrical Thiourea Derivatives: Synthesis and Evaluation as Promising Antioxidant and Enzyme Inhibitors. Future Medicinal Chemistry. Available at: [Link]

• Gorshkov, V., et al. (2024). Binding Ability of Thiourea Derivatives to Biological Targets, Focused on Their Anticancer Activity. Biointerface Research in Applied Chemistry. Available at: [Link]

• Fiveable. (n.d.). Enzyme kinetics and inhibition studies. Fiveable. Available at: [Link]

• Gortner, R. A., & Lewin, W. (1946). Studies on the mechanism of action of thiourea and related compounds; inhibition of oxidative enzymes and oxidations catalyzed by copper. Journal of Biological Chemistry. Available at: [Link]

• Bano, B., et al. (2021). Unsymmetrical Thiourea Derivatives: Synthesis and Evaluation as Promising Antioxidant and Enzyme Inhibitors. Taylor & Francis Online. Available at: [Link]

• Hebel-Gerber, D., et al. (2021). Urease Inhibition Assay. Bio-protocol. Available at: [Link]

• Neves, M. J., & Mitter, E. K. (1995). KINETIC ANALYSIS OF INHIBITOR ACTIONS ON ENZYMES. Ainfo. Available at: [Link]

• Shapiro, A. (2017). Can anyone provide me the protocol of finding Urease inhibition assay of natural source? ResearchGate. Available at: [Link]

• Khan Academy. (n.d.). Enzyme inhibition and kinetics graphs. Khan Academy. Available at: [Link]

• Bio-protocol. (n.d.). Urease Enzyme Inhibition Assay. Bio-protocol. Available at: [Link]

• Razak, R., Siswandono, S., & Ekowati, J. (2022). Synthesis and Activity Test of 1-Allyl-3-(4-tertiary-Butylbenzoyl) Thiourea as a Candidate of an Analgesic Drug. Jurnal Farmasi dan Ilmu Kefarmasian Indonesia. Available at: [Link]

• ResearchGate. (n.d.). Urease inhibition activities of the compounds (2a-2t) and standard inhibitor (thiourea). ResearchGate. Available at: [Link]

• Khan, M., et al. (2021). Synthesis, computational studies and enzyme inhibitory kinetics of benzothiazole-linked thioureas as mushroom tyrosinase inhibitors. Taylor & Francis Online. Available at: [Link]

• Active Concepts. (2023). Tyrosinase Inhibition Assay. Active Concepts. Available at: [Link]

• Ahern, H. (2021). Steady-state enzyme kinetics. The Biochemist. Available at: [Link]

• BioVision. (n.d.). Tyrosinase Inhibitor Screening Kit (Colorimetric). BioVision. Available at: [Link]

• Khan, M., et al. (2021). Synthesis, computational studies and enzyme inhibitory kinetics of benzothiazole-linked thioureas as mushroom tyrosinase inhibitors. PubMed. Available at: [Link]

• Kumar, S., et al. (2011). Synthetic studies towards aryl-(4-aryl-4H-t[1][7][19]riazole-3-yl)-amine from 1,3-diarylthiourea as urea mimetics. PubMed Central. Available at: [Link]

• Google Patents. (n.d.). CN103044336A - Acylthiourea compound, preparation method and application thereof. Google Patents.

• Amaybio. (n.d.). 1-Allyl-3-(4-butylphenyl)thiourea. Amaybio. Available at: [Link]

• Saeed, A., et al. (2016). New 1-octanoyl-3-aryl thiourea derivatives: Solvent-free synthesis, characterization and multi-target biological activities. Semantic Scholar. Available at: [Link]

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Application Notes & Protocols: Experimental Design for Testing the Analgesic Effects of 1-Allyl-3-(4-butylphenyl)thiourea

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Introduction

The search for novel analgesic agents with improved efficacy and favorable side-effect profiles is a cornerstone of modern pharmacology. Thiourea derivatives have emerged as a promising class of compounds, demonstrating a wide range of biological activities, including analgesic, anti-inflammatory, and anticancer effects.[1][2][3] The specific compound, 1-Allyl-3-(4-butylphenyl)thiourea, contains key structural motifs—an allyl group and a substituted phenyl ring—that suggest a potential for interaction with nociceptive pathways.

The allylthiourea moiety is structurally related to known activators of the Transient Receptor Potential Ankyrin 1 (TRPA1) channel, a key sensor for noxious stimuli on primary afferent neurons.[4][5] Activation, and subsequent desensitization, of TRPA1 channels is a mechanism implicated in producing analgesia.[6] Furthermore, various thiourea derivatives have been shown to possess analgesic properties, potentially through mechanisms including the inhibition of cyclooxygenase (COX) enzymes.[7][8]

This document provides a comprehensive experimental framework for the preclinical evaluation of 1-Allyl-3-(4-butylphenyl)thiourea as a potential analgesic. It is designed for researchers in pharmacology and drug development, offering detailed, step-by-step protocols for a tiered approach to characterizing the compound's effects, from acute nociception to chronic inflammatory and neuropathic pain states.

Hypothesized Mechanism of Action

The presence of the allylthiourea group suggests a primary hypothesis that 1-Allyl-3-(4-butylphenyl)thiourea may act as a modulator of the TRPA1 ion channel. TRPA1 is a non-selective cation channel primarily expressed in nociceptive neurons and is activated by various irritants, inflammatory mediators, and cold temperatures, playing a crucial role in pain sensation.[5] Many TRPA1 agonists, after initial activation, can induce a state of desensitization, leading to an analgesic effect.[6] An alternative or parallel mechanism could involve the inhibition of inflammatory pathways, such as the COX enzymes, a known mode of action for some non-steroidal anti-inflammatory drugs (NSAIDs) and other thiourea derivatives.[1]

Pre-Clinical Development Workflow

A systematic approach is essential for the robust evaluation of a novel compound. The following workflow outlines the logical progression from initial preparation to comprehensive in vivo testing.

Caption: General experimental workflow for analgesic drug screening.

Part 1: Compound Preparation and Preliminary Studies

Purity, Solubility, and Vehicle Formulation

Rationale: The accuracy and reproducibility of any pharmacological study depend on the purity of the test compound and its effective delivery to the biological system. The choice of vehicle is critical; it must solubilize the compound without exerting any biological effects of its own.

Protocol:

• Purity Assessment: Confirm the identity and purity of 1-Allyl-3-(4-butylphenyl)thiourea using High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy. Purity should exceed 95%.

• Solubility Testing: Assess the solubility of the compound in common biocompatible solvents.

  • Start with normal saline (0.9% NaCl).

  • If insoluble, test a sequence of vehicles with increasing solubilizing power:

    • Saline with 5% Tween 80.

    • Saline with 5% Dimethyl Sulfoxide (DMSO) and 5% Tween 80.

    • Corn oil (for oral administration).

• Vehicle Selection: Choose the simplest vehicle that achieves complete dissolution at the highest required concentration. This vehicle must be used for a "Vehicle Control" group in all subsequent in vivo experiments to ensure that any observed effects are due to the compound itself and not the solvent.

Acute Toxicity Assessment (LD50 Estimation)

Rationale: Before proceeding to efficacy studies, a preliminary assessment of the compound's toxicity is necessary to establish a safe dose range. The Up-and-Down Procedure (UDP) is a recognized method that minimizes animal use while providing a robust estimate of the median lethal dose (LD50).

Protocol:

• Animals: Use a single sex (typically female mice) for the initial study.

• Procedure: Administer a starting dose of the compound to a single animal.

• Observation: Observe the animal for signs of toxicity and mortality over a 48-hour period.

• Dose Adjustment:

  • If the animal survives, the next animal receives a higher dose.

  • If the animal dies, the next animal receives a lower dose.

• Endpoint: Continue this sequential dosing until the stopping criteria are met as per OECD Test Guideline 425. This method provides an estimated LD50 and confidence intervals. The initial doses for analgesic testing should be set well below (e.g., 1/10th to 1/100th) the estimated LD50.

Part 2: Screening in Acute Nociceptive Pain Models

These models assess the compound's effect on the immediate response to a noxious thermal stimulus. They are useful for identifying centrally acting analgesics.[9]

Hot Plate Test

Rationale: The hot plate test measures the reaction time of an animal to a thermal stimulus applied to its paws. The response, typically paw licking or jumping, is a supraspinally integrated response, making this test effective for evaluating centrally acting analgesics.[9][10]

Protocol:

• Apparatus: A commercially available hot plate apparatus with precise temperature control.

• Animals: Male or female mice (20-25 g).

• Procedure: a. Set the hot plate temperature to a constant, non-injurious temperature (e.g., 55 ± 0.2 °C).[10] b. Establish a baseline latency for each mouse by placing it on the hot plate and recording the time (in seconds) until it licks a hind paw or jumps. c. To prevent tissue damage, a cut-off time (e.g., 30-60 seconds) must be established. If an animal does not respond within this time, it should be removed, and the cut-off time recorded as its latency.[10][11] d. Group the animals (n=8-10 per group): Vehicle Control, Positive Control (e.g., Morphine 10 mg/kg, i.p.), and Test Compound groups (e.g., 10, 30, 100 mg/kg). e. Administer the vehicle, positive control, or test compound via the intended route (e.g., intraperitoneal, i.p., or oral, p.o.). f. At set time points after administration (e.g., 30, 60, 90, and 120 minutes), place each mouse back on the hot plate and record the response latency.

• Data Analysis: The primary endpoint is the latency to response. Analgesic activity is indicated by a statistically significant increase in latency time compared to the vehicle control group.

Tail-Flick Test

Rationale: This test measures the time it takes for an animal to "flick" its tail away from a focused beam of heat.[12] This response is primarily a spinal reflex, making the test useful for identifying compounds that act at the spinal level.[13][14]

Protocol:

• Apparatus: A tail-flick analgesiometer that applies a radiant heat source to the tail.

• Animals: Male or female rats or mice.

• Procedure: a. Gently restrain the animal, allowing the tail to be exposed. b. Measure the baseline reaction time by applying the heat stimulus to the tail and recording the time until the tail flicks away.[15] c. A cut-off time (typically 10-12 seconds) is essential to prevent tissue damage.[13] d. Group animals and administer treatments as described for the Hot Plate Test. e. Measure the tail-flick latency at various time points post-administration.

• Data Analysis: An increase in the time to tail flick indicates an analgesic effect. Data are often presented as the percentage of maximum possible effect (% MPE).

Parameter	Hot Plate Test	Tail-Flick Test
Pain Type	Thermal, Nociceptive	Thermal, Nociceptive
Neural Pathway	Supraspinal (integrated in the brain)	Spinal Reflex
Primary Endpoint	Latency to paw lick or jump (s)	Latency to tail flick (s)
Positive Control	Morphine	Morphine
Key Advantage	Measures higher-order pain processing	Good for identifying spinal mechanisms

Part 3: Evaluation in Inflammatory and Tonic Pain Models

These models are more clinically relevant as they involve an inflammatory component and a longer-lasting pain state.

Formalin Test

Rationale: The subcutaneous injection of formalin into a rodent's paw creates a biphasic pain response, which is one of the most predictive preclinical models.[16]

• Phase I (0-5 min): An acute, neurogenic pain resulting from the direct activation of nociceptors, particularly TRPA1 channels.[16] A compound active in this phase may be acting as a direct nerve blocker or TRP channel antagonist.

• Phase II (15-40 min): A tonic, inflammatory pain caused by the release of inflammatory mediators and central sensitization in the spinal cord.[17][18] A compound active in this phase likely has anti-inflammatory or anti-hyperalgesic properties.

Protocol:

• Animals: Male or female mice.

• Procedure: a. Group animals and pre-treat with vehicle, positive control (e.g., Morphine for both phases, or an NSAID like Celecoxib for Phase II), or the test compound. b. After the appropriate pre-treatment time, inject a small volume (e.g., 20 µL) of dilute formalin (e.g., 2.5%) into the plantar surface of one hind paw.[19] c. Immediately place the animal in an observation chamber. d. Record the total time the animal spends licking or biting the injected paw during Phase I (0-5 minutes post-formalin) and Phase II (15-30 minutes post-formalin).[19]

• Data Analysis: A reduction in licking/biting time in either phase, compared to the vehicle group, indicates an analgesic effect. The differential activity between phases provides crucial insight into the mechanism of action.[16]

Caption: Biphasic response in the Formalin Test.

Carrageenan-Induced Paw Edema

Rationale: This is a classic model of acute inflammation.[20] Injection of carrageenan into the paw induces edema, thermal hyperalgesia (increased sensitivity to heat), and tactile allodynia (pain from a non-painful stimulus). It is highly useful for evaluating compounds with anti-inflammatory activity, such as NSAIDs.[21][22]

Protocol:

• Animals: Male or female rats or mice.

• Procedure: a. Group animals and administer vehicle, positive control (e.g., Indomethacin or Celecoxib), or the test compound. b. After 30-60 minutes, inject a 1% carrageenan solution into the plantar surface of one hind paw. The contralateral paw can be injected with saline as a control.[23] c. Measure Edema: Using a plethysmometer or digital calipers, measure the paw volume/thickness at baseline (before carrageenan) and at several time points after (e.g., 1, 2, 3, and 4 hours).[20] d. (Optional) Measure Hyperalgesia: At peak inflammation (e.g., 3 hours), thermal hyperalgesia can be measured using a plantar test apparatus (Hargreaves method), and mechanical allodynia can be measured using von Frey filaments.

• Data Analysis: The primary endpoint is the percentage inhibition of paw edema compared to the vehicle-treated group. A reduction in edema or an increase in the paw withdrawal threshold/latency indicates anti-inflammatory and anti-hyperalgesic effects.[21]

Part 4: Advanced Evaluation in a Neuropathic Pain Model

If the compound shows significant activity in the previous models, testing in a neuropathic pain model is the next logical step. These models mimic chronic pain states resulting from nerve damage.

Chronic Constriction Injury (CCI) Model

Rationale: The CCI model is a widely used and validated model of neuropathic pain that results from loose ligation of the sciatic nerve.[24][25] This injury leads to the development of persistent allodynia and hyperalgesia, mimicking symptoms seen in human neuropathic conditions like sciatica.[26][27]

Protocol:

• Animals: Rats are typically used for this surgical model.

• Surgical Procedure: a. Under appropriate anesthesia, the common sciatic nerve is exposed at the mid-thigh level. b. Proximal to the nerve's trifurcation, four loose ligatures are tied around it with chromic gut sutures.[25] c. In sham-operated animals, the nerve is exposed but not ligated.

• Behavioral Testing: a. Allow 7-14 days for the neuropathic pain symptoms to develop and stabilize. b. Establish a baseline for mechanical allodynia using von Frey filaments (measuring the paw withdrawal threshold) and thermal hyperalgesia using a plantar test apparatus. c. Group the animals and administer the test compound, vehicle, or a positive control (e.g., Gabapentin). d. Measure the paw withdrawal threshold and latency at various time points after drug administration.

• Data Analysis: A significant increase in the paw withdrawal threshold (reduced mechanical allodynia) or an increase in paw withdrawal latency (reduced thermal hyperalgesia) in the CCI-operated paw compared to the vehicle group indicates potential efficacy for treating neuropathic pain.

Ethical Considerations

All animal experiments must be conducted in accordance with ethical guidelines and regulations. Protocols should be approved by an Institutional Animal Care and Use Committee (IACUC).[28][29] Key principles include minimizing animal suffering, using the minimum number of animals necessary for statistically valid results (the 3Rs: Replacement, Reduction, Refinement), and establishing clear humane endpoints to prevent unnecessary pain and distress.[30][31] The International Association for the Study of Pain (IASP) provides comprehensive guidelines for the use of animals in pain research.[32]

Conclusion

This application note provides a structured, multi-tiered approach to characterize the analgesic potential of 1-Allyl-3-(4-butylphenyl)thiourea. By progressing from acute nociceptive models to more complex inflammatory and neuropathic pain states, researchers can build a comprehensive profile of the compound's activity. The differential results across these models, particularly the biphasic formalin test, will provide critical insights into its potential mechanism of action, guiding future development and mechanistic studies.

References

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• 5. TRPA1 : A Sensory Channel of Many Talents - TRP Ion Channel Function in Sensory Transduction and Cellular Signaling Cascades - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 10. A Modified Inflammatory Pain Model to Study the Analgesic Effect in Mice [jove.com]
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• 12. Tail flick test - Wikipedia [en.wikipedia.org]
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• 14. maze.conductscience.com [maze.conductscience.com]
• 15. youtube.com [youtube.com]
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• 22. Carrageenan-Induced Paw Edema in the Rat and Mouse | Springer Nature Experiments [experiments.springernature.com]
• 23. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
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• 26. aragen.com [aragen.com]
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• 28. Ethical and IACUC Considerations Regarding Analgesia and Pain Management in Laboratory Rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 29. oacu.oir.nih.gov [oacu.oir.nih.gov]
• 30. Guidelines for Ethical Conduct in the Care and Use of Animals [apa.org]
• 31. marine-medic.com.au [marine-medic.com.au]
• 32. iasp-pain.org [iasp-pain.org]

Application Note &amp; Protocol: Evaluating the Analgesic Potential of 1-Allyl-3-(4-butylphenyl)thiourea using the Acetic Acid-Induced Writhing Test

Introduction

The search for novel, non-opioid analgesics remains a critical priority in pharmaceutical research. Visceral pain, which originates from internal organs, is a prevalent and often debilitating condition with complex underlying mechanisms. The acetic acid-induced writhing test is a widely utilized and reliable preclinical model for screening compounds with potential peripheral analgesic activity.[1][2][3] This model mimics visceral pain by inducing a chemical irritation of the peritoneum, leading to a quantifiable behavioral response known as "writhing."[3]

Thiourea derivatives have emerged as a versatile scaffold in medicinal chemistry, demonstrating a broad spectrum of biological activities, including analgesic, anti-inflammatory, and antimicrobial properties.[4][5][6] The specific compound, 1-Allyl-3-(4-butylphenyl)thiourea, incorporates key structural motifs—the thiourea core, an allyl group, and a substituted phenyl ring—that suggest a potential for interaction with nociceptive pathways. While extensive literature on this exact molecule is not yet available, related structures have shown significant analgesic effects.[7][8][9]

This application note provides a comprehensive, step-by-step protocol for assessing the analgesic efficacy of 1-Allyl-3-(4-butylphenyl)thiourea. We will delve into the scientific rationale behind the methodology, detail the experimental procedure, and provide guidelines for data analysis and interpretation, all while upholding the highest standards of ethical animal research.

Scientific Principles & Rationale

The Acetic Acid-Induced Writhing Model

The intraperitoneal (i.p.) injection of a dilute acetic acid solution triggers an inflammatory response in the peritoneal cavity. This leads to the release of endogenous inflammatory mediators, such as prostaglandins (PGE₂ and PGF₂α), bradykinin, serotonin, and cytokines (TNF-α, IL-6), from peritoneal mast cells and macrophages.[3][10] These mediators directly activate and sensitize peripheral nociceptors (pain-sensing neurons), resulting in a characteristic and quantifiable behavioral response in mice, which includes abdominal constrictions, stretching of the torso, and extension of the hind limbs.[1][3]

This test is particularly sensitive to peripherally acting analgesics, such as non-steroidal anti-inflammatory drugs (NSAIDs), which primarily function by inhibiting cyclooxygenase (COX) enzymes and thereby reducing prostaglandin synthesis.[2][8] By quantifying the reduction in the number of writhes in compound-treated animals compared to a vehicle control group, researchers can effectively screen for potential analgesic activity.

Potential Mechanism of Action: TRP Channel Modulation

The structural features of 1-Allyl-3-(4-butylphenyl)thiourea suggest a plausible mechanism of action involving the modulation of Transient Receptor Potential (TRP) channels, specifically TRPA1 and TRPV1.

• TRPA1 (the "wasabi receptor"): This channel is a key sensor for environmental irritants and endogenous inflammatory signals.[11][12] The allyl group is a well-known structural motif found in TRPA1 agonists like allyl isothiocyanate (from mustard oil).[13] It is hypothesized that a molecule like 1-Allyl-3-(4-butylphenyl)thiourea could act as a competitive antagonist , binding to the channel and preventing its activation by inflammatory mediators. Pharmacological blockade of TRPA1 has been shown to be effective in various rodent models of inflammatory and neuropathic pain.[14][15][16]

• TRPV1 (the "capsaicin receptor"): Activated by heat, acid, and capsaicin, TRPV1 is also a critical integrator of pain signals. Some thiourea analogs have been investigated as potential TRPV1 antagonists.[17]

Therefore, a plausible hypothesis is that 1-Allyl-3-(4-butylphenyl)thiourea exerts its analgesic effect by dually antagonizing TRPA1 and TRPV1 channels on peripheral nociceptors, thereby reducing their activation by the inflammatory soup induced by acetic acid.

Caption: Proposed mechanism of 1-Allyl-3-(4-butylphenyl)thiourea in the writhing test.

Pre-Experimental Preparations

Ethical Considerations

All procedures involving animals must be conducted with the utmost regard for their welfare. Research should have a clear scientific purpose and be justified to an institutional animal care and use committee (IACUC) or equivalent ethics board.[2][18][19] Key principles include:

• Replacement: Consider non-animal alternatives where possible.

• Reduction: Use the minimum number of animals necessary to obtain statistically significant results.[20]

• Refinement: Modify procedures to minimize animal pain, suffering, and distress.[20]

The writhing test is known to cause discomfort; therefore, researchers must use a humane endpoint and ensure animals are monitored closely.[3] All personnel handling animals must be adequately trained.[19]

Materials and Reagents

Material/Reagent	Specifications
Test Compound	1-Allyl-3-(4-butylphenyl)thiourea (Purity ≥98%)
Animal Model	Male Swiss albino or ICR mice, 20-30 g.[1][2]
Vehicle	e.g., 0.9% Saline with 5% DMSO and 1% Tween 80
Positive Control	Diclofenac Sodium or Indomethacin (e.g., 10 mg/kg)[9][21]
Writhing Agent	Glacial Acetic Acid
Solvent for Acetic Acid	Sterile, distilled water or 0.9% saline
Equipment	Analytical balance, vortex mixer, sonicator (if needed), syringes (1 mL), needles (27-30 gauge), observation chambers (transparent), stopwatch, animal scale.

Preparation of Solutions

Causality: Proper solution preparation is critical for accurate dosing and ensuring the test compound is fully solubilized to maximize bioavailability.

• Vehicle Preparation: Prepare a fresh solution of the chosen vehicle. For a vehicle of 5% DMSO and 1% Tween 80 in saline, first dissolve the Tween 80 in the saline, then add the DMSO. Mix thoroughly.

• Test Compound Formulation:

  • Calculate the required amount of 1-Allyl-3-(4-butylphenyl)thiourea for the desired doses (e.g., 10, 30, 100 mg/kg).

  • Weigh the compound accurately.

  • Suspend/dissolve the compound in a small amount of DMSO first.

  • Gradually add the remaining vehicle (Tween 80/saline solution) while vortexing to create a homogenous suspension or solution. A brief sonication may aid dissolution. Prepare fresh on the day of the experiment.

• Positive Control Solution: Prepare the positive control (e.g., Diclofenac Sodium) in 0.9% saline or the same vehicle as the test compound to ensure consistency.

• Acetic Acid Solution (0.6% - 1% v/v):

  • Carefully add 0.6 mL of glacial acetic acid to a volumetric flask.

  • Bring the final volume to 100 mL with distilled water or saline. Mix well.[1][10] Prepare fresh.

Detailed Experimental Protocol

Rationale: This protocol is designed to ensure a standardized procedure, minimizing variability between animals and groups, which is essential for the trustworthiness of the results.

Caption: Experimental workflow for the acetic acid-induced writhing test.

Step-by-Step Procedure:

• Animal Acclimatization: House mice in standard laboratory conditions for at least one week before the experiment to reduce stress.[22]

• Fasting: Fast the animals for 3-4 hours prior to the experiment to ensure gastrointestinal tract uniformity, but allow free access to water.

• Grouping and Dosing:

  • Weigh each mouse and randomly assign them to experimental groups (typically n=6-8 animals per group).

  • Group I (Vehicle Control): Administer the vehicle solution (e.g., 10 mL/kg, i.p.).

  • Group II (Positive Control): Administer the standard drug, e.g., Diclofenac Sodium (10 mg/kg, i.p.).

  • Group III, IV, V (Test Groups): Administer different doses of 1-Allyl-3-(4-butylphenyl)thiourea (e.g., 10, 30, 100 mg/kg, i.p.).

• Pre-treatment Interval: Allow a set period of time to elapse after drug administration for absorption. This is typically 30 minutes for the i.p. route and 60 minutes for the oral (p.o.) route.[10]

• Induction of Writhing: After the pre-treatment interval, administer the acetic acid solution (e.g., 0.6% v/v) intraperitoneally at a volume of 10 mL/kg body weight to each mouse.[10][21]

• Observation:

  • Immediately after the acetic acid injection, place each mouse individually into a transparent observation chamber.

  • Start a stopwatch. There may be a short latency period of about 5 minutes.

  • Record the total number of writhes for each animal during a fixed period, for example, from 5 to 25 minutes after the acetic acid injection (a total observation time of 20 minutes).[2]

  • A "writhe" is defined as a clear contraction of the abdominal muscles accompanied by a stretching of the hind limbs and arching of the back.

Data Collection, Analysis, and Interpretation

Data Presentation

Organize the collected data into a clear, tabular format.

Group	Treatment	Dose (mg/kg)	N	Mean Writhes ± SEM	% Inhibition
I	Vehicle Control	-	8	45.5 ± 3.2	-
II	Diclofenac Sodium	10	8	12.1 ± 1.8	73.4%
III	Test Compound	10	8	35.8 ± 2.9	21.3%
IV	Test Compound	30	8	20.4 ± 2.1	55.2%
V	Test Compound	100	8	10.2 ± 1.5	77.6%
Note: Data shown is for illustrative purposes only.

Calculation of Analgesic Activity

The percentage of analgesic inhibition is a crucial metric for quantifying the compound's efficacy. It is calculated using the following formula:

% Inhibition = [ (Mean writhes in Vehicle Control - Mean writhes in Test Group) / Mean writhes in Vehicle Control ] x 100

Statistical Analysis & Interpretation

• Statistical Test: The data should be analyzed for statistical significance. A one-way analysis of variance (ANOVA) is appropriate for comparing the means of multiple groups. If the ANOVA result is significant (p < 0.05), a post-hoc test such as Dunnett's test should be performed to compare each treatment group directly against the vehicle control group.[2]

Conclusion

This application note provides a robust and ethically-grounded protocol for evaluating the peripheral analgesic activity of 1-Allyl-3-(4-butylphenyl)thiourea. The acetic acid-induced writhing test serves as an excellent primary screening tool. A positive result, indicated by a significant and dose-dependent reduction in writhing behavior, warrants further investigation into the compound's pharmacological profile. Subsequent studies, such as the formalin test or tail-flick test, can help to further elucidate whether the compound's mechanism also involves central or anti-inflammatory pathways, providing a more complete picture of its potential as a novel analgesic agent.[11]

References

• American Psychological Association. (2012). Guidelines for Ethical Conduct in the Care and Use of Nonhuman Animals in Research. APA. [Link]

• National Research Council (US) Committee for the Update of the Guide for the Care and Use of Laboratory Animals. (2011). Guide for the Care and Use of Laboratory Animals.

• The Norwegian National Research Ethics Committees. (2019). Ethical Guidelines for the Use of Animals in Research. [Link]

• Uddin, M. J., et al. (Year not specified). Synthesis, acute toxicity, analgesic activity and cytotoxicity of Some bisthiourea derivatives. Bangladesh Journal of Pharmacology.

• Forskningsetikk. (2019). Ethical Guidelines for the Use of Animals in Research. [Link]

• National Research Council of Thailand. Ethical Principles and Guidelines for the Use of Animals.

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• Ullah, H., et al. (2016). Synthesis, characterization, crystal structures, analgesic and antioxidant activities of thiourea derivatives. ResearchGate. [Link]

• Razak, R., Siswandono, & Ekowati, J. (2022). Synthesis and Activity Test of 1-Allyl-3-(4-tertiary-Butylbenzoyl) Thiourea as a Candidate of an Analgesic Drug. Jurnal Farmasi Dan Ilmu Kefarmasian Indonesia. [Link]

• Gawade, S. P. (2012). Acetic acid induced painful endogenous infliction in writhing test on mice. Journal of Pharmacology & Pharmacotherapeutics. [Link]

• El-Sayed, M. A. A., et al. (2021). Design, Synthesis and Biological Activities of (Thio)Urea Benzothiazole Derivatives. Molecules. [Link]

• Khoshnood, E., et al. (2021). The antinociceptive effects of folic acid using formalin and acetic acid tests in male mice. Pharmaceutical and Biomedical Research. [Link]

• Semantic Scholar. Synthesis, acute toxicity, analgesic activity and cytotoxicity of Some bisthiourea derivatives. [Link]

• Kumar, V., et al. (2014). Analgesic and Anti-Inflammatory Properties of Gelsolin in Acetic Acid Induced Writhing, Tail Immersion and Carrageenan Induced Paw Edema in Mice. PLOS ONE. [Link]

• Lee, J., et al. (2024). Discovery of Dual TRPA1 and TRPV1 Antagonists as Novel Therapeutic Agents for Pain. Molecules. [Link]

• Smith, E. S. J., et al. (2021). TRPA1 Channel Activation Inhibits Motor Activity in the Mouse Colon. Frontiers in Physiology. [Link]

• Stankova, I., et al. (2021). Synthesis and Investigation of Anti-Inflammatory Activity of New Thiourea Derivatives of Naproxen. Pharmaceuticals. [Link]

• Le, P. M., et al. (2016). Selective antagonism of TRPA1 produces limited efficacy in models of inflammatory- and neuropathic-induced mechanical hypersensitivity in rats. PAIN. [Link]

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• Wang, Y., et al. (2024). Commentary: Intraganglionic reactive oxygen species mediate inflammatory pain and hyperalgesia through TRPA1 in the rat. Frontiers in Pain Research. [Link]

• ACS Publications. (2021). Transient Receptor Potential Ankyrin 1 (TRPA1) Antagonists May Provide a Superior Treatment for Pain and Migraine. [Link]

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• Lee, J., et al. (2024). Discovery of Dual TRPA1 and TRPV1 Antagonists as Novel Therapeutic Agents for Pain. MDPI. [Link]

• ResearchGate. Structural models of thiourea analogues as TRPV1 antagonists. [Link]

• Terrett, J. A., et al. (2024). Recent Advances in the Discovery of Oral TRPA1 Antagonists. ResearchGate. [Link]

• ResearchGate. The proposed mechanism for the formation of thiourea. [Link]

• Tok, F., et al. (2022). Synthesis, Characterization and Biological Evaluation of Novel Thiourea Derivatives. Marmara Pharmaceutical Journal. [Link]

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• Nikolova, S. D., et al. (2024). Novel Thiourea Ligands—Synthesis, Characterization and Preliminary Study on Their Coordination Abilities. Molecules. [Link]

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Application Notes and Protocols for In Vitro Cytotoxicity Testing of 1-Allyl-3-(4-butylphenyl)thiourea

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing robust cell culture protocols to evaluate the cytotoxicity of 1-Allyl-3-(4-butylphenyl)thiourea. Thiourea derivatives represent a class of compounds with significant therapeutic potential, including demonstrated anticancer activities.[1][2] A thorough in vitro assessment of cytotoxicity is a critical first step in characterizing the pharmacological profile of novel thiourea analogs like 1-Allyl-3-(4-butylphenyl)thiourea. These protocols detail the essential considerations for experimental design, from cell line selection to the execution of key assays that measure distinct cytotoxic endpoints: metabolic viability (MTT assay), cell membrane integrity (LDH assay), and the induction of apoptosis (Annexin V/PI staining). By integrating these methods, researchers can construct a detailed cytotoxicity profile, determine the compound's potency (IC50), and gain initial insights into its mechanism of action.

Introduction: The Rationale for Cytotoxicity Profiling

Thiourea and its derivatives have garnered substantial interest in medicinal chemistry due to their wide range of biological activities.[3] Numerous studies have highlighted their potential as anticancer agents, capable of inhibiting the growth of various cancer cell lines, sometimes with greater efficacy than established chemotherapeutics like doxorubicin.[4][5] The cytotoxic mechanisms of thiourea derivatives are diverse, including the inhibition of critical signaling pathways like Wnt/β-catenin and receptor kinases, as well as the induction of apoptosis.[4]

1-Allyl-3-(4-butylphenyl)thiourea is a novel compound whose biological activities, particularly its cytotoxic profile, remain to be fully characterized. Preliminary investigation of structurally related compounds suggests potential bioactivity.[6] Therefore, a systematic evaluation of its effect on cell viability is a foundational step in its preclinical assessment. In vitro cytotoxicity assays serve as a rapid, cost-effective, and ethically considerate method to screen compounds, providing essential data on dose-dependent toxicity and cellular responses.[7][8] This guide outlines a multi-parametric approach to build a comprehensive understanding of the compound's effects on cultured cells.

Foundational Principles & Experimental Design

A successful cytotoxicity study hinges on a well-conceived experimental design. The choices made at this stage directly impact the quality and interpretability of the data.

The Importance of Strategic Cell Line Selection

The choice of cell line is paramount as it provides the biological context for the assay. The selection should be driven by the research question.[9]

• Relevance to Target Disease: If the compound is being investigated as a potential anticancer agent, a panel of cancer cell lines from different tissue origins is recommended. For example, since other thiourea derivatives have shown efficacy against colon cancer, cell lines like SW480 (primary colon adenocarcinoma) and SW620 (metastatic colon adenocarcinoma) are logical choices.[4] Including lines from other common cancers, such as A549 (lung carcinoma) and MCF-7 (breast adenocarcinoma), can broaden the scope of the investigation.[5]

• Assessing Selective Toxicity: To evaluate whether the compound's cytotoxicity is specific to cancer cells, it is crucial to include a non-cancerous control cell line.[10] Normal human fibroblast cell lines, such as MRC-5 , or immortalized lines like HaCaT (human keratinocytes), are excellent choices for establishing a selectivity index.[4][11]

• Operational Considerations: Factors such as doubling time, growth characteristics (adherent vs. suspension), and culture requirements should be considered for experimental feasibility.

Establishing Dose-Response and Exposure Duration

Toxicity is fundamentally linked to the dose and duration of exposure.[12][13]

• Dose-Response Curve: Testing the compound across a wide range of concentrations (typically using serial dilutions) is essential to characterize the relationship between dose and cytotoxic effect.[14] This allows for the calculation of the IC50 (half-maximal inhibitory concentration) , a key metric of a compound's potency.

• Time-Course Experiment: The cytotoxic effects of a compound may be immediate or may require a longer duration to manifest.[15] Performing experiments at multiple time points (e.g., 24, 48, and 72 hours) provides insight into the kinetics of the cellular response.[7]

The Critical Role of Controls

For any protocol to be self-validating, it must include a comprehensive set of controls to ensure the results are accurate and not due to experimental artifacts.

• Negative (Vehicle) Control: Cells treated with the same concentration of the vehicle (e.g., DMSO) used to dissolve the test compound. This control accounts for any potential toxicity of the solvent itself.[8]

• Positive Control: Cells treated with a compound known to induce cytotoxicity in the chosen cell lines (e.g., Doxorubicin, Cisplatin, or Staurosporine). This confirms that the assay system is responsive.

• Untreated Control: Cells cultured in medium alone, representing 100% viability.

• Blank/Background Control: Wells containing only culture medium (and assay reagents where applicable) but no cells. This is used to subtract background absorbance/fluorescence.

Experimental Workflow Overview

The overall process for evaluating the cytotoxicity of 1-Allyl-3-(4-butylphenyl)thiourea follows a structured sequence of steps, from initial cell preparation to multi-faceted data analysis.

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Application Notes and Protocols for the Quantification of 1-Allyl-3-(4-butylphenyl)thiourea in Biological Samples

Introduction

1-Allyl-3-(4-butylphenyl)thiourea is a synthetic organic compound belonging to the thiourea class of molecules. Thiourea derivatives are of significant interest in pharmaceutical and agrochemical research due to their diverse biological activities, which can include antimicrobial, antioxidant, and anticancer properties.[1][2][3] As with any compound under investigation for potential therapeutic use, the development of robust and reliable analytical methods for its quantification in biological matrices is a critical step in preclinical and clinical studies. These methods are essential for pharmacokinetic/pharmacodynamic (PK/PD) modeling, toxicokinetic analysis, and dose-response relationship assessments.[4][5]

This comprehensive guide provides detailed application notes and protocols for the quantitative analysis of 1-Allyl-3-(4-butylphenyl)thiourea in common biological samples such as plasma, urine, and tissue homogenates. The methodologies described herein are grounded in established principles of bioanalytical chemistry and adhere to the validation guidelines set forth by regulatory agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[6][7][8][9][10]

Physicochemical Properties of 1-Allyl-3-(4-butylphenyl)thiourea

A thorough understanding of the analyte's physicochemical properties is fundamental to developing an effective analytical method.[11] While specific experimental data for 1-Allyl-3-(4-butylphenyl)thiourea may not be readily available, we can infer its likely characteristics based on its structure, which features a substituted phenyl ring, an allyl group, and a thiourea core.

Property	Estimated Value/Characteristic	Rationale and Impact on Analytical Method Development
Molecular Formula	C₁₄H₂₀N₂S	Defines the exact mass for mass spectrometry.
Molecular Weight	248.39 g/mol	Used for concentration calculations.
Polarity	Moderately nonpolar	The butylphenyl and allyl groups contribute to its nonpolar character, while the thiourea moiety adds some polarity. This suggests good solubility in organic solvents and retention on reversed-phase HPLC columns.[12]
pKa	~8-10 (Thiourea group)	The thiourea group is weakly basic. This property can be exploited for selective extraction and for enhancing ionization in mass spectrometry.
LogP	> 3	The octanol-water partition coefficient is likely to be high, indicating good lipid solubility and potential for strong retention in reversed-phase chromatography.
UV Absorbance	~240-280 nm	The phenyl and thiourea groups are expected to exhibit UV absorbance, allowing for detection by HPLC-UV.

Recommended Analytical Techniques

Based on the inferred properties of 1-Allyl-3-(4-butylphenyl)thiourea, two primary analytical techniques are recommended for its quantification in biological samples:

• High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV): A robust and widely accessible technique suitable for routine analysis, especially at higher concentrations.

• Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): The gold standard for bioanalysis, offering superior sensitivity and selectivity, making it ideal for detecting low concentrations of the analyte in complex matrices.[13][14]

General Experimental Workflow

The overall process for quantifying 1-Allyl-3-(4-butylphenyl)thiourea in biological samples follows a series of well-defined steps.

Caption: General workflow for bioanalytical quantification.

Sample Preparation Protocols

Effective sample preparation is crucial for removing interfering components from the biological matrix, such as proteins and lipids, and for concentrating the analyte of interest.[5][15][16][17] The choice of technique depends on the required sensitivity, sample volume, and matrix complexity.

Protocol 1: Protein Precipitation (PP)

This is a rapid and straightforward method suitable for initial method development and for analyzing a large number of samples.

Principle: A water-miscible organic solvent is added to the biological sample to denature and precipitate proteins. The analyte remains in the supernatant.

Step-by-Step Protocol:

• Pipette 100 µL of the biological sample (plasma, serum, or tissue homogenate) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of a suitable internal standard (IS) solution (e.g., a structurally similar thiourea derivative or a stable isotope-labeled version of the analyte).

• Add 300 µL of ice-cold acetonitrile or methanol.

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or an HPLC vial.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex for 30 seconds and inject a portion into the analytical instrument.

Protocol 2: Liquid-Liquid Extraction (LLE)

LLE offers a cleaner extract compared to PP and is based on the differential solubility of the analyte in two immiscible liquids.[15]

Principle: The analyte is partitioned from the aqueous biological sample into an immiscible organic solvent in which it has a higher solubility.

Step-by-Step Protocol:

• Pipette 200 µL of the biological sample into a glass test tube.

• Add 10 µL of the internal standard solution.

• Add 50 µL of a basifying agent (e.g., 1 M sodium carbonate) to deprotonate the thiourea group and enhance its extraction into the organic phase.

• Add 1 mL of an appropriate organic solvent (e.g., ethyl acetate, methyl tert-butyl ether, or a mixture of hexane and isoamyl alcohol).

• Cap the tube and vortex for 2 minutes, followed by shaking for 10 minutes on a mechanical shaker.

• Centrifuge at 3,000 x g for 5 minutes to separate the aqueous and organic layers.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase and inject.

Protocol 3: Solid-Phase Extraction (SPE)

SPE provides the cleanest extracts and allows for significant concentration of the analyte, making it ideal for methods requiring high sensitivity.[4][17]

Principle: The analyte is retained on a solid sorbent while the matrix components are washed away. The analyte is then eluted with a small volume of a strong solvent.

Step-by-Step Protocol:

• Select a suitable SPE cartridge (e.g., a C18 or a mixed-mode cation exchange sorbent).

• Conditioning: Pass 1 mL of methanol through the cartridge, followed by 1 mL of water.

• Loading: Dilute 200 µL of the biological sample (spiked with IS) with 800 µL of 2% phosphoric acid in water and load it onto the cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the analyte and IS with 1 mL of methanol or a more suitable organic solvent (e.g., methanol containing 2% formic acid for a cation exchange sorbent).

• Evaporate the eluate to dryness.

• Reconstitute in 100 µL of the mobile phase and inject.

Application Note 1: HPLC-UV Method

This method is suitable for preclinical studies where analyte concentrations are expected to be in the mid-to-high ng/mL range or higher.

Chromatographic Conditions

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient Program	0-2 min: 30% B; 2-10 min: 30-90% B; 10-12 min: 90% B; 12.1-15 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	20 µL
UV Detection	254 nm

Method Validation Parameters (as per FDA/EMA Guidelines)[7][9]

Parameter	Acceptance Criteria
Selectivity	No significant interfering peaks at the retention times of the analyte and IS in blank matrix.
Linearity	Calibration curve with at least 6 non-zero standards; r² ≥ 0.99.
Accuracy & Precision	Within ±15% (±20% at LLOQ) for QC samples at low, medium, and high concentrations.
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10; accuracy and precision within ±20%.
Recovery	Consistent and reproducible across different concentrations.
Matrix Effect	Assessed to ensure no significant ion suppression or enhancement.
Stability	Analyte stability established under various conditions (bench-top, freeze-thaw, long-term storage).

Application Note 2: LC-MS/MS Method

This highly sensitive and selective method is recommended for clinical studies and analyses requiring low limits of quantification (pg/mL to low ng/mL).

LC-MS/MS System and Conditions

Parameter	Condition
LC System	UPLC system (e.g., Waters ACQUITY UPLC I-Class)
Column	C18 UPLC column (e.g., 2.1 x 50 mm, 1.7 µm particle size)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient Program	0-0.5 min: 10% B; 0.5-3.0 min: 10-95% B; 3.0-3.5 min: 95% B; 3.6-5.0 min: 10% B
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Mass Spectrometer	Triple quadrupole (e.g., Sciex Triple Quad 6500+)
Ionization Mode	Electrospray Ionization (ESI), Positive
Detection Mode	Multiple Reaction Monitoring (MRM)

Optimized MRM Transitions

The following are hypothetical yet plausible MRM transitions for 1-Allyl-3-(4-butylphenyl)thiourea and a potential internal standard. These would need to be empirically determined.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
1-Allyl-3-(4-butylphenyl)thiourea	249.1	192.1 (Loss of C₃H₅N)	25
249.1	135.1 (Butylphenyl fragment)	35
Internal Standard (IS)	To be determined	To be determined	To be determined

digraph "MRM_Fragmentation" {
graph [splines=true, overlap=false];
node [shape=box, style="filled", fillcolor="#4285F4", fontcolor="#FFFFFF", fontname="Arial", fontsize=10];
edge [fontname="Arial", fontsize=9, color="#EA4335"];
Parent [label="Precursor Ion\n1-Allyl-3-(4-butylphenyl)thiourea\n[M+H]⁺ m/z 249.1"];
Frag1 [label="Product Ion 1\nm/z 192.1", fillcolor="#34A853"];
Frag2 [label="Product Ion 2\nm/z 135.1", fillcolor="#FBBC05"];
Parent -> Frag1 [label="Collision-Induced Dissociation"];
Parent -> Frag2 [label="Collision-Induced Dissociation"];
}

Caption: Proposed fragmentation pathway for MRM analysis.

Data Analysis and Quantification

For both HPLC-UV and LC-MS/MS methods, quantification is achieved by constructing a calibration curve.[5] This is done by plotting the ratio of the analyte peak area to the internal standard peak area against the nominal concentration of the calibration standards. A linear regression model with a weighting factor (e.g., 1/x or 1/x²) is typically applied to ensure accuracy across the entire concentration range.

Conclusion

The analytical methods outlined in this guide provide a robust framework for the quantitative determination of 1-Allyl-3-(4-butylphenyl)thiourea in biological samples. The choice between HPLC-UV and LC-MS/MS will depend on the specific requirements of the study, particularly the desired sensitivity and selectivity. It is imperative that any method chosen be fully validated according to the stringent guidelines set by regulatory authorities to ensure the generation of reliable and reproducible data for drug development and research.[6][7][8][9][10]

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Application Notes and Protocols: 1-Allyl-3-(4-butylphenyl)thiourea in Coordination Chemistry

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Versatility of Thiourea Ligands

Thiourea derivatives have emerged as a cornerstone in the field of coordination chemistry, offering a rich tapestry of structural diversity and reactivity.[1][2] The presence of both soft sulfur and hard nitrogen donor atoms within the thiourea backbone (R-NH-C(S)-NH-R') allows for a multitude of coordination modes, including monodentate, bidentate, and bridging interactions with a wide array of metal ions.[3] This adaptability makes them invaluable ligands for the synthesis of metal complexes with tailored electronic and geometric properties. Such complexes are at the forefront of research in catalysis, materials science, and medicinal chemistry, with notable applications as antimicrobial and anticancer agents.[1][4][5] This guide focuses on a specific, yet promising, member of this family: 1-Allyl-3-(4-butylphenyl)thiourea , providing a comprehensive overview of its synthesis, characterization, and potential as a ligand in the development of novel metal complexes.

Synthesis of 1-Allyl-3-(4-butylphenyl)thiourea: A Detailed Protocol

The synthesis of 1-Allyl-3-(4-butylphenyl)thiourea can be effectively achieved through the reaction of 4-butylaniline with allyl isothiocyanate. This reaction is a straightforward nucleophilic addition of the amine to the electrophilic carbon of the isothiocyanate.

Underlying Principles

The lone pair of electrons on the nitrogen atom of 4-butylaniline acts as a nucleophile, attacking the carbon atom of the isothiocyanate group. The subsequent proton transfer results in the formation of the stable thiourea derivative. The reaction is typically carried out in a suitable organic solvent at room temperature.

Experimental Workflow

Caption: Synthesis workflow for 1-Allyl-3-(4-butylphenyl)thiourea.

Step-by-Step Protocol

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 equivalent of 4-butylaniline in a minimal amount of acetonitrile.

• Addition of Reagent: While stirring at room temperature, add 1.05 equivalents of allyl isothiocyanate dropwise to the solution.

• Reaction Monitoring: Allow the reaction mixture to stir at room temperature for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., hexane:ethyl acetate, 8:2 v/v).

• Work-up: Upon completion of the reaction (as indicated by the disappearance of the starting materials on TLC), remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by recrystallization from a suitable solvent system, such as an ethanol/water mixture, to yield the pure 1-Allyl-3-(4-butylphenyl)thiourea as a solid.

• Drying and Storage: Dry the purified product under vacuum and store it in a desiccator.

Characterization of 1-Allyl-3-(4-butylphenyl)thiourea

Thorough characterization is crucial to confirm the identity and purity of the synthesized ligand. The following techniques are recommended:

Technique	Expected Observations
Melting Point	A sharp melting point range indicates a high degree of purity.
FTIR Spectroscopy	Characteristic peaks for N-H stretching (around 3200-3400 cm⁻¹), C=S stretching (around 1200-1300 cm⁻¹), and C=C stretching of the allyl group (around 1640 cm⁻¹).
¹H NMR Spectroscopy	Signals corresponding to the protons of the allyl group (in the range of 5-6 ppm), the aromatic protons of the butylphenyl group (in the range of 7-7.5 ppm), the protons of the butyl chain, and the N-H protons (which may appear as broad singlets).
¹³C NMR Spectroscopy	A characteristic peak for the C=S carbon at around 180 ppm, along with signals for the carbons of the allyl, butyl, and phenyl groups.
Mass Spectrometry	The molecular ion peak corresponding to the molecular weight of the compound (248.40 g/mol ).

Coordination Chemistry: Synthesis of Metal Complexes

1-Allyl-3-(4-butylphenyl)thiourea is a versatile ligand capable of coordinating to a variety of metal ions. The synthesis of its metal complexes typically involves the reaction of the ligand with a metal salt in a suitable solvent.

General Coordination Behavior

Thiourea derivatives can coordinate to metal ions in several ways:

• Monodentate Coordination: Primarily through the sulfur atom, which is the most common mode.

• Bidentate Coordination: Through both the sulfur and one of the nitrogen atoms, forming a chelate ring. This often occurs after deprotonation of the N-H group.

The specific coordination mode is influenced by factors such as the nature of the metal ion, the reaction conditions, and the presence of other ligands.

General Protocol for Metal Complex Synthesis

• Ligand Solution: Dissolve a stoichiometric amount of 1-Allyl-3-(4-butylphenyl)thiourea in a suitable solvent (e.g., ethanol, methanol, or acetonitrile).

• Metal Salt Solution: In a separate flask, dissolve the desired metal salt (e.g., chlorides, nitrates, or acetates of Cu(II), Ni(II), Co(II), Pd(II), Pt(II), etc.) in the same solvent.

• Reaction: Slowly add the metal salt solution to the ligand solution with constant stirring. The molar ratio of ligand to metal can be varied (e.g., 1:1, 2:1) to obtain complexes with different stoichiometries.

• Complex Formation: The formation of the complex is often indicated by a color change or the precipitation of a solid. The reaction mixture may be heated under reflux to ensure completion.

• Isolation and Purification: The resulting solid complex can be isolated by filtration, washed with the solvent to remove any unreacted starting materials, and then dried under vacuum.

Caption: General workflow for the synthesis of metal complexes.

Potential Applications in Drug Development and Catalysis

Metal complexes of thiourea derivatives are widely investigated for their biological activities. The coordination of the metal ion can significantly enhance the therapeutic properties of the free ligand.

Antimicrobial Agents

Thiourea-metal complexes have shown promising activity against a range of bacteria and fungi.[4][6][7] The increased lipophilicity of the complexes can facilitate their transport across microbial cell membranes, leading to enhanced efficacy. The butyl and allyl groups in the target ligand are expected to contribute to its lipophilic character.

Anticancer Agents

Several studies have reported the cytotoxic effects of thiourea-metal complexes against various cancer cell lines.[5][8] The mechanism of action is often attributed to the interaction of the complex with DNA or essential cellular enzymes.

Catalysis

The versatile coordination properties of thiourea ligands make their metal complexes potential candidates as catalysts in various organic transformations.[1] For instance, palladium and platinum complexes are known to be effective catalysts in cross-coupling reactions.

Self-Validating Systems and Troubleshooting

For Ligand Synthesis:

• Purity of Starting Materials: Ensure the purity of 4-butylaniline and allyl isothiocyanate, as impurities can lead to side reactions and lower yields.

• Reaction Monitoring: Regular TLC analysis is crucial to determine the reaction endpoint and prevent the formation of byproducts due to prolonged reaction times.

• Recrystallization: Careful selection of the recrystallization solvent is key to obtaining a highly pure product.

For Metal Complex Synthesis:

• Stoichiometry: The molar ratio of ligand to metal should be carefully controlled to obtain the desired complex.

• Solvent Choice: The solvent should be able to dissolve both the ligand and the metal salt and should not coordinate to the metal ion in a way that inhibits complex formation.

• Characterization: A combination of techniques such as elemental analysis, FTIR, and UV-Vis spectroscopy should be used to confirm the composition and structure of the complex.

References

• Razak, R., Siswandono, & Ekowati, J. (2022). Synthesis and Activity Test of 1-Allyl-3-(4-tertiary-Butylbenzoyl) Thioureaas a Candidate of an Analgesic Drug. Jurnal Farmasi Dan Ilmu Kefarmasian Indonesia, 9(1), 17-23. [Link]

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Application Notes and Protocols for the Development of 1-Allyl-3-(4-butylphenyl)thiourea Derivatives with Enhanced Biological Activity

Introduction: The Therapeutic Potential of Thiourea Scaffolds

Thiourea derivatives represent a versatile and highly privileged scaffold in medicinal chemistry, exhibiting a wide spectrum of biological activities including antibacterial, antifungal, antiviral, anticancer, and anti-inflammatory properties.[1][2] The structural backbone of thiourea, characterized by a central thiocarbonyl group flanked by two nitrogen atoms, offers a unique combination of hydrogen bonding capabilities, lipophilicity, and metabolic stability. These features allow for extensive chemical modifications to fine-tune the pharmacological profile of the resulting compounds. The parent compound, 1-Allyl-3-(4-butylphenyl)thiourea, serves as a promising starting point for a lead optimization campaign. The allyl group can be involved in various biological interactions, while the 4-butylphenyl moiety provides a significant hydrophobic character, which can be crucial for membrane permeability and interaction with hydrophobic pockets in target proteins.

This guide provides a comprehensive framework for the systematic development of 1-Allyl-3-(4-butylphenyl)thiourea derivatives. We will delve into the strategic design of new analogues, provide detailed protocols for their synthesis and characterization, and outline robust in vitro screening methodologies to identify candidates with enhanced biological activity, focusing on potential anti-inflammatory and antibacterial applications.

Strategic Design of Derivatives: A Structure-Activity Relationship (SAR) Guided Approach

The design of new derivatives of 1-Allyl-3-(4-butylphenyl)thiourea will be guided by established structure-activity relationship (SAR) principles for thiourea compounds.[3] The primary objective is to explore the chemical space around the parent molecule by introducing a diverse range of functional groups at specific positions to modulate its physicochemical properties and biological activity.

Our derivatization strategy will focus on two key regions of the parent molecule:

• Modification of the Phenyl Ring: The 4-butylphenyl group offers several opportunities for modification. We will introduce a variety of substituents at the ortho, meta, and para positions of the phenyl ring to investigate the influence of electronic and steric effects on activity. For instance, electron-withdrawing groups (e.g., -Cl, -F, -NO2) have been shown to enhance the antibacterial activity of some thiourea derivatives, while electron-donating groups (e.g., -OCH3, -CH3) can also modulate the biological profile.[3]

• Modification of the Allyl Group: The allyl group can be replaced with other small alkyl or functionalized alkyl chains to probe the importance of this moiety for biological activity. For example, replacing the allyl group with a propargyl group or a cyclopropylmethyl group can introduce conformational rigidity and alter the binding interactions with target macromolecules.

The following diagram illustrates the proposed derivatization strategy:

Caption: Proposed derivatization strategy for 1-Allyl-3-(4-butylphenyl)thiourea.

Experimental Protocols

Part 1: Synthesis and Characterization of Thiourea Derivatives

The synthesis of the target thiourea derivatives will be accomplished through a straightforward and high-yielding two-step, one-pot reaction.[4][5] This involves the in-situ formation of an isothiocyanate intermediate from the corresponding aniline, followed by its reaction with allyl amine or a modified amine.

Protocol 1: General Synthesis of 1-Allyl-3-(substituted-phenyl)thiourea Derivatives

This protocol describes the synthesis of a representative derivative, 1-Allyl-3-(4-butyl-2-chlorophenyl)thiourea.

Materials:

• 4-Butyl-2-chloroaniline

• Carbon disulfide (CS2)

• Triethylamine (TEA)

• Ethyl chloroformate

• Allyl amine

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate (NaHCO3), saturated solution

• Brine

• Anhydrous magnesium sulfate (MgSO4)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Reaction Setup: In a dry, round-bottom flask under a nitrogen atmosphere, dissolve 4-butyl-2-chloroaniline (1.0 eq) in anhydrous DCM.

• Formation of Dithiocarbamate: Cool the solution to 0 °C and add triethylamine (2.2 eq). To this stirred solution, add carbon disulfide (1.1 eq) dropwise. Allow the reaction mixture to stir at 0 °C for 30 minutes, then at room temperature for 2 hours.

• Formation of Isothiocyanate: Cool the reaction mixture back to 0 °C and add ethyl chloroformate (1.1 eq) dropwise. Stir at 0 °C for 30 minutes and then at room temperature for 1 hour.

• Formation of Thiourea: To the in-situ generated isothiocyanate solution, add allyl amine (1.2 eq) dropwise at 0 °C. Allow the reaction to warm to room temperature and stir overnight.

• Work-up: Quench the reaction with a saturated solution of NaHCO3. Separate the organic layer, and extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous MgSO4, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable gradient of hexane and ethyl acetate to afford the pure 1-Allyl-3-(4-butyl-2-chlorophenyl)thiourea.

• Characterization: Confirm the structure of the synthesized compound using ¹H NMR, ¹³C NMR, FT-IR, and high-resolution mass spectrometry (HRMS).

The following diagram illustrates the synthetic workflow:

Caption: Workflow for the synthesis of 1-Allyl-3-(substituted-phenyl)thiourea derivatives.

Part 2: In Vitro Biological Evaluation

A crucial first step in evaluating the biological activity of the newly synthesized compounds is to assess their cytotoxicity to ensure that any observed effects are not due to cell death. Subsequently, the compounds will be screened for their anti-inflammatory and antibacterial properties.

Protocol 2: Cytotoxicity Assessment using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[6][7][8][9][10]

Materials:

• RAW 264.7 murine macrophage cell line

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the test compounds in DMEM. Treat the cells with various concentrations of the compounds for 24 hours. Include a vehicle control (DMSO).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[7]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[11]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[7][11]

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Determine the IC50 (half-maximal inhibitory concentration) for each compound.

Protocol 3: In Vitro Anti-inflammatory Activity Assessment

This protocol measures the ability of the test compounds to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages.[11][12]

Materials:

• RAW 264.7 cells and culture reagents (as in Protocol 2)

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent (Part A: 1% sulfanilamide in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite (for standard curve)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding and Pre-treatment: Seed RAW 264.7 cells as described in Protocol 2. Pre-treat the cells with non-toxic concentrations of the test compounds for 1 hour.

• Inflammatory Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.[11]

• Nitric Oxide Measurement (Griess Assay):

  • Collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent Part A and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent Part B and incubate for another 10 minutes.[12]

• Absorbance Measurement: Measure the absorbance at 540 nm.[12]

• Data Analysis: Quantify the nitrite concentration using a standard curve prepared with sodium nitrite. Calculate the percentage of NO inhibition for each compound compared to the LPS-stimulated control.

Protocol 4: Antibacterial Activity Screening (Broth Microdilution Method)

This protocol determines the Minimum Inhibitory Concentration (MIC) of the test compounds against a panel of pathogenic bacteria.[1][13][14]

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Test compounds and a standard antibiotic (e.g., Ciprofloxacin)

• Spectrophotometer or microplate reader

Procedure:

• Inoculum Preparation: Prepare a bacterial suspension and adjust its turbidity to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final concentration of about 5 x 10⁵ CFU/mL in the test wells.[13]

• Compound Dilution: Prepare two-fold serial dilutions of the test compounds and the standard antibiotic in MHB in a 96-well plate.

• Inoculation: Add the prepared bacterial inoculum to each well. Include a growth control (broth with inoculum, no compound) and a sterility control (broth only).[1]

• Incubation: Incubate the plates at 37°C for 16-20 hours.[1]

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.[1][13]

The following diagram outlines the biological screening workflow:

Caption: Workflow for the in vitro biological evaluation of thiourea derivatives.

Data Presentation and Interpretation

All quantitative data should be summarized in clear and concise tables to facilitate comparison between the synthesized derivatives.

Table 1: Physicochemical and Cytotoxicity Data for Thiourea Derivatives

Compound ID	R	R'	Yield (%)	IC50 (µM) on RAW 264.7 cells
Parent	-H	-CH2CH=CH2	-	>100
Deriv-01	2-Cl	-CH2CH=CH2	78	85.2
Deriv-02	4-F	-CH2CH=CH2	82	>100
...	...	...	...	...

Table 2: Anti-inflammatory and Antibacterial Activity of Thiourea Derivatives

Compound ID	NO Inhibition (%) at 50 µM	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. E. coli
Parent	15.3	>128	>128
Deriv-01	68.7	32	64
Deriv-02	25.1	128	>128
...	...	...	...
Ciprofloxacin	N/A	0.5	0.25

Conclusion and Future Directions

This guide provides a robust and systematic approach for the design, synthesis, and biological evaluation of novel derivatives of 1-Allyl-3-(4-butylphenyl)thiourea. By following these detailed protocols, researchers can efficiently explore the structure-activity relationships of this promising scaffold and identify lead compounds with enhanced anti-inflammatory and/or antibacterial activities. The data generated from these studies will be instrumental in guiding further lead optimization efforts, including in vivo efficacy and toxicity studies, with the ultimate goal of developing novel therapeutic agents.

References

• Letters in Applied NanoBioScience. (2025). Structure-Activity Relationship of Thiourea Derivatives: Influence of Substituents on Antibacterial Activity.
• BenchChem. (2025). Application Notes and Protocols for In Vitro Anti-inflammatory Assays of Ethoxycoronarin D.
• BenchChem. (2025). Validating the Antibacterial Spectrum of Novel Compounds: A Comparative Guide for Researchers.
• Abcam. (n.d.). MTT assay protocol.
• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual.
• BenchChem. (2025). In Vitro Anti-inflammatory Assay Protocol for Cyperol.
• BenchChem. (2025). Application Notes and Protocols: Antimicrobial Susceptibility Testing of Novel Compounds.
• ATCC. (n.d.). MTT Cell Proliferation Assay.
• Protocols.io. (2025). MTT Assay.
• CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation.
• National Institutes of Health. (n.d.). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations.
• National Institutes of Health. (n.d.). Evaluation of novel compounds as anti-bacterial or anti-virulence agents.
• MDPI. (2025). Binding Ability of Thiourea Derivatives to Biological Targets, Focused on Their Anticancer Activity.
• PubMed. (2021). Design, Synthesis, and Structure-Activity Relationship of N-Aryl- N'-(thiophen-2-yl)thiourea Derivatives as Novel and Specific Human TLR1/2 Agonists for Potential Cancer Immunotherapy.
• ResearchGate. (n.d.). Preparation of thioureas from isothiocyanates and amines or ammonia.
• National Institutes of Health. (n.d.). Screening of antibacterial compounds with novel structure from the FDA approved drugs using machine learning methods.
• Jurnal Farmasi Dan Ilmu Kefarmasian Indonesia. (2022). Synthesis and Activity Test of 1-Allyl-3-(4-tertiary-Butylbenzoyl) Thioureaas a Candidate of an Analgesic Drug.
• ResearchGate. (2025). Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations.
• ResearchGate. (n.d.). Synthesis of Mono- and N,N - Disubstituted Thioureas and N -Acylthioureas | Request PDF.
• National Institutes of Health. (n.d.). In vitro assesment of anti-inflammatory activities of coumarin and Indonesian cassia extract in RAW264.7 murine macrophage cell line.
• Journal of Organic Chemistry. (2010). A Concise Synthesis of Substituted Thiourea Derivatives in Aqueous Medium.
• National Institutes of Health. (n.d.). New N-acyl Thiourea Derivatives: Synthesis, Standardized Quantification Method and In Vitro Evaluation of Potential Biological Activities.
• CONICET. (n.d.). Recent trends in chemistry, structure, and various applications of 1-acyl-3-substituted thioureas: a detailed review.
• ResearchGate. (2015). What is the exact protocol for assaying the anti-inflammatory activity of plant extracts in vitro?.
• ResearchGate. (n.d.). Synthesis and structure-activity relationship of 1-allyl-3-(2-chlorobenzoyl) thiourea as analgesic | Request PDF.
• ResearchGate. (n.d.). (PDF) Synthesis, Characterization and Biological Evaluation of Novel Thiourea Derivatives.
• ResearchGate. (n.d.). Synthesis and biological activity of a new type of thiourea derivatives.
• ChemicalBook. (2025). N-Allylthiourea.
• National Institutes of Health. (n.d.). Synthesis, biological and molecular modelling for 1,3,4-thiadiazole sulfonyl thioureas: bacterial and fungal activity.
• Sigma-Aldrich. (n.d.). N-Allylthiourea 98 109-57-9.
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Technical Notes & Optimization

Technical Support Center: Synthesis of 1-Allyl-3-(4-butylphenyl)thiourea

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for the synthesis of 1-Allyl-3-(4-butylphenyl)thiourea. Here, we address common challenges, offer detailed troubleshooting protocols, and explain the underlying chemical principles to empower you to optimize your reaction outcomes.

Introduction: The Chemistry of Thiourea Synthesis

The synthesis of 1-Allyl-3-(4-butylphenyl)thiourea is typically achieved through the nucleophilic addition of 4-butylaniline to allyl isothiocyanate. This reaction is generally straightforward and high-yielding.[1] However, factors such as reagent quality, reaction conditions, and potential side reactions can significantly impact the yield and purity of the final product.[2][3] Understanding these variables is crucial for successful and reproducible synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction mechanism for the synthesis of 1-Allyl-3-(4-butylphenyl)thiourea?

The synthesis proceeds via a nucleophilic attack of the primary amine (4-butylaniline) on the electrophilic carbon of the isothiocyanate group (allyl isothiocyanate). The lone pair of electrons on the nitrogen atom of the amine attacks the central carbon of the N=C=S moiety, leading to the formation of a zwitterionic intermediate, which then rapidly rearranges to the stable thiourea product.

Q2: What are the most suitable solvents for this reaction?

While the reaction can be performed under neat conditions, the use of a solvent is generally recommended to ensure homogeneity and control the reaction temperature. Common solvents include:

• Acetonitrile: A polar aprotic solvent that is often a good choice.

• Acetone: Allyl isothiocyanate is stable in acetone, making it a viable option.[4]

• Tetrahydrofuran (THF): A frequently used polar aprotic solvent for this type of reaction.[3]

• Dichloromethane (DCM): Another common solvent for thiourea synthesis.[3]

The choice of solvent can influence the reaction rate and ease of product isolation.[3]

Q3: Is the reaction exothermic?

Yes, the reaction between an amine and an isothiocyanate is typically exothermic. For larger-scale reactions, it is advisable to add the isothiocyanate dropwise to the amine solution, possibly with initial cooling in an ice bath, to manage the heat generated.[1]

Q4: How can I monitor the progress of the reaction?

Thin-Layer Chromatography (TLC) is the most common and effective method for monitoring the reaction's progress.[1][5] By spotting the reaction mixture alongside the starting materials, you can observe the consumption of the limiting reagent and the formation of the product. A suitable solvent system for TLC (e.g., a mixture of hexane and ethyl acetate) should be determined empirically.

Troubleshooting Guide: From Low Yields to Impure Products

This section addresses specific issues you may encounter during the synthesis and provides a logical approach to resolving them.

Issue 1: Low or No Product Yield

A low or non-existent yield is one of the most common frustrations in synthesis. The following workflow can help diagnose and solve the problem.

Troubleshooting Workflow for Low Product Yield

Caption: A step-by-step diagnostic workflow for troubleshooting low product yield.

In-Depth Analysis of Low Yield Causes:

• Degradation of Allyl Isothiocyanate: Allyl isothiocyanate can degrade over time, especially when exposed to light, moisture, or high temperatures.[4][6] Studies have shown its stability is affected by temperature and pH.[4][7] It is more stable in solvents like n-hexane and acetone compared to methanol and water.[4]

  • Solution: Use freshly opened or distilled allyl isothiocyanate. Store it in a cool, dark, and dry environment, preferably under an inert atmosphere.[1]

• Impurity or Oxidation of 4-Butylaniline: 4-Butylaniline can oxidize upon exposure to air, often indicated by a change in color from colorless/pale yellow to orange or brown.[8][9] This oxidation can reduce its nucleophilicity and introduce impurities.

  • Solution: If the amine is discolored, consider purification by distillation. Store 4-butylaniline in a tightly sealed container in a cool, dark place, and consider storing it under an inert gas like nitrogen.[9][10]

• Insufficient Reaction Time or Temperature: While the reaction is often fast at room temperature, steric hindrance or reduced nucleophilicity of the amine can slow it down.[1][2]

  • Solution: If TLC analysis shows unreacted starting material after a few hours at room temperature, consider gently heating the reaction mixture (e.g., to 40-60 °C) or extending the reaction time.[1]

Issue 2: Product is Impure (Multiple Spots on TLC)

The presence of impurities can complicate purification and affect the final yield.

Common Impurities and Their Causes:

Impurity	Potential Cause	Recommended Solution
Unreacted Starting Material	Incomplete reaction (insufficient time/temperature) or incorrect stoichiometry.	Drive the reaction to completion by heating or allowing it to stir longer. Ensure accurate measurement of reagents.[2][3]
Symmetrical Thiourea (N,N'-diallylthiourea or N,N'-di(4-butylphenyl)thiourea)	This is less common in this specific reaction but can occur if the isothiocyanate is generated in-situ and reacts with the starting amine.[1]	Ensure the use of pure, pre-formed allyl isothiocyanate.
Urea byproduct	Presence of moisture, which can hydrolyze the isothiocyanate to an amine, which can then react with another isothiocyanate molecule to form a urea.	Use anhydrous solvents and ensure all glassware is thoroughly dried before use.

Purification Strategies:

• Recrystallization: This is the most common and effective method for purifying solid thiourea derivatives.

  • Protocol: Dissolve the crude product in a minimal amount of a hot solvent (e.g., ethanol, isopropanol, or a mixture of solvents like ethanol/water) and allow it to cool slowly. The pure product should crystallize out, leaving impurities in the mother liquor.

  • Troubleshooting: If the product "oils out" instead of crystallizing, try using a different solvent system or a slower cooling rate.

• Column Chromatography: If recrystallization is ineffective, column chromatography using silica gel is a powerful alternative for separating the desired product from impurities with different polarities.[3] A gradient of hexane and ethyl acetate is a good starting point for the mobile phase.

Detailed Experimental Protocols

Protocol 1: Synthesis of 1-Allyl-3-(4-butylphenyl)thiourea

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-butylaniline (1.0 eq.) in a suitable solvent (e.g., acetonitrile, 5-10 mL per gram of amine).

• To the stirred solution, add allyl isothiocyanate (1.0-1.1 eq.) dropwise at room temperature.[1] If the reaction is highly exothermic, cool the flask in an ice bath during the addition.

• Stir the reaction mixture at room temperature and monitor its progress by TLC until the 4-butylaniline spot is no longer visible. If the reaction is slow, it can be gently heated to 40-50°C.[1]

• Once the reaction is complete, concentrate the mixture under reduced pressure using a rotary evaporator to remove the solvent.

• The resulting crude solid can then be purified by recrystallization (see Protocol 2).

Protocol 2: Purification by Recrystallization

• Transfer the crude solid product to an Erlenmeyer flask.

• Add a small amount of a suitable solvent (e.g., ethanol) and heat the mixture gently (e.g., on a hot plate) with stirring until the solid completely dissolves.

• If the solution is colored, a small amount of activated charcoal can be added, and the hot solution filtered to remove it.

• Allow the hot, clear solution to cool slowly to room temperature. Crystal formation should be observed.

• To maximize the yield, the flask can be placed in an ice bath for 30 minutes to an hour after it has reached room temperature.

• Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent.

• Dry the purified crystals in a vacuum oven or desiccator to a constant weight.

Characterization of 1-Allyl-3-(4-butylphenyl)thiourea

Accurate characterization is essential to confirm the identity and purity of the synthesized compound.

Expected Analytical Data:

Technique	Key Features and Expected Values
¹H NMR	Expect characteristic signals for the allyl group (protons on the double bond and adjacent CH₂), the butyl group (aliphatic protons), the aromatic ring protons, and the two N-H protons (which often appear as broad singlets).[11]
¹³C NMR	The most downfield signal will be the thiocarbonyl carbon (C=S), typically appearing in the range of 178-184 ppm.[5][11]
FT-IR	Look for N-H stretching vibrations (around 3200-3400 cm⁻¹), C=S stretching (around 1200-1300 cm⁻¹), and C-N stretching bands.[12][13]
Mass Spec.	The molecular ion peak corresponding to the molecular weight of the product (C₁₄H₂₀N₂S, MW ≈ 248.39 g/mol ) should be observed.

References

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• PubMed. (2010). Stability and antimicrobial activity of allyl isothiocyanate during long-term storage in an oil-in-water emulsion. J Food Sci. Retrieved from [Link]

• Natural Science of Hainan University. (2025). Stability of Allyl Isothiocyanate in an Aqueous Solution. Retrieved from [Link]

• Loba Chemie. (2019). 4-BUTYLANILINE MSDS CAS-No.: 104-13-2 MSDS. Retrieved from [Link]

• ThaiScience. (n.d.). Stability studies of isothiocyanates and nitriles in aqueous media. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions for the synthesis of thioureas starting from aliphatic amines. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions for the synthesis of thiourea glycoporphyrin 7. Retrieved from [Link]

• ResearchGate. (2025). Optimization of Reaction Conditions for On‐DNA Synthesis of Ureas, Thioureas, and Sulfonamides. Request PDF. Retrieved from [Link]

• PubChem - NIH. (n.d.). Allyl Isothiocyanate. Retrieved from [Link]

• Biblioteka Nauki. (n.d.). Synthesis and characterization of thiourea. Retrieved from [Link]

• SpectraBase. (n.d.). Thiourea. Retrieved from [Link]

• Jurnal Farmasi Dan Ilmu Kefarmasian Indonesia. (2022). Synthesis and Activity Test of 1-Allyl-3-(4-tertiary-Butylbenzoyl) Thioureaas a Candidate of an Analgesic Drug. Retrieved from [Link]

• ResearchGate. (n.d.). IR spectra of the thiourea (tu), Pt(tu)4Cl2, (1) and Pd(tu)4Cl2, (2). Retrieved from [Link]

• ResearchGate. (n.d.). 1H-NMR spectra of the thiourea derivatives. Download Scientific Diagram. Retrieved from [Link]

• Journal of the American Chemical Society. (n.d.). Infrared Spectra and Configuration of Alkylthiourea Derivatives. Normal Vibrations of N,N′-Dimethyl- and Tetramethylthiourea. Retrieved from [Link]

• MDPI. (2024). Synthesis and Structure–Activity Relationship of Thiourea Derivatives Against Leishmania amazonensis. Retrieved from [Link]

• PubMed Central. (2017). Mechanochemical synthesis of thioureas, ureas and guanidines. Retrieved from [Link]

• MDPI. (2023). Investigation of Newly Synthesized Bis-Acyl-Thiourea Derivatives of 4-Nitrobenzene-1,2-Diamine for Their DNA Binding, Urease Inhibition, and Anti-Brain-Tumor Activities. Retrieved from [Link]

• PubMed Central. (n.d.). Novel Thiourea Ligands—Synthesis, Characterization and Preliminary Study on Their Coordination Abilities. Retrieved from [Link]

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• PubMed Central. (n.d.). Synthetic studies towards aryl-(4-aryl-4H-[1][4][10]triazole-3-yl)-amine from 1,3-diarylthiourea as urea mimetics. Retrieved from [Link]

• MDPI. (2026). Chemoselective Aza-Michael Addition of Enolizable Heterocyclic Imine-Thiols to Levoglucosenone. Retrieved from [Link]

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• Google Patents. (n.d.). CN103044336A - Acylthiourea compound, preparation method and application thereof.

• ResearchGate. (n.d.). Synthesis, Characterization and Biological Evaluation of Novel Thiourea Derivatives. Retrieved from [Link]

• PubMed Central. (2022). Anticancer Activity, Mechanism, and Delivery of Allyl Isothiocyanate. Retrieved from [Link]

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• PubMed. (n.d.). Allyl isothiocyanate from mustard seed is effective in reducing the levels of volatile sulfur compounds responsible for intrinsic oral malodor. Retrieved from [Link]

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Technical Support Center: Overcoming Solubility Challenges with 1-Allyl-3-(4-butylphenyl)thiourea in Experimental Assays

Welcome to the technical support guide for 1-Allyl-3-(4-butylphenyl)thiourea. This document is designed for researchers, scientists, and drug development professionals to provide expert guidance on overcoming the significant solubility challenges associated with this compound. As a lipophilic molecule, its poor aqueous solubility is a primary hurdle in obtaining accurate and reproducible data in a variety of biological assays.[1] This guide offers a series of frequently asked questions, in-depth troubleshooting protocols, and best practices to ensure the reliable use of this compound in your research.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the handling and solubility of 1-Allyl-3-(4-butylphenyl)thiourea.

Q1: What is 1-Allyl-3-(4-butylphenyl)thiourea, and why is it difficult to dissolve in aqueous solutions?

A1: 1-Allyl-3-(4-butylphenyl)thiourea belongs to the thiourea class of compounds, which are widely investigated for a range of biological activities, including antibacterial, anticancer, and anti-inflammatory properties.[2][3] Its molecular structure contains a nonpolar 4-butylphenyl group and a flexible allyl group. These features contribute to its high lipophilicity (fat-solubility) and, consequently, very low intrinsic solubility in water-based buffers and cell culture media. This poor solubility is a common challenge for many promising small molecules in drug discovery.[4][5]

Q2: What is the recommended starting solvent for dissolving 1-Allyl-3-(4-butylphenyl)thiourea?

A2: Dimethyl sulfoxide (DMSO) is the universally recommended starting solvent for creating a high-concentration stock solution.[1] Its strong solubilizing power for a wide range of hydrophobic compounds makes it an essential tool in any research lab. However, it is critical to use anhydrous, high-purity DMSO to avoid introducing water, which can lower the compound's solubility in the stock solution over time.

Q3: My compound precipitates immediately when I dilute my DMSO stock into my aqueous assay buffer. What is happening?

A3: This is a classic sign of exceeding the compound's kinetic solubility in the final assay medium.[6] While the compound is soluble in the highly concentrated DMSO stock, the abrupt transition to a primarily aqueous environment upon dilution causes it to crash out of solution.[7][8] The DMSO concentration in the final solution is too low to keep the lipophilic compound dissolved. This is the most common issue researchers face with compounds of this type.

Q4: What is the maximum concentration of DMSO that is safe for my cells in a cell-based assay?

A4: The tolerance to DMSO is cell-line dependent, but a widely accepted upper limit for most cell-based assays is 0.5% (v/v) . Many sensitive cell lines may require a final concentration of ≤0.1%.[1][9] It is imperative to perform a vehicle control experiment where cells are treated with the same final concentration of DMSO as your compound-treated samples. This allows you to distinguish between compound-induced effects and solvent-induced artifacts or cytotoxicity.

Q5: How should I properly store my DMSO stock solution?

A5: Stock solutions of 1-Allyl-3-(4-butylphenyl)thiourea in DMSO should be stored at -20°C or -80°C in small, single-use aliquots to minimize freeze-thaw cycles.[4] Repeated freezing and thawing can introduce atmospheric moisture into the DMSO, potentially causing the compound to precipitate within the stock tube over time. Always ensure the stock solution is completely thawed and vortexed gently to ensure homogeneity before making dilutions.

Part 2: In-Depth Troubleshooting Guide

This section provides detailed solutions to specific experimental problems.

Issue 1: My compound precipitates in the cell culture media, leading to inconsistent IC50 values.

• Underlying Cause: Precipitation means the actual concentration of the compound available to interact with the target is unknown and far lower than the intended (nominal) concentration.[4] This leads to an underestimation of potency and highly variable results.

• Solution Pathway:

  • Reduce Final Concentration: The simplest solution is to lower the highest concentration in your dose-response curve to a level that remains soluble.

  • Increase DMSO Percentage: If your cells tolerate it, slightly increasing the final DMSO concentration (e.g., from 0.1% to 0.25%) may be sufficient. Always validate with vehicle controls.[9]

  • Intermediate Dilution Step: Avoid diluting a highly concentrated DMSO stock (e.g., >10 mM) directly into the aqueous buffer in a single large step. Perform a serial dilution in 100% DMSO first to prepare lower-concentration stocks. Then, dilute these into your final assay plate.[9]

  • Pre-dilution in Warm Media: Try pre-diluting the DMSO stock into a small volume of pre-warmed (37°C) cell culture media, vortexing immediately, and then transferring this mixture to the cell plate. The presence of serum proteins in the media can sometimes help stabilize the compound.[10]

Issue 2: I observe cellular toxicity that does not appear to be dose-dependent.

• Underlying Cause: This can be an artifact of compound precipitation. Small, needle-like crystals or amorphous aggregates can be physically damaging to cells, causing membrane disruption and triggering cell death pathways independent of the compound's pharmacological target.[1] This can be mistaken for specific toxicity.

• Solution Pathway:

  • Microscopic Examination: Before adding your compound dilutions to cells, inspect the dilution plate under a microscope. If you see any signs of precipitation (crystals, cloudiness), the concentrations are too high.

  • Perform a Kinetic Solubility Test: Determine the maximum soluble concentration under your exact assay conditions (buffer, media, temperature). A simple method is nephelometry, which measures light scattering from undissolved particles.[11][12]

  • Filter the Working Solution: For non-cell-based assays, preparing the highest concentration, allowing it to equilibrate, and then filtering it through a 0.22 µm filter can ensure you are working with a truly soluble fraction. The concentration of the filtrate should then be accurately measured.

Issue 3: I need to use a high concentration for my experiment, but it won't stay in solution. Are there alternatives to DMSO?

• Underlying Cause: The solubilizing capacity of your system is insufficient for the required concentration.

• Solution Pathway:

  • Co-Solvents: The use of a second, water-miscible organic solvent can sometimes improve solubility.[13][14] Ethanol or propylene glycol can be considered, but their compatibility and effect on the assay must be rigorously tested.

  • Formulation with Excipients: For more advanced applications, formulation strategies can be employed.

    • Cyclodextrins: These are cyclic oligosaccharides that can encapsulate hydrophobic molecules, increasing their apparent aqueous solubility.[11]

    • Surfactants: Non-ionic surfactants like Tween® 80 or Triton™ X-100 can be used, particularly in biochemical (non-cell) assays, to form micelles that solubilize the compound.[15][16] Note: Surfactants are generally lytic to cells at effective concentrations.

Part 3: Protocols and Data Summaries

Protocol 1: Preparation of a High-Concentration Stock Solution

• Weigh out the required amount of 1-Allyl-3-(4-butylphenyl)thiourea powder in a suitable glass vial.

• Add the calculated volume of anhydrous, high-purity DMSO to achieve the desired stock concentration (e.g., 10-50 mM).

• To aid dissolution, gently vortex the solution. If necessary, sonicate in a water bath for 5-10 minutes or warm briefly to 37°C.

• Visually inspect the solution against a light source to ensure there are no visible particulates. The solution must be perfectly clear.

• Aliquot the stock solution into small, single-use volumes in tightly sealed tubes and store at -20°C or -80°C.

Data Summary: Solvent Selection Guide

Solvent	Max Conc. in Cell Assays	Assay Compatibility	Notes
DMSO	< 0.5% (typically)	Biochemical & Cell-Based	The gold standard. Always run a vehicle control.[1]
Ethanol	< 1%	Biochemical & Cell-Based	Can induce metabolic changes in some cells.
Propylene Glycol	< 1%	Biochemical & Cell-Based	Generally well-tolerated but can be viscous.
Tween® 80 / Triton™ X-100	Not Recommended	Biochemical Only	Can interfere with some assays. Lytic to cells.[16]

Visualization 1: Decision Workflow for Solubilization

This workflow guides the user through a logical sequence of steps to address solubility issues.

Caption: Decision workflow for troubleshooting precipitation.

Visualization 2: Impact of Poor Solubility on Assay Results

This diagram illustrates how precipitation leads to a divergence between the intended and actual compound concentration, invalidating results.

Caption: How precipitation causes inaccurate assay data.

References

• Al-Badr, A. A., & El-Subbagh, H. I. (2025). Formulation strategies for poorly soluble drugs. ResearchGate. Available at: [Link]

• Schoenfeld, R. (n.d.). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. MDPI. Available at: [Link]

• Singh, G., & Kaur, R. (2014). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. NIH. Available at: [Link]

• Quotient Sciences. (2025). Formulation Strategies For Poorly Soluble Molecules. Outsourced Pharma. Available at: [Link]

• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. ResearchGate. Available at: [Link]

• Carlson, H. A. (2016). Driving Structure Based Drug Discovery through Cosolvent Molecular Dynamics. ResearchGate. Available at: [Link]

• Reddit User Discussion. (2021). Help, hydrophobic drugs mixed in DMSO precipitates in aqueous cell culture media!. Reddit. Available at: [Link]

• Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory. Available at: [Link]

• Wikipedia. (n.d.). Cosolvent. Available at: [Link]

• Beyens, O., et al. (2025). Supporting novel drug discovery via cosolvent molecular dynamics. Available at: [Link]

• ResearchGate Discussion. (2017). How to avoid dmso dissolved inhibitor from precipitating out when added in culture media?. Available at: [Link]

• ResearchGate Discussion. (2014). How to enhance drug solubility for in vitro assays?. Available at: [Link]

• PubChem. (n.d.). 1-Allyl-3-(4-phenoxyphenyl)thiourea. Available at: [Link]

• Fujikawa, T., et al. (2007). Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry. ACS Publications. Available at: [Link]

• Kerns, E. H. (2001). In vitro solubility assays in drug discovery. PubMed. Available at: [Link]

• ResearchGate Discussion. (2013). Any suggestions for treating DMSO soluble compound in cell culture?. Available at: [Link]

• Ascendia Pharma. (2021). 5 Novel Techniques for Solubility Enhancement. Available at: [Link]

• BMG LABTECH. (2023). Drug solubility: why testing early matters in HTS. Available at: [Link]

• ResearchGate Discussion. (2022). Why does a compound that dissolve in DMSO, precipitates with media?. Available at: [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. PubMed Central. Available at: [Link]

• PubChem. (n.d.). Allylthiourea. Available at: [Link]

• Razak, R., Siswandono, S., & Ekowati, J. (2022). Synthesis and Activity Test of 1-Allyl-3-(4-tertiary-Butylbenzoyl) Thioureaas a Candidate of an Analgesic Drug. Available at: [Link]

• Limban, C., et al. (2021). New N-acyl Thiourea Derivatives: Synthesis, Standardized Quantification Method and In Vitro Evaluation of Potential Biological Activities. NIH. Available at: [Link]

• Glomme, A., & März, J. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. Available at: [Link]

• MDPI. (n.d.). Surfactant–Particle Engineering Hybrids: Emerging Strategies for Enhancing Solubility and Oral Bioavailability of Poorly Water-Soluble Drugs. Available at: [Link]

• Sciencemadness Wiki. (2019). N-Allylthiourea. Available at: [Link]

• ResearchGate. (2022). A QSAR STUDY ON THIOUREA DERIVATIVES -NEW APPROACHES IN DRUG DEVELOPMENT. Available at: [Link]

• Biointerface Research in Applied Chemistry. (2025). Binding Ability of Thiourea Derivatives to Biological Targets, Focused on Their Anticancer Activity. Available at: [Link]

• Ascendia Pharma. (2021). 4 Factors Affecting Solubility of Drugs. Available at: [Link]

• MDPI. (2024). Biological Applications of Thiourea Derivatives: Detailed Review. Available at: [Link]

• PubChemLite. (n.d.). 1-allyl-3-[3-(phenoxathiin-2-ylsulfamoyl)phenyl]thiourea. Available at: [Link]

• Gaylord Chemical Company, L.L.C. (n.d.). Dimethyl Sulfoxide (DMSO) Solubility Data. ResearchGate. Available at: [Link]

Sources

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• 2. New N-acyl Thiourea Derivatives: Synthesis, Standardized Quantification Method and In Vitro Evaluation of Potential Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. ascendiacdmo.com [ascendiacdmo.com]
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• 16. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of N-Acyl Thiourea Derivatives

Welcome to the technical support center for the synthesis of N-acyl thiourea derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this versatile class of compounds. Here, we move beyond basic protocols to provide in-depth troubleshooting guides and frequently asked questions (FAQs) grounded in mechanistic principles and field-proven experience. Our goal is to empower you to diagnose and resolve common challenges encountered during your experiments, ensuring the integrity and success of your synthetic endeavors.

Troubleshooting Guide: Navigating the Synthetic Landscape

The synthesis of N-acyl thioureas, most commonly achieved through the reaction of an acyl chloride with a thiocyanate salt to form an in situ acyl isothiocyanate intermediate, followed by the addition of a primary or secondary amine, is a robust reaction. However, its efficiency can be compromised by several side reactions. This guide is structured to help you identify and mitigate these common issues.

Issue 1: Low Yield of the Desired N-Acyl Thiourea

A lower-than-expected yield is one of the most frequent challenges. The root cause often lies in the stability of the acyl isothiocyanate intermediate or suboptimal reaction conditions.

Acyl isothiocyanates are highly electrophilic and can be susceptible to degradation, especially in the presence of moisture or at elevated temperatures.[1]

Diagnostic Clues:

• A significant amount of unreacted amine is observed by TLC or LC-MS analysis.

• The appearance of byproducts resulting from the hydrolysis of the acyl chloride or the acyl isothiocyanate.

Mitigation Strategies:

• Strict Anhydrous Conditions: Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.

• Use of Freshly Prepared or High-Purity Acyl Isothiocyanate: If not generated in situ, ensure the acyl isothiocyanate is of high purity and has been stored under appropriate conditions (cool, dark, and dry).[1]

• In Situ Generation and Immediate Use: The one-pot synthesis where the acyl isothiocyanate is generated and immediately reacted with the amine is often the most effective approach.[2]

Detailed Protocol for In Situ Generation:

• To a solution of the acyl chloride (1.0 eq.) in anhydrous acetone or acetonitrile, add potassium or ammonium thiocyanate (1.0-1.2 eq.).

• Stir the mixture at room temperature for 30-60 minutes. The formation of a salt precipitate (KCl or NH₄Cl) is often observed.

• Without isolating the intermediate, add the amine (1.0 eq.) to the reaction mixture.

• Continue stirring at room temperature or with gentle heating until the reaction is complete as monitored by TLC.

Amines with electron-withdrawing groups (e.g., nitroanilines) are less nucleophilic and may react slowly or not at all under standard conditions.[1][3]

Diagnostic Clues:

• TLC analysis shows a significant amount of unreacted amine and the presence of the acyl isothiocyanate or its degradation products.

Mitigation Strategies:

• Increase Reaction Temperature: Gently heating the reaction mixture can provide the necessary activation energy to drive the reaction to completion. Microwave irradiation can also be effective.[1]

• Use of a Non-Nucleophilic Base: The addition of a base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) can deprotonate the amine, increasing its nucleophilicity.[1] Use a catalytic amount to avoid side reactions.

• Solvent Choice: Polar aprotic solvents such as DMF or DMSO can help to solvate the transition state and may accelerate the reaction. However, be mindful that highly polar solvents can also promote certain side reactions.

Issue 2: Presence of Symmetrical Thiourea Byproduct

The formation of a symmetrical N,N'-disubstituted thiourea (R'-NH-C(S)-NH-R') is a common side reaction when using a primary amine.

Mechanism of Formation:

This byproduct arises if the amine starting material reacts with the acyl isothiocyanate to form the desired N-acyl thiourea, which then undergoes a subsequent reaction with another molecule of the amine, leading to the displacement of the acyl group. A more likely pathway in a one-pot synthesis is the reaction of the amine with any unreacted thiocyanic acid or isothiocyanate species.

Diagnostic Clues:

• A spot on the TLC plate with a different Rf value than the starting materials and the desired product.

• Mass spectrometry analysis will show a peak corresponding to the molecular weight of the symmetrical thiourea.

• 1H NMR may show a single set of signals for the R' group, often with a characteristic broad singlet for the N-H protons.

Mitigation Strategies:

• Control of Stoichiometry: Use a 1:1 molar ratio of the acyl isothiocyanate (or its precursors) and the amine. Avoid a large excess of the amine.

• Order of Addition: In a one-pot synthesis, ensure the complete formation of the acyl isothiocyanate before adding the amine. A two-step, one-pot approach is recommended.[1]

• Lower Reaction Temperature: Running the reaction at a lower temperature can disfavor the side reaction, which may have a higher activation energy.

Issue 3: Formation of N-Acylurea Byproduct

The presence of the corresponding N-acylurea (R-CO-NH-CO-NH-R') indicates desulfurization of the thiourea product.

Mechanism of Formation:

This is typically an oxidative process. Trace oxidants or certain reaction conditions can lead to the conversion of the thiocarbonyl group to a carbonyl group.[4] The presence of water can also facilitate this transformation under certain conditions.

Diagnostic Clues:

• A byproduct with a polarity similar to the desired N-acyl thiourea, often making separation by column chromatography challenging.

• The IR spectrum will show a characteristic C=O stretching frequency for the urea carbonyl, in addition to the amide carbonyl.

• 13C NMR will show a signal for the urea carbonyl carbon, typically in the range of 150-160 ppm.

Mitigation Strategies:

• Degassing of Solvents: To remove dissolved oxygen, sparge solvents with an inert gas like nitrogen or argon before use.

• Avoidance of Oxidizing Agents: Ensure that no inadvertent oxidizing agents are present in the reaction mixture.

• Strict Anhydrous Conditions: The presence of water can sometimes contribute to desulfurization pathways.

• Purification: If N-acylurea is formed, careful column chromatography with a solvent system that provides good separation is necessary. Recrystallization may also be effective if the solubilities of the two compounds are sufficiently different.

Frequently Asked Questions (FAQs)

Q1: My acyl chloride is not reacting with the thiocyanate salt. What could be the problem?

A1: This issue can arise from a few factors:

• Poor Quality of Thiocyanate Salt: Ensure the potassium or ammonium thiocyanate is anhydrous and has been stored properly.

• Inappropriate Solvent: While acetone and acetonitrile are commonly used, for less reactive acyl chlorides, a more polar solvent like THF might be beneficial.

• Use of a Phase-Transfer Catalyst: For heterogeneous reaction mixtures, the addition of a phase-transfer catalyst like tetrabutylammonium bromide (TBAB) can significantly improve the reaction rate and yield.[2]

Q2: I am observing multiple unidentified spots on my TLC plate. What are the likely culprits?

A2: Besides the symmetrical thiourea and N-acylurea discussed above, other possibilities include:

• Unreacted Starting Materials: Acyl chloride and amine.

• Hydrolyzed Acyl Chloride: The corresponding carboxylic acid.

• Products of Isothiocyanate Degradation: The acyl isothiocyanate can react with water to form the corresponding amide.

To identify these, co-spotting your reaction mixture with the starting materials on a TLC plate is a good first step. Further characterization by LC-MS is highly recommended.

Q3: How can I best purify my N-acyl thiourea derivative?

A3: The purification method will depend on the physical properties of your compound and the nature of the impurities.

• Recrystallization: This is often the most effective method for obtaining highly pure crystalline products, provided a suitable solvent system can be found. Ethanol, acetone, or mixtures with water are common choices.[5][6]

• Column Chromatography: Silica gel chromatography is a versatile method for separating the desired product from impurities with different polarities. A gradient elution with a mixture of a non-polar solvent (e.g., hexanes or petroleum ether) and a more polar solvent (e.g., ethyl acetate or dichloromethane) is typically effective.[7]

• Acid-Base Washing: If unreacted amine is a significant impurity, washing the organic extract with a dilute acid (e.g., 1 M HCl) can remove it. Similarly, a dilute base wash (e.g., saturated NaHCO₃) can remove any carboxylic acid byproduct.

Visualizing the Chemistry: Reaction Mechanisms and Workflows

Main Synthetic Pathway and Key Side Reactions

Caption: Overview of the main synthesis pathway for N-acyl thioureas and common side reactions.

Troubleshooting Workflow for Low Yield

Sources

• 1. benchchem.com [benchchem.com]
• 2. New N-acyl Thiourea Derivatives: Synthesis, Standardized Quantification Method and In Vitro Evaluation of Potential Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. reddit.com [reddit.com]
• 4. Facile desulfurization of cyclic thioureas by hydrogen peroxide in acetic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Structure and surface analyses of a newly synthesized acyl thiourea derivative along with its in silico and in vitro investigations for RNR, DNA bindi ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03160D [pubs.rsc.org]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Allyl Isothiocyanate Reactions

Welcome to the technical support center for Allyl Isothiocyanate (AITC) reactions. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing experimental conditions and troubleshooting common issues. As a potent electrophile, AITC is a valuable building block, but its reactivity requires careful control to achieve high yields and purity. This document moves beyond simple protocols to explain the causality behind experimental choices, ensuring your success in the lab.

Section 1: Fundamentals of Allyl Isothiocyanate (AITC)

Before troubleshooting reactions, it is critical to understand the properties and stability of the starting material. AITC is a colorless to pale-yellow, pungent liquid that is sensitive to its environment.[1][2]

Frequently Asked Questions: AITC Stability & Handling

Q1: My bottle of AITC has turned yellow/dark. Is it still usable?

A1: A yellow to brown discoloration indicates that the AITC has likely started to degrade or polymerize upon aging.[2] While it might still be usable for some applications, the purity is compromised, which can lead to lower yields and the formation of complex side products. For reactions requiring high purity and predictable outcomes, it is strongly recommended to use fresh, colorless AITC or to purify the aged reagent by distillation under reduced pressure before use. Always store AITC in a cool, dark place under an inert atmosphere (e.g., nitrogen or argon) and ensure the container is well-sealed to prevent moisture ingress.[2]

Q2: What are the primary decomposition pathways for AITC in a reaction mixture?

A2: AITC is susceptible to decomposition, particularly in the presence of nucleophiles like water or hydroxide ions.[3][4] Key decomposition pathways include:

• Hydrolysis: Especially under neutral to alkaline conditions, AITC can react with water. This can lead to the formation of allylamine, which can then react with remaining AITC to form N,N'-diallylthiourea (DATU), a common and often difficult-to-remove byproduct.[3][5]

• Isomerization: AITC can isomerize to the more thermodynamically stable allyl thiocyanate, although this typically requires elevated temperatures.[6][7]

• Self-Reaction/Polymerization: Over time, especially with exposure to light or heat, AITC can undergo self-reaction to form complex oligomers and polymers.

Understanding these pathways is crucial for diagnosing unexpected side products on a TLC plate or in an NMR spectrum.

Section 2: Troubleshooting Guide for AITC Reactions

This section addresses the most common challenges encountered during reactions involving AITC, particularly its reaction with amines to form thiourea derivatives.

Mechanism Snapshot: Nucleophilic Addition to AITC

The primary reaction of AITC involves the nucleophilic attack on the central carbon atom of the isothiocyanate group (-N=C=S). This carbon is highly electrophilic due to the electron-withdrawing nature of the adjacent nitrogen and sulfur atoms.

Caption: Troubleshooting flowchart for low reaction yield.

In-depth Explanation:

• Reagent Quality and Nucleophilicity:

  • AITC Purity: As discussed, degraded AITC is a primary culprit.

  • Amine Reactivity: The nucleophilicity of the amine is critical. Aromatic amines are generally less reactive than aliphatic amines due to the delocalization of the nitrogen lone pair into the aromatic ring. The reactivity of amines is influenced by their pKa values; more basic amines are typically more reactive. [8]For weakly nucleophilic amines, catalysis may be necessary.

• Solvent Selection: The choice of solvent is paramount.

  • Avoid Protic Solvents: Alcohols (methanol, ethanol) can compete with your intended nucleophile, reacting with AITC to form thiocarbamates. While sometimes used, they can complicate the reaction. Water should be avoided to prevent hydrolysis. [4] * Favor Polar Aprotic Solvents: Solvents like Acetonitrile (MeCN), Dichloromethane (DCM), Tetrahydrofuran (THF), or Dimethylformamide (DMF) are excellent choices. [9][10]They effectively solvate the reactants and intermediates without participating in the reaction.

• Temperature Control:

  • Most reactions between AITC and aliphatic amines are exothermic and proceed readily at room temperature.

  • For less reactive nucleophiles (e.g., anilines), gentle heating (40-60°C) can significantly increase the reaction rate. [11] * However, excessive heat can promote the formation of side products and AITC decomposition. [12][13]It is always best to monitor the reaction by Thin Layer Chromatography (TLC) to find the optimal balance.

Q2: I am observing multiple byproducts in my reaction. What are they and how can I prevent them?

A2: Side product formation is common if conditions are not optimized. The table below summarizes likely culprits.

Potential Side Product	Formation Pathway	Prevention Strategy
N,N'-diallylthiourea (DATU)	AITC hydrolyzes to allylamine, which then reacts with another AITC molecule. [5]	Use anhydrous solvents and reagents. Run the reaction under an inert atmosphere.
Dithiocarbamates	Reaction with thiol impurities or if a thiol is the intended nucleophile in a reversible reaction. [14]	Use high-purity starting materials. If reacting with thiols, drive the reaction to completion.
Thiocarbamates	Reaction with alcohol or water impurities/solvent.	Use anhydrous, aprotic solvents.
Complex Sulfides	Occur from the decomposition of AITC, especially in aqueous media at elevated temperatures. [3][5]	Maintain moderate temperatures and use anhydrous conditions.

To minimize these, always start with dry, pure reagents and solvents. Running the reaction under an inert atmosphere (nitrogen or argon) is good practice to exclude moisture.

Q3: How should I monitor the progress of my AITC reaction effectively?

A3: Real-time monitoring is essential to determine the reaction endpoint and avoid over-running the reaction, which can lead to byproduct formation.

• Thin Layer Chromatography (TLC): This is the fastest and most common method. [15]Co-spot the reaction mixture with your starting materials (AITC and the amine). The reaction is complete when the spot for the limiting reagent has disappeared and a new, more polar spot for the thiourea product is dominant.

• LC-MS (Liquid Chromatography-Mass Spectrometry): Provides more definitive data, allowing you to track the consumption of reactants and formation of the product by their respective mass-to-charge ratios. This is particularly useful for complex reaction mixtures. [16]* NMR Spectroscopy: Taking aliquots from the reaction mixture and analyzing by ¹H NMR can provide quantitative data on the conversion to the product. [17]

Section 3: Purification of Thiourea Derivatives

Purification is often the most challenging step. The high polarity of the thiourea group can make them tricky to handle.

Frequently Asked Questions: Purification

Q1: What is the best general method to purify a crude thiourea product?

A1: Recrystallization is the most effective and scalable method for purifying solid thiourea derivatives. [18]The key is a systematic solvent screen.

Protocol: Single-Solvent Recrystallization for Thiourea Derivatives

• Solvent Screening: In separate small test tubes, test the solubility of ~10-20 mg of your crude product in various solvents (e.g., ethanol, isopropanol, ethyl acetate, acetonitrile, water, or mixtures like ethanol/water).

• Identify Ideal Solvent: The ideal solvent will dissolve the crude product poorly at room temperature but completely upon heating. [18]3. Dissolution: Place the bulk of the crude solid in an Erlenmeyer flask. Add the minimum amount of the chosen solvent and heat the mixture (with stirring) until the solid fully dissolves. Add more solvent in small portions if needed to achieve full dissolution at the boiling point.

• Cooling & Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Covering the flask with a watch glass will slow evaporation and promote the formation of larger, purer crystals. Do not disturb the flask during this process.

• Maximize Yield: Once the flask has reached room temperature, place it in an ice bath for 20-30 minutes to maximize the precipitation of the product.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing & Drying: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any residual impurities from the mother liquor. Dry the crystals in a vacuum oven or desiccator. [18] Q2: My thiourea product is an oil or won't crystallize. What are my options?

A2: If recrystallization fails, column chromatography is the next step.

• Stationary Phase: Silica gel is standard.

• Mobile Phase: Due to the polarity of thioureas, you will likely need a relatively polar solvent system. Start with a hexane/ethyl acetate or dichloromethane/methanol gradient. A typical starting point might be 9:1 Hexane:EtOAc, gradually increasing the polarity.

• TLC First: Always determine the optimal solvent system by running a TLC plate first to ensure good separation between your product and impurities.

References

• Stability and antimicrobial activity of allyl isothiocyanate during long-term storage in an oil-in-water emulsion. PubMed.
• Allyl Isothiocyanate - Some Chemicals that Cause Tumours of the Kidney or Urinary Bladder in Rodents and Some Other Substances. NCBI.
• Allyl Isothiocyanate | C4H5NS | CID 5971. PubChem - NIH.
• Technical Support Center: Recrystallization of Thiourea Derivatives. Benchchem.
• Time and temperature effects on degradation of isothiocyanates in biofumigation systems. ResearchGate.
• The Hydrolysis of allyl isothiocyanate under alkaline condition at 27 C. ResearchGate.
• Reactions of allyl isothiocyanate with alanine, glycine, and several peptides in model systems. SciSpace.
• Decomposition of Allyl Isothiocyanate in Aqueous Solution. J-STAGE.
• A Lesson Learnt from Food Chemistry—Elevated Temperature Triggers the Antioxidant Action of Two Edible Isothiocyanates: Erucin and Sulforaphane. PMC - NIH.
• Decomposition Products of Allyl Isothiocyanate in Aqueous Solutions. American Chemical Society.
• Stability of Allyl Isothiocyanate in an Aqueous Solution. Natural Science of Hainan University.
• How can I purify my bis thiourea compound? ResearchGate.
• New process for the preparation of thiourea derivatives. Google Patents.
• Effects of different conditions on isothiocyanates changes. ResearchGate.
• Method for synthesizing high-content allyl isothiocyanate. Google Patents.
• Allyl isothiocyanate synthesis. ChemicalBook.
• Has anyone worked with Mustard Oil (allyl isothiocyanate) as a TRP agonist in cell culture? Reddit.
• Transthiocarbamoylation of Proteins by Thiolated Isothiocyanates. PMC - NIH.
• Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. University of Windsor.
• Allyl isothiocyanate. Wikipedia.
• Are isothiocyanates potential anti-cancer drugs? PMC - PubMed Central.
• A more sustainable isothiocyanate synthesis by amine catalyzed sulfurization of isocyanides with elemental sulfur. RSC Publishing.
• A more sustainable isothiocyanate synthesis by amine catalyzed sulfurization of isocyanides with elemental sulfur. PMC - NIH.
• SYNTHESIS OF THIOUREA DERIVATIVES AND BINDING BEHAVIOR TOWARDS THE MERCURY ION. Malaysian Journal of Analytical Sciences.
• Physiological relevance of covalent protein modification by dietary isothiocyanates. PMC.
• Monitoring Reactions by TLC. Washington State University.
• Rapid Monitoring of Chemical Reactions Made Possible by Ultrahigh-Performance Liquid Chromatography. LCGC International.

Sources

• 1. Allyl Isothiocyanate - Some Chemicals that Cause Tumours of the Kidney or Urinary Bladder in Rodents and Some Other Substances - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Allyl Isothiocyanate | C4H5NS | CID 5971 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. reddit.com [reddit.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Stability of Allyl Isothiocyanate in an Aqueous Solution [hndk.hainanu.edu.cn]
• 7. Allyl isothiocyanate - Wikipedia [en.wikipedia.org]
• 8. scispace.com [scispace.com]
• 9. CN102452967A - Method for synthesizing high-content allyl isothiocyanate - Google Patents [patents.google.com]
• 10. mjas.analis.com.my [mjas.analis.com.my]
• 11. Allyl isothiocyanate synthesis - chemicalbook [chemicalbook.com]
• 12. researchgate.net [researchgate.net]
• 13. A Lesson Learnt from Food Chemistry—Elevated Temperature Triggers the Antioxidant Action of Two Edible Isothiocyanates: Erucin and Sulforaphane - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Transthiocarbamoylation of Proteins by Thiolated Isothiocyanates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. s3.wp.wsu.edu [s3.wp.wsu.edu]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery [dspace.library.uvic.ca]
• 18. benchchem.com [benchchem.com]

Interpreting complex NMR spectra of 1-Allyl-3-(4-butylphenyl)thiourea

Welcome to the technical support guide for the analysis of 1-Allyl-3-(4-butylphenyl)thiourea. This document is designed for researchers, medicinal chemists, and process scientists who encounter this molecule in their work. The complex and dynamic nature of the thiourea functional group often leads to NMR spectra that are more challenging to interpret than initially expected. This guide provides in-depth, field-tested advice in a direct question-and-answer format to help you navigate these complexities, troubleshoot common issues, and confidently assign your spectra.

The Challenge: Understanding the Structure of 1-Allyl-3-(4-butylphenyl)thiourea

At first glance, the structure of 1-Allyl-3-(4-butylphenyl)thiourea appears straightforward. It comprises three distinct moieties: an allyl group, a 4-butylphenyl group, and a central thiourea core. However, the interplay between these components gives rise to interesting spectroscopic behavior. The partial double-bond character of the C-N bonds within the thiourea backbone can lead to hindered rotation, while the N-H protons are highly sensitive to their environment, participating in hydrogen bonding and chemical exchange.

Caption: Molecular components of 1-Allyl-3-(4-butylphenyl)thiourea.

Predicted ¹H NMR Spectral Data

Before diving into troubleshooting, it's crucial to have a baseline prediction for the ¹H NMR spectrum. The following table outlines the expected signals. Note that the chemical shifts for NH protons are highly variable.

Assignment	Protons	Expected δ (ppm)	Multiplicity	Coupling To
Butyl-CH₃	3H	~0.9	Triplet (t)	Butyl-CH₂
Butyl-CH₂	2H	~1.3	Sextet	Butyl-CH₃, Butyl-CH₂
Butyl-CH₂	2H	~1.6	Quintet	Butyl-CH₂, Ar-CH₂
Ar-CH₂	2H	~2.6	Triplet (t)	Butyl-CH₂
Allyl-CH₂-N	2H	~4.1	Multiplet (m)	Allyl-CH=
Allyl-=CH₂	2H	~5.2	Multiplet (m)	Allyl-CH=
Allyl-CH=	1H	~5.8	Multiplet (m)	Allyl-CH₂-N, Allyl-=CH₂
Aromatic (Ar-H)	4H	~7.1 - 7.5	Two Doublets (d)	Adjacent Ar-H
NH (Allyl side)	1H	Variable (Broad)	Broad Singlet (br s)	-
NH (Phenyl side)	1H	Variable (Broad)	Broad Singlet (br s)	-

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses the most common questions and issues encountered during the spectral analysis of this compound.

Q1: My N-H proton signals are very broad, and their chemical shift changes between samples. Why is this happening?

Answer: This is the most common query for molecules containing N-H groups like thioureas and is due to a combination of three factors:

• Chemical Exchange: The N-H protons are labile (acidic) and can rapidly exchange with other labile protons in the solution, such as trace amounts of water.[1][2] This exchange often occurs at a rate that is intermediate on the NMR timescale, leading to signal broadening.[2] If you intentionally add a drop of D₂O to your sample, these signals will disappear, which is a definitive method for identifying them.

• Hydrogen Bonding: Thiourea N-H groups are excellent hydrogen bond donors.[3] They can form intermolecular hydrogen bonds with other thiourea molecules, leading to concentration-dependent chemical shifts. They also bond with the NMR solvent. In a non-hydrogen-bonding solvent like CDCl₃, you might see broader signals. In a hydrogen-bond-accepting solvent like DMSO-d₆, the N-H protons will form strong hydrogen bonds with the solvent's oxygen atom. This slows down intermolecular exchange and typically results in sharper, more defined N-H signals at a more downfield position.[4][5][6]

• Quadrupole Broadening: The ¹⁴N nucleus has a quadrupole moment which can cause rapid relaxation of both the nitrogen and adjacent protons, leading to broader signals for the N-H protons.

Expert Tip: To obtain sharper N-H signals, use a dry, aprotic, hydrogen-bond-accepting solvent like DMSO-d₆. The signals will be more distinct and their integration will be more reliable.[1]

Q2: I'm seeing four distinct signals in the aromatic region instead of the expected two doublets for a para-substituted ring. Is my compound impure?

Answer: Not necessarily. This is a classic sign of restricted rotation around the C-N bond connecting the phenyl ring to the thiourea core.

The C-N bond in a thiourea has significant partial double-bond character due to resonance. This creates a substantial energy barrier to rotation.[7][8][9][10] At room temperature, the rotation around this bond can be slow on the NMR timescale. This "slowness" means the NMR spectrometer can distinguish between different rotational isomers, or rotamers.[9][11][12]

Caption: Logic for analyzing aromatic signals in thioureas.

In this scenario, the two aromatic protons ortho to the thiourea group are no longer chemically equivalent, and neither are the two protons meta to it. This results in an ABCD spin system, giving four distinct signals instead of the expected AA'BB' system (two doublets).

Troubleshooting Step: Try a variable temperature (VT) NMR experiment. As you increase the temperature, the rate of rotation around the C-N bond will increase. At a high enough temperature (the coalescence temperature), the rotation will become fast on the NMR timescale, and the four signals should broaden, merge, and resolve into the expected two doublets.

Q3: The signals for the butyl chain are overlapping and difficult to assign. How can I confirm my assignments?

Answer: This is an ideal situation for employing 2D NMR spectroscopy, specifically a ¹H-¹H COSY (Correlation Spectroscopy) experiment. A COSY spectrum shows which protons are coupled to each other, allowing you to "walk" along the carbon chain.

Workflow for COSY Interpretation:

• Start with an unambiguous signal: The terminal methyl group of the butyl chain (~0.9 ppm) is a clear triplet and a great starting point.

• Find the cross-peak: Locate the signal at δ ~0.9 ppm on both the F1 and F2 axes. Find the off-diagonal peak (cross-peak) that connects it to another signal. This second signal must be the adjacent methylene group (~1.3 ppm).

• Walk the chain: Now, find the new signal (~1.3 ppm) on the diagonal. It will have a cross-peak to the first proton (confirming the connection) and another cross-peak to the next proton in the chain (~1.6 ppm).

• Complete the assignment: Continue this process until you have assigned the entire butyl spin system, ending at the benzylic methylene group (~2.6 ppm), which will show a correlation to the adjacent methylene but not to any aromatic protons.

Caption: Expected ¹H-¹H COSY correlations for the butyl chain.

Q4: How do I definitively assign the carbons in the ¹³C NMR spectrum, especially the quaternary ones?

Answer: For carbon assignments, a combination of the standard broadband-decoupled ¹³C spectrum and a DEPT (Distortionless Enhancement by Polarization Transfer) experiment is the industry standard.

• ¹³C{¹H} Spectrum: This gives you all carbon signals as singlets. The most downfield signal will be the thiocarbonyl (C=S) carbon, typically >180 ppm. The aromatic carbons will be in the 110-150 ppm range, and the aliphatic carbons of the allyl and butyl groups will be upfield (<50 ppm).

• DEPT-135 Spectrum: This is the most useful DEPT experiment. It will show:

  • CH₃ groups as positive signals.

  • CH₂ groups as negative signals (pointing down).

  • CH groups as positive signals.

  • Quaternary carbons (including C=S and the two substituted aromatic carbons) will be completely absent.

By comparing the ¹³C{¹H} and DEPT-135 spectra, you can unambiguously identify all quaternary carbons. To distinguish between CH and CH₃ groups (both positive in DEPT-135), you can run a DEPT-90 experiment, which shows only CH signals.

Standard Operating Protocols

Protocol 1: High-Quality ¹H NMR Sample Preparation (DMSO-d₆)

Causality: DMSO-d₆ is chosen here to improve the resolution of N-H signals and to mitigate issues with trace water, as the residual H₂O peak in DMSO-d₆ does not typically overlap with analyte signals.[1]

• Sample Weighing: Accurately weigh 5-10 mg of 1-Allyl-3-(4-butylphenyl)thiourea directly into a clean, dry vial.

• Solvent Dispensing: Using a dry syringe or pipette, add approximately 0.7 mL of high-purity deuterated dimethyl sulfoxide (DMSO-d₆) to the vial.

• Dissolution: Gently vortex or swirl the vial until the sample is completely dissolved. A brief, gentle warming may be required if solubility is low.

• Filtration (Recommended): Filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, dry 5 mm NMR tube. This removes any particulate matter that could degrade spectral quality (shimming).

• Acquisition: Insert the sample into the spectrometer. After locking and tuning, shim the magnetic field to achieve optimal resolution. Acquire the spectrum with a sufficient number of scans (typically 16 or 32) to achieve a good signal-to-noise ratio.

Protocol 2: Troubleshooting with D₂O Exchange

Causality: This protocol confirms the identity of labile N-H protons by exchanging them with deuterium, which is NMR-inactive at proton frequencies.

• Acquire Initial Spectrum: Obtain a standard ¹H NMR spectrum of your sample in a solvent like CDCl₃ or DMSO-d₆.

• Add D₂O: Remove the NMR tube from the spectrometer. Add one drop of deuterium oxide (D₂O) to the tube.

• Mix: Cap the tube and invert it several times to ensure thorough mixing. You may see an emulsion form, which should settle.

• Re-acquire Spectrum: Re-insert the sample into the spectrometer. Re-lock and re-shim if necessary. Acquire a new ¹H NMR spectrum.

• Analysis: Compare the two spectra. The signals corresponding to the N-H protons should have disappeared or significantly diminished in intensity in the second spectrum.

References

• Elucidating Conformation and Hydrogen-Bonding Motifs of Reactive Thiourea Intermediates. ACS Catalysis. [Link]

• An NMR Study of the Solvent Effects on the N-H Chemical Shifts of Aromatic Amines, Amides, and Hydrazines. Defense Technical Information Center. [Link]

• Solvent Effects on Proton Nmr Chemical Shifts of Macrocyclic and Nonmacrocyclic Compounds Employed with NH Functional. J-Stage. [Link]

• An NMR Investigation of the Effect of Hydrogen Bonding on the Rates of Rotation about the C−N Bonds in Urea and Thiourea. Journal of the American Chemical Society. [Link]

• An NMR Investigation of the Effect of Hydrogen Bonding on the Rates of Rotation about the C−N Bonds in Urea and Thiourea. Journal of the American Chemical Society. [Link]

• 31P NMR Spectroscopically Quantified Hydrogen-Bonding Strength of Thioureas and Their Catalytic Activity in Diels–Alder Reactions. ResearchGate. [Link]

• Elucidating Conformation and Hydrogen-Bonding Motifs of Reactive Thiourea Intermediates. National Institutes of Health. [Link]

• An NMR Investigation of the Effect of Hydrogen Bonding on the Rates of Rotation about the C-N Bonds in Urea and Thiourea. Scholarship @ Claremont. [Link]

• A nuclear magnetic resonance study of hindered internal rotation in diethylthiourea. Royal Society of Chemistry. [Link]

• Chemical Shifts in ¹H NMR Spectroscopy. Chemistry LibreTexts. [Link]

• NMR Spectroscopy of Benzene Derivatives. Moodle. [Link]

• Hindered rotation in thioureas: Steric effects and conformations. Sci-Hub. [Link]

• Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. University of Puget Sound. [Link]

• Spectroscopic Studies of Some Organic Compounds: Solvent Effects on 1H NMR Shift of Amine Proton of Morpholine. ResearchGate. [Link]

• NMR Chemical Shifts of Emerging Green Solvents, Acids, and Bases for Facile Trace Impurity Analysis. ACS Sustainable Chemistry & Engineering. [Link]

• Why don't labile protons such as -OH and -NH have a characteristic chemical shift? Chemistry Stack Exchange. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. researchgate.net [researchgate.net]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. jstage.jst.go.jp [jstage.jst.go.jp]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. scholarship.claremont.edu [scholarship.claremont.edu]
• 9. A nuclear magnetic resonance study of hindered internal rotation in diethylthiourea - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 10. 2024.sci-hub.se [2024.sci-hub.se]
• 11. Elucidating Conformation and Hydrogen-Bonding Motifs of Reactive Thiourea Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

Technical Support Center: A Researcher's Guide to 1-Allyl-3-(4-butylphenyl)thiourea

Welcome to the technical support center for 1-Allyl-3-(4-butylphenyl)thiourea. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this compound throughout its storage and handling. As experienced application scientists, we understand that the success of your experiments relies on the quality of your reagents. This document provides in-depth technical guidance and troubleshooting protocols to prevent the degradation of 1-Allyl-3-(4-butylphenyl)thiourea.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for solid 1-Allyl-3-(4-butylphenyl)thiourea?

To ensure the long-term stability of solid 1-Allyl-3-(4-butylphenyl)thiourea, it is crucial to control the environmental conditions. Degradation of thiourea derivatives can be initiated by factors such as temperature, light, moisture, and atmospheric oxygen.[1]

Based on available data and general best practices for thiourea compounds, we recommend the following storage conditions:

Parameter	Recommended Condition	Rationale
Temperature	2-8°C[2]	Storing at refrigerated temperatures minimizes the rate of potential thermal decomposition.
Atmosphere	Under an inert gas (e.g., Nitrogen or Argon)[1][2]	Minimizes oxidation, a common degradation pathway for thiourea derivatives.
Light	In an amber or opaque container, stored in the dark.[1]	Protects the compound from photodegradation, which can be initiated by exposure to UV light.
Moisture	Tightly sealed container in a desiccator or low-humidity environment.[1]	Prevents hydrolysis and physical changes like clumping due to moisture absorption.

Q2: I have prepared a stock solution of 1-Allyl-3-(4-butylphenyl)thiourea in DMSO. How should I store it?

For solutions of thiourea derivatives, such as those dissolved in dimethyl sulfoxide (DMSO), storage at low temperatures is recommended to maintain stability. A study on novel thiourea derivatives suggests storing DMSO solutions at -20°C or -80°C.[3]

Key recommendations for storing solutions:

• Temperature: Store aliquots at -20°C or -80°C for long-term storage.

• Aliquoting: Prepare single-use aliquots to avoid repeated freeze-thaw cycles, which can accelerate degradation.

• Container: Use tightly sealed vials designed for low-temperature storage to prevent solvent evaporation and moisture ingress.

• Fresh is Best: Whenever possible, prepare fresh solutions before use to ensure the highest purity and avoid inconsistencies in experimental results.[1]

Q3: What are the visible signs that my 1-Allyl-3-(4-butylphenyl)thiourea may have degraded?

Visual inspection can often provide the first clues of chemical degradation. For thiourea compounds, be vigilant for the following changes:

• Color Change: A shift from its typical off-white to a yellowish hue can indicate oxidation or photodegradation.[1]

• Odor: The presence of an ammonia-like or sulfurous odor may suggest thermal decomposition or hydrolysis.[1]

• Physical State: Clumping or the compound becoming sticky is a sign of moisture absorption (hygroscopicity).[1]

• Solubility Issues: Difficulty in dissolving the compound or the formation of precipitates in solution can point to the presence of insoluble degradation products.[1]

If you observe any of these signs, it is highly recommended to verify the purity of the compound using an appropriate analytical method before proceeding with your experiments.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments and provides actionable solutions.

Problem: Inconsistent or non-reproducible experimental results.

• Possible Cause: This is a classic symptom of reagent degradation. The reduced purity of 1-Allyl-3-(4-butylphenyl)thiourea can lead to lower-than-expected efficacy or altered biological activity.[1]

• Recommended Action:

  • Use a Fresh Batch: If possible, switch to a new, unopened vial of the compound.

  • Purity Verification: Before use, confirm the purity of your stored compound. A stability-indicating method like High-Performance Liquid Chromatography (HPLC) is ideal for this purpose.[1]

  • Review Storage Protocol: Ensure that your current storage conditions align with the recommendations in this guide.

Problem: The solid compound has turned yellow and has a faint odor.

• Possible Cause: This combination of signs strongly suggests oxidative and possibly hydrolytic degradation.[1]

• Recommended Action:

  • Do Not Use: It is best to discard the degraded compound as its purity is compromised.

  • Optimize Storage: For future batches, ensure the container is tightly sealed and consider purging the headspace with an inert gas like nitrogen before sealing to displace oxygen.[1] Store in a dark, refrigerated environment.

Problem: A precipitate has formed in my stock solution upon thawing.

• Possible Cause: This could be due to degradation leading to insoluble byproducts or the compound exceeding its solubility limit at a lower temperature.[1]

• Recommended Action:

  • Prepare Fresh Solutions: The most reliable approach is to discard the solution and prepare a fresh one.[1]

  • Filtration: If preparing a fresh solution is not immediately possible, you may consider filtering the solution before use, but be aware that the concentration of the active compound may be lower than intended.

  • Solubility Check: Confirm the solubility of 1-Allyl-3-(4-butylphenyl)thiourea in your chosen solvent at the intended concentration and storage temperature.

Experimental Protocols

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

To ensure the integrity of your 1-Allyl-3-(4-butylphenyl)thiourea, regular purity checks are advisable, especially for older batches or if degradation is suspected. A reverse-phase HPLC method is a common and effective technique.

Objective: To separate and quantify 1-Allyl-3-(4-butylphenyl)thiourea from its potential degradation products.

Materials:

• 1-Allyl-3-(4-butylphenyl)thiourea sample

• HPLC-grade acetonitrile

• HPLC-grade water

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• HPLC system with UV detector

Methodology:

• Sample Preparation: Accurately weigh and dissolve a small amount of the compound in a suitable solvent (e.g., acetonitrile) to a known concentration.

• Chromatographic Conditions:

  • Mobile Phase: A gradient of acetonitrile and water is often effective. A starting point could be a 50:50 mixture, with the gradient adjusted to optimize separation.

  • Flow Rate: 1.0 mL/min.[1]

  • Column Temperature: 30°C.[1]

  • Detection Wavelength: UV detection at a wavelength where the compound has maximum absorbance (e.g., 242 nm, which is common for thiourea compounds).[1]

• Analysis: Inject the sample and a reference standard. The purity can be determined by comparing the peak area of the main compound to the total area of all peaks.

Protocol 2: Accelerated Stability Study

For long-term projects, conducting a simple accelerated stability study can help predict the shelf-life of 1-Allyl-3-(4-butylphenyl)thiourea under your specific laboratory conditions.

Objective: To assess the stability of the compound under elevated stress conditions.

Methodology:

• Sample Preparation: Place accurately weighed samples of the compound into several vials.

• Stress Conditions: Expose different sets of samples to elevated temperatures (e.g., 40°C, 50°C) and controlled relative humidity (e.g., 75% RH).[1]

• Time Points: At predetermined intervals (e.g., 1, 2, 4, and 8 weeks), remove a sample from each condition.[1]

• Analysis: Analyze the samples using the HPLC method described above to quantify the remaining amount of the parent compound.

• Data Interpretation: A significant decrease in the concentration of 1-Allyl-3-(4-butylphenyl)thiourea over time indicates instability under those conditions.

Visualizing Workflows and Concepts

To further clarify the processes and concepts discussed, the following diagrams have been created.

Caption: Workflow for optimal storage of 1-Allyl-3-(4-butylphenyl)thiourea.

Caption: Decision-making flowchart for troubleshooting inconsistent experimental results.

References

• Safety Assessment and Evaluation of Novel Thiourea Derivatives as Antivirals. (2023). bioRxiv. Retrieved January 3, 2026, from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. 1-allyl-3-(4-butylphenyl)thiourea | 902637-62-1 [amp.chemicalbook.com]
• 3. biorxiv.org [biorxiv.org]

Technical Support Center: Troubleshooting Poor Results in Biological Assays with Thiourea Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals working with thiourea compounds. This guide is designed to provide in-depth troubleshooting strategies and address common challenges encountered when using these versatile molecules in biological assays. Our goal is to equip you with the knowledge to diagnose and resolve issues, ensuring the accuracy and reproducibility of your experimental data.

I. Frequently Asked Questions (FAQs)

This section addresses the most common initial questions and concerns regarding the use of thiourea compounds in experimental settings.

Q1: My thiourea compound won't dissolve in my aqueous assay buffer. What should I do?

A1: Poor aqueous solubility is a frequent challenge with many thiourea derivatives, particularly those with aryl substitutions, due to their lipophilic nature.[1] Direct dissolution in aqueous buffers is often not feasible and can lead to compound precipitation, resulting in inaccurate assay results.[1]

Recommended Strategy:

• Primary Solvent Selection: The standard approach is to first dissolve your thiourea compound in a 100% organic solvent to create a high-concentration stock solution. Dimethyl sulfoxide (DMSO) is the most widely recommended starting solvent for in vitro assays.[1]

• Stock Solution Concentration: Aim for a high-concentration stock solution, for example, 10-50 mM, in 100% DMSO.[1]

• Serial Dilution: This high-concentration stock can then be serially diluted into your aqueous assay buffer or cell culture media to achieve the desired final concentration.[1]

• Final Solvent Concentration: It is critical to ensure the final concentration of the organic solvent (e.g., DMSO) in your assay is low enough to not affect the biological system. Typically, this is kept below 0.5%, but the tolerance should be determined for your specific assay.

Q2: I'm observing inconsistent results between experiments with the same thiourea compound. What could be the cause?

A2: Inconsistent results often point to issues with compound stability or handling.[2] Thiourea and its derivatives can be susceptible to degradation, which can be influenced by several factors.

Potential Causes and Solutions:

• Compound Degradation: Thiourea compounds can degrade over time, especially when exposed to light, moisture, or improper temperatures.[2] Visible signs of degradation can include a color change (yellowing), the emission of ammonia or sulfurous odors, or clumping due to moisture absorption.[2] Always use a fresh batch of the compound if degradation is suspected.

• Incomplete Dissolution: Ensure your stock solution is fully dissolved. Gentle warming or sonication can aid in complete dissolution.[1]

• Precipitation During Assay: The compound may be precipitating out of the aqueous buffer during the experiment. This can be due to exceeding its solubility limit. Consider lowering the final compound concentration or slightly increasing the co-solvent percentage, while staying within the assay's tolerance.[1]

• pH Sensitivity: The stability of thiourea compounds can be pH-dependent, with both acidic and alkaline conditions potentially accelerating degradation.[2][3] Ensure your buffer pH is stable and appropriate for your compound.

Q3: Are there alternative methods to improve the solubility of my thiourea compound besides using DMSO?

A3: Yes, several formulation strategies can be employed, often in conjunction with a co-solvent like DMSO, to enhance the solubility of poorly soluble drugs.[1][4]

• Co-solvents: Using a mixture of solvents can sometimes improve solubility.[1]

• pH Modification: For ionizable thiourea derivatives, adjusting the pH of the buffer can significantly impact solubility.[1][5]

• Surfactants: Non-ionic surfactants can form micelles that encapsulate the compound, increasing its apparent solubility in aqueous solutions.[1][6]

• Cyclodextrins: These cyclic oligosaccharides have a hydrophobic core and a hydrophilic exterior, allowing them to form inclusion complexes with poorly soluble compounds and enhance their aqueous solubility.[1][4]

Q4: Could my thiourea compound be interfering with the assay technology itself?

A4: Yes, this is a critical consideration. Thiourea and its derivatives can sometimes act as pan-assay interference compounds (PAINS).[7] The sulfur- and nitrogen-containing core can interact with various components of an assay.[7] For example, thiourea can form highly insoluble compounds with mercury, which is relevant for assays that might involve mercury-containing reagents.[8] It is also known to inhibit certain enzymes, such as oxidoreductases and peroxidases.[9]

To investigate potential interference:

• Run a control experiment with your thiourea compound in the assay without the biological target (e.g., no enzyme or cells) to see if it generates a signal on its own.

• Consult the literature for known interferences of thiourea-like structures with your specific assay technology (e.g., fluorescence-based, luminescence-based).

II. Troubleshooting Guides

This section provides more detailed, step-by-step guidance for resolving specific, complex problems.

Guide 1: Diagnosing and Resolving Compound Precipitation

Precipitation of your thiourea compound is a major source of assay variability and inaccuracy. This guide provides a systematic approach to identify and solve this issue.

Workflow for Troubleshooting Precipitation

Caption: Troubleshooting workflow for compound precipitation.

Detailed Protocol: Solubility Assessment

• Prepare a high-concentration stock solution of your thiourea compound in 100% DMSO (e.g., 50 mM).

• Create a series of dilutions of this stock solution directly into your final aqueous assay buffer.

• Visually inspect each dilution for any signs of precipitation immediately after preparation and after a time interval relevant to your assay duration (e.g., 1 hour).

• Use a spectrophotometer to measure the absorbance or light scattering of the solutions; an increase can indicate particulate formation.

• The highest concentration that remains clear is your approximate aqueous solubility limit under the assay conditions.

Guide 2: Investigating Compound Stability and Degradation

If you suspect your thiourea compound is degrading, a systematic approach is needed to confirm this and mitigate the issue.

Signs of Degradation

• Physical Changes: Color change (often to yellow), clumping or stickiness (due to moisture absorption), or a noticeable ammonia or sulfur-like odor.[2]

• Assay Performance: A gradual decrease in potency or activity over time with the same batch of compound.

• Analytical Confirmation: The appearance of new peaks or a decrease in the main peak area when analyzed by High-Performance Liquid Chromatography (HPLC).

Recommended Actions for Stability Issues

Problem	Possible Cause	Recommended Action
Discoloration (yellowing) of solid thiourea	Oxidation or photodegradation	Store the compound in a tightly sealed, amber glass container in a cool, dark, and dry place. Consider purging with an inert gas like nitrogen before sealing.[2]
Ammonia or sulfur-like odor	Thermal decomposition or hydrolysis	Verify the storage temperature is within the recommended range. Ensure the container is properly sealed to prevent moisture entry.[2][10]
Compound has become clumpy or sticky	Absorption of moisture (hygroscopicity)	Store in a desiccator or a controlled low-humidity environment. Ensure the container is sealed tightly immediately after use.[2]
Precipitate formation in a stock solution	Degradation leading to insoluble products	Prepare fresh solutions before each use. If storing solutions, filter them before use and consider storing at a lower temperature (refrigerated).[2]

Protocol: Stability-Indicating HPLC Method for Thiourea

For definitive confirmation of degradation, a stability-indicating HPLC method is recommended. This method can separate the parent thiourea compound from its degradation products.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient of water and acetonitrile is a common starting point. The addition of a buffer like phosphoric acid may be needed to control pH and improve peak shape.

  • Flow Rate: 1.0 mL/min.[2]

  • Detection: UV detector at a wavelength where thiourea absorbs, such as 242 nm.[2]

  • Column Temperature: 30°C.[2]

• Procedure:

  • Inject a sample of a freshly prepared solution of your thiourea compound to establish a reference chromatogram.

  • Inject a sample of the aged or suspected degraded solution.

  • Compare the chromatograms. A decrease in the area of the main peak and the appearance of new peaks in the aged sample indicate degradation.

Guide 3: Addressing Potential Cytotoxicity in Cell-Based Assays

Thiourea derivatives can exhibit cytotoxic effects, which can confound the results of cell-based assays.[11][12] It is crucial to distinguish between the intended biological effect and non-specific cytotoxicity.

Workflow for Assessing Cytotoxicity

Caption: Decision workflow for assessing cytotoxicity.

Protocol: MTT Cytotoxicity Assay

The MTT assay is a colorimetric method for assessing cell viability.

• Cell Seeding: Seed your cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of your thiourea compound for a duration relevant to your primary assay. Include a vehicle control (e.g., DMSO) and a positive control for cell death.

• MTT Addition: After the incubation period, add MTT reagent [3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] to each well and incubate for a few hours.[12]

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized detergent solution) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at the appropriate wavelength (typically around 570 nm).

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control for each compound concentration and determine the IC50 value for cytotoxicity.

By systematically addressing these common issues, researchers can improve the quality and reliability of their data when working with thiourea compounds, ultimately accelerating their research and development efforts.

References

• Vertex AI Search, "Pharmacology of Thiourea; Mechanism of action, Pharmacokinetics, Uses, Effects", accessed on January 3, 2026,
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• PubMed Central, "Investigation of the Mechanisms of Cytotoxic Activity of 1,3-Disubstituted Thiourea Deriv
• National Institutes of Health (NIH), "In Vitro Screening and MD Simulations of Thiourea Derivatives against SARS-CoV-2 in Association with Multidrug Resistance ABCB1 Transporter", accessed on January 3, 2026,
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• Biointerface Research in Applied Chemistry, "Binding Ability of Thiourea Derivatives to Biological Targets, Focused on Their Anticancer Activity", accessed on January 3, 2026,
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• PubMed, "Thiourea derivatives inhibit key diabetes-associated enzymes and advanced glycation end-product formation as a treatment for diabetes mellitus", accessed on January 3, 2026,
• Hilaris Publisher, "Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs", accessed on January 3, 2026,
• ResearchGate, "Thermodynamic Analysis of Decomposition of Thiourea and Thiourea Oxides | Request PDF", accessed on January 3, 2026,
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• ResearchGate, "Formulation strategies for poorly soluble drugs", accessed on January 3, 2026,
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• PubMed Central, "Synthesis and Antiplatelet Activity of Antithrombotic Thiourea Compounds: Biological and Structure-Activity Relationship Studies", accessed on January 3, 2026,
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Technical Support Center: Post-Synthesis Purification of 1-Allyl-3-(4-butylphenyl)thiourea

Welcome to the technical support guide for enhancing the purity of 1-Allyl-3-(4-butylphenyl)thiourea. This resource is designed for researchers, medicinal chemists, and process development scientists who are looking to troubleshoot and optimize the purification of this and structurally similar thiourea derivatives. The following question-and-answer guides, protocols, and troubleshooting flowcharts are based on established chemical principles and field-proven techniques to help you achieve your desired purity targets.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that researchers frequently encounter after the initial synthesis and workup of 1-Allyl-3-(4-butylphenyl)thiourea.

Q1: What are the most probable impurities I should expect in my crude product?

A1: The impurity profile largely depends on the synthetic route employed. For a typical synthesis involving the reaction of 4-butylaniline with allyl isothiocyanate, the most common impurities include unreacted starting materials (4-butylaniline and allyl isothiocyanate) and potential side-products. Symmetrical disubstituted thioureas, formed from the reaction of the starting amine with an in-situ generated isothiocyanate, can also be a potential byproduct in some synthetic routes.[1] Additionally, hydrolysis of the thiourea can occur if the reaction or workup is performed under harsh acidic or basic conditions with heat in the presence of water.[1]

Q2: What is the most effective first step to assess the purity of my crude solid?

A2: The most efficient initial step is Thin-Layer Chromatography (TLC).[2][3] TLC provides a rapid, qualitative assessment of the number of components in your crude mixture. By spotting your crude material alongside the starting materials on the same plate, you can quickly determine if they have been consumed. The relative positions of the spots (Rf values) will also guide the development of a more robust purification method, such as column chromatography.[3][4]

Q3: My TLC shows a single spot. Can I consider my compound pure?

A3: Not necessarily. While a single spot on TLC is a good indication of purity, it is not definitive proof. Some impurities may have the same Rf value as your product in the chosen solvent system, or they may not be UV-active and thus invisible on the plate. For rigorous purity confirmation, especially in a drug development context, orthogonal analytical methods are required. High-Performance Liquid Chromatography (HPLC) is the industry standard for quantitative purity analysis.[5][6] Structural confirmation and purity can also be assessed using Nuclear Magnetic Resonance (NMR) spectroscopy.[7][8]

Q4: Should I choose recrystallization or flash column chromatography for purification?

A4: The choice depends on the nature of the impurities, the required purity level, and the scale of your reaction.

• Recrystallization is an excellent technique for removing small amounts of impurities from a solid material, particularly if the impurities have different solubility profiles from your product.[9][10] It is often faster and more scalable than chromatography.

• Flash Column Chromatography is more effective for separating complex mixtures or when impurities have solubilities similar to the product.[1][3] It offers higher resolution but is generally more time-consuming and uses larger volumes of solvent.

A common workflow is to first attempt purification by recrystallization. If this fails to achieve the desired purity, then proceed to column chromatography.[4]

Part 2: Troubleshooting & Optimization Guides

This section provides in-depth solutions to specific problems you may encounter during the purification process.

Issue 1: The Crude Product is a Persistent Oil or Waxy Solid.

• Causality: This often occurs due to the presence of residual solvent from the workup (e.g., dichloromethane, ethyl acetate) or significant amounts of impurities that depress the melting point of the final product.

• Troubleshooting Protocol:

  • High Vacuum Drying: First, ensure all residual solvent is removed by drying the material under high vacuum for several hours.

  • Trituration: If the product remains oily, attempt trituration. This involves stirring or scratching the oil with a small amount of a solvent in which your product is expected to be insoluble (but the impurities are soluble). Non-polar solvents like hexanes or diethyl ether are excellent starting points. This can often induce crystallization or precipitate the product as a solid powder that can be filtered.

  • Proceed to Chromatography: If the product still fails to solidify, it likely contains a high level of impurities. The most effective path forward is to dissolve the oil in a minimal amount of solvent and purify it directly via flash column chromatography.[3]

Issue 2: Low Recovery of Material After Recrystallization.

• Causality: Low yield is one of the most common issues in recrystallization.[11] The primary causes are:

  • Using excessive solvent: Dissolving the crude product in too much hot solvent will result in a significant portion of your product remaining in the cold mother liquor.[11]

  • Premature crystallization: If the solution cools too quickly during a hot filtration step, the product can crystallize on the filter paper or funnel.[9]

  • Suboptimal solvent choice: The ideal solvent should dissolve the compound completely when hot but sparingly when cold.[9][10]

• Troubleshooting Protocol:

  • Re-work the Mother Liquor: After filtering your crystals, concentrate the remaining filtrate (mother liquor) on a rotary evaporator. Analyze the resulting solid or oil by TLC. If it contains a significant amount of product, you can attempt a second recrystallization to recover more material.

  • Optimize the Procedure: For future batches, ensure you are using the minimum amount of boiling solvent necessary to fully dissolve the crude solid. To prevent premature crystallization during hot filtration, pre-heat the funnel and receiving flask and add a small amount of extra hot solvent just before filtering.[11]

  • Systematic Solvent Screening: If yields remain low, perform a systematic solvent screening on a small scale to identify a more suitable solvent system (see Protocol 2).

Troubleshooting Flowchart: Recrystallization Failure

Caption: Decision-making flowchart for troubleshooting common recrystallization problems.

Part 3: Core Purification & Analysis Protocols

This section provides detailed, step-by-step methodologies for the essential purification and analysis techniques.

Protocol 1: Purity Assessment by Thin-Layer Chromatography (TLC)

This protocol is the first line of analysis for assessing purity and developing a column chromatography method.[3]

• Materials: Crude 1-Allyl-3-(4-butylphenyl)thiourea, starting materials (for co-spotting), TLC plates (silica gel 60 F254), developing chamber, various solvents (e.g., hexanes, ethyl acetate, dichloromethane), UV lamp (254 nm).

• Procedure:

  • Sample Preparation: Prepare dilute solutions of your crude product and starting materials in a volatile solvent like ethyl acetate or dichloromethane (~1 mg/mL).

  • Spotting: Use a capillary tube to spot the solutions onto the baseline of a TLC plate. Keep the spots small and well-separated. It is crucial to "co-spot" by applying the crude product spot on top of a starting material spot to see if they are identical.

  • Developing the Plate: Prepare a mobile phase. A good starting point for thioureas is a mixture of a non-polar and a polar solvent, such as 4:1 Hexanes:Ethyl Acetate. Pour a small amount into the developing chamber, place the TLC plate inside, and close the lid.

  • Elution: Allow the solvent front to travel up the plate until it is about 1 cm from the top.

  • Visualization: Remove the plate, mark the solvent front with a pencil, and let it dry. Visualize the spots under a UV lamp at 254 nm. Thiourea derivatives are typically UV-active and will appear as dark spots.[3] Circle the spots with a pencil.

  • Interpretation: A pure compound should ideally show a single spot. The presence of multiple spots indicates impurities. If a spot in the crude lane has the same height (Rf value) as a starting material, that impurity is likely present.

Protocol 2: Purification by Recrystallization

This method is ideal for purifying solid compounds that are "mostly pure."[9][10]

• Step 1: Solvent Selection

  • The key to successful recrystallization is choosing the right solvent.[9] The ideal solvent should dissolve 1-Allyl-3-(4-butylphenyl)thiourea poorly at room temperature but very well at its boiling point.

  • Screening Procedure: Place a few milligrams of your crude product into several test tubes. Add ~0.5 mL of a different solvent to each tube. Observe the solubility at room temperature and then heat the tubes to the solvent's boiling point. A good solvent will show complete dissolution upon heating and crystal formation upon cooling.

Table 1: Recrystallization Solvent Screening Guide	Polarity	Boiling Point (°C)	Comments
Hexanes	Non-polar	69	Good for washing, may have low solubility even when hot.
Toluene	Non-polar	111	Higher boiling point, good for less soluble compounds.
Ethyl Acetate	Intermediate	77	A versatile solvent, often used in mixtures.
Acetone	Intermediate	56	Often dissolves thioureas well, may need a co-solvent.
Isopropanol	Polar	82	A common choice for recrystallizing thiourea derivatives.[12]
Ethanol	Polar	78	Similar to isopropanol, often effective.[1][9]
Water	Very Polar	100	Unlikely to be a good single solvent, but can be used as an "anti-solvent" in a mixed system with ethanol or isopropanol.

• Step 2: Recrystallization Procedure

  • Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of your chosen boiling solvent to just dissolve the solid completely.

  • Hot Filtration (Optional): If there are insoluble impurities (e.g., dust, particulates), perform a hot gravity filtration through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.[9]

  • Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Slow cooling is critical for the formation of pure, well-defined crystals.[11] Once at room temperature, the flask can be placed in an ice bath to maximize the yield of crystals.[9]

  • Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

  • Washing & Drying: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.[9] Dry the crystals under vacuum to obtain the final, purified product.

Overall Purification & Analysis Workflow

Caption: General workflow for the purification and analysis of synthesized compounds.

References

• Benchchem. (n.d.). Technical Support Center: Recrystallization of Thiourea Derivatives.
• Benchchem. (n.d.). Troubleshooting common side reactions in thiourea synthesis.
• Advion. (n.d.). Breaking through bottlenecks in organic synthesis with a streamlined purification workflow.
• Benchchem. (n.d.). Application Notes: Purification of (But-3-en-2-yl)thiourea for Research and Drug Development.
• Razak, R., Siswandono, & Ekowati, J. (2022). Synthesis and Activity Test of 1-Allyl-3-(4-tertiary-Butylbenzoyl) Thioureaas a Candidate of an Analgesic Drug. Jurnal Farmasi Dan Ilmu Kefarmasian Indonesia, 9(1), 17-23.
• Moravek. (n.d.). Why Is HPLC Ideal for Chemical Purity Testing?.
• Jebur, M. H. (n.d.). Synthesis and Characterization of Some New Derivatives of Thiourea and Study of Their Biological Activity. Journal of Global Pharma Technology.
• EPFL. (n.d.). TLC Visualization Reagents.
• LCGC. (2025, February 6). Peak Purity in HPLC: Assessment, Troubleshooting, and Best Practices.
• ACS Publications. (2023, July 28). Exploration of Thiourea-Based Scaffolds for the Construction of Bacterial Ureases Inhibitors.
• Benchchem. (n.d.). Side reactions and byproduct formation in thiourea synthesis.
• Tok, F., et al. (2022).
• Askari, H. (2025, February 16). How to Purify an organic compound via recrystallization or reprecipitation?.
• Nichols, L. (2022, April 7). 3.6F: Troubleshooting.

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Technical Support Center: Method Refinement for Thin-Layer Chromatography of Thiourea Derivatives

Prepared by: Gemini, Senior Application Scientist

This guide serves as a specialized technical resource for researchers, scientists, and drug development professionals working with thiourea derivatives. Thin-Layer Chromatography (TLC) is a rapid, cost-effective, and versatile technique for monitoring reaction progress, assessing purity, and optimizing separation conditions for these compounds.[1][2] However, the unique chemical properties of the thiourea moiety—including its basicity, polarity, and potential for strong hydrogen bonding—can present specific challenges.[3]

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the TLC analysis of thiourea derivatives. The methodologies and explanations are grounded in established chromatographic principles to empower you to refine your methods, interpret your results accurately, and overcome experimental hurdles.

Part 1: Troubleshooting Guide for Thiourea Derivative TLC

This section addresses the most common visual problems encountered on a developed TLC plate. Each issue is presented in a question-and-answer format, detailing the probable causes and providing targeted solutions.

Problem: My spots are streaking or tailing down the plate.

Answer:

Spot tailing is arguably the most frequent issue when working with thiourea derivatives on standard silica gel plates. This phenomenon occurs when a portion of the analyte moves up the plate more slowly than the main spot, creating an elongated or comet-like shape.

Primary Causes & Solutions:

• Strong Analyte-Stationary Phase Interaction: The thiourea group contains basic nitrogen atoms that can interact strongly with the acidic silanol groups (Si-OH) on the surface of a standard silica gel plate.[4][5] This strong, sometimes irreversible, binding prevents a compact spot from forming.

  • Solution: Add a competitive base to the mobile phase to neutralize the acidic sites on the silica. A small amount of triethylamine (Et₃N) or ammonia (usually as a 1-10% solution in methanol, which is then added to the bulk solvent) at a concentration of 0.1–2.0% (v/v) is highly effective.[5][6] The modifier competes for the active sites on the silica, allowing the thiourea derivative to move up the plate with a more defined shape. For acidic derivatives, adding a few drops of acetic or formic acid can resolve tailing.[5]

• Sample Overloading: Applying too much sample to the baseline exceeds the capacity of the stationary phase to bind it effectively.[2][6][7] The excess, unbound material dissolves poorly in the initial band, leading to streaking as the mobile phase passes.

  • Solution: Dilute your sample significantly and re-spot. It is better to apply a small amount of a diluted sample multiple times to the same spot (allowing the solvent to dry completely between applications) than to apply one large spot of a concentrated sample.[6][7]

• Sample Insolubility: If the analyte is not fully soluble in the mobile phase, it will remain partially precipitated at the origin and streak as the eluent moves past.

  • Solution: Ensure your spotting solvent is volatile and that your compound is soluble in the developing mobile phase. If the compound is highly polar, a more polar mobile phase may be required to prevent streaking.[7]

Troubleshooting Workflow for Common TLC Issues

Caption: A logical workflow for diagnosing and solving common TLC issues.

Problem: My spots are not moving from the baseline (Rf ≈ 0).

Answer:

This indicates that your thiourea derivatives are too strongly adsorbed to the stationary phase and are not sufficiently soluble in the mobile phase.[8] In essence, the mobile phase is not polar enough to move the compounds.

• Solution: Increase the polarity of your mobile phase.[6][9] This is typically done by increasing the proportion of the more polar solvent in your mixture. For example, if you are using a 10:90 mixture of ethyl acetate to hexane, try increasing it to 30:70 or 50:50. If that is insufficient, a stronger solvent system, such as dichloromethane/methanol, may be necessary.[9][10]

Problem: My spots are running with the solvent front (Rf ≈ 1).

Answer:

This is the opposite of the previous problem. It means your compounds are too soluble in the mobile phase and have very little affinity for the stationary phase.[8] The mobile phase is too polar.

• Solution: Decrease the polarity of the mobile phase.[6][9] Reduce the concentration of the polar component in your solvent system. For example, change from a 50:50 ethyl acetate/hexane mixture to 20:80. The goal is to find a balance where the compound interacts with both the stationary and mobile phases, ideally resulting in an Rf value between 0.2 and 0.4 for the compound of interest.[9]

Problem: I can't achieve good separation between my product and starting material.

Answer:

When two compounds have very similar Rf values, it is difficult to resolve them into distinct spots. This requires optimizing the selectivity of the chromatographic system.

Solutions:

• Change Solvent Selectivity: Simply increasing or decreasing polarity may not be enough. Different solvents interact with compounds in different ways (e.g., hydrogen bonding, dipole-dipole interactions).[11] If a mixture of ethyl acetate (a hydrogen bond acceptor) and hexane is not working, try a system with a different class of solvent. For example, a mixture of dichloromethane and methanol (a hydrogen bond donor) might provide the different selectivity needed for separation.[6]

• Co-spotting: To confirm if you have one spot or two overlapping spots, use the co-spotting technique. Apply a spot of your starting material in one lane, a spot of your reaction mixture in a central lane, and a spot of both the starting material and the reaction mixture on top of each other in a third lane. If, after development, the central lane shows two spots and the co-spotted lane shows a single, elongated spot (like a snowman), it confirms the presence of both compounds with very similar Rf values.[6][12] If you see two distinct spots in the co-spot lane, they are different compounds.

Problem: I don't see any spots on the plate after development.

Answer:

This can be a frustrating issue with several potential causes.

Solutions:

• Inadequate Visualization Method: Many thiourea derivatives are aromatic and will appear as dark spots under a 254 nm UV lamp.[13][14] However, if your derivative lacks a sufficient chromophore, it will not be UV-active.

  • Action: First, always check under both short-wave (254 nm) and long-wave (365 nm) UV light.[14] If nothing is visible, you must use a destructive chemical stain. Good general options include iodine vapor (which often forms reversible, yellow-brown complexes with organic compounds) or a potassium permanganate (KMnO₄) dip, which reacts with oxidizable groups.[14][15][16]

• Sample is Too Dilute: The concentration of your compound may be below the detection limit of your visualization method.[6][7]

  • Action: Try spotting the plate multiple times in the same location, ensuring the solvent evaporates completely between each application.[7] Alternatively, use a more concentrated solution of your sample.

• Compound Evaporation: If your compound is particularly volatile, it may have evaporated from the plate during development or drying.[6]

  • Action: Minimize the time the plate is left in the open air. Visualize it as soon as possible after the solvent has evaporated.

Part 2: Frequently Asked Questions (FAQs)

Q1: How do I select the right stationary phase for thiourea derivatives?

For over 80% of separations, standard silica gel (SiO₂) plates are the appropriate first choice.[1] Silica is a polar stationary phase that works well for separating compounds of low to moderate polarity.[1][17] However, given the basic nature of some thiourea derivatives, you might consider alternatives in specific cases:

• Alumina (Al₂O₃): Alumina is a polar adsorbent that is slightly basic. It can be an excellent choice for purifying basic compounds like amines and certain thioureas, as it can prevent the spot tailing caused by interaction with acidic silica.[18][19]

• Reversed-Phase (C18 or C8): For highly polar thiourea derivatives that do not move from the baseline even with very polar mobile phases, a reversed-phase plate may be necessary.[6] Here, the stationary phase is nonpolar (e.g., silica modified with C18 alkyl chains), and a polar mobile phase (like acetonitrile/water or methanol/water) is used.[9][11]

Q2: What are the best starting solvent systems for thiourea derivatives?

The polarity of thiourea derivatives can vary widely based on their substituents. Therefore, a systematic approach to solvent selection is best. The goal is to achieve an Rf value between 0.2 and 0.4 for your compound of interest.[9]

Polarity of Derivative	Starting Solvent System (v/v)	Refinement Strategy
Low to Medium Polarity	20% Ethyl Acetate in Hexane	Increase EtOAc % to increase Rf; Decrease to lower Rf.[9][10]
Medium to High Polarity	5% Methanol in Dichloromethane	Increase MeOH % to increase Rf; Decrease to lower Rf.[9][10]
High Polarity	80:10:5:5 EtOAc/Butanol/Acetic Acid/H₂O	This system (EBAW) is effective for very polar compounds but cannot be used for column chromatography.[10]
Basic Derivatives	Add 0.1-2.0% Triethylamine (Et₃N) or NH₄OH to the chosen system.	This modifier minimizes tailing by neutralizing acidic sites on the silica plate.[5][6]

Q3: How can I visualize thiourea derivatives on a TLC plate?

Visualization is the process of making the separated, colorless spots visible.[14] There are two main types of methods:

• Non-Destructive Methods: These methods do not alter the chemical structure of the compound.

  • UV Light: This is the most common and preferred first step. Most thiourea derivatives used in drug development contain aromatic rings, which are strong UV absorbers. When a TLC plate containing a fluorescent indicator (labeled as F₂₅₄) is irradiated with 254 nm UV light, the background glows green, and UV-active compounds appear as dark purple or black spots.[13][14][16]

• Destructive Methods (Stains): These involve a chemical reaction and permanently alter the compound. Use these only after checking under UV light.

  • Iodine Chamber: Placing the plate in a sealed chamber with a few crystals of iodine is a simple and effective general-purpose stain. Iodine vapor adsorbs onto the organic compounds, rendering them as yellow or brown spots.[14][15]

  • Potassium Permanganate (KMnO₄): This is a strong oxidizing agent that reacts with many functional groups (alkenes, alkynes, alcohols, and the sulfur in thiourea) to produce yellow spots on a purple background.[16][20]

  • Dragendorff's Reagent: This stain is particularly useful for detecting nitrogen-containing compounds, including alkaloids and amines, making it potentially suitable for visualizing thiourea derivatives.[21]

Q4: Can I perform quantitative analysis using TLC for thiourea derivatives?

While TLC is primarily a qualitative technique, it can be adapted for semi-quantitative or fully quantitative analysis.[22] This is achieved by using a technique called densitometry, where a specialized instrument scans the plate and measures the intensity of the spots. The intensity is proportional to the concentration of the analyte. For accurate quantification, High-Performance Thin-Layer Chromatography (HPTLC) plates, which have a smaller and more uniform particle size, are recommended as they provide better resolution and more reproducible results.[17] However, for most routine analyses in drug development, HPLC is the preferred method for quantification due to its higher precision and automation.[23]

Q5: How does the chemical structure of a thiourea derivative affect its Rf value?

The Retention Factor (Rf) is a measure of how far a compound travels relative to the solvent front.[8][24] In normal-phase chromatography (e.g., on silica gel), the Rf value is inversely related to the polarity of the compound.

• Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front) [24][25]

The polarity of a thiourea derivative is a composite of all its functional groups:

• Polar Groups (Decrease Rf): Functional groups capable of hydrogen bonding (e.g., -OH, -NH₂, -COOH) or with large dipole moments (e.g., -NO₂) will increase the compound's polarity. This leads to stronger interactions with the polar silica gel, causing the compound to move more slowly and have a lower Rf value .[8]

• Nonpolar Groups (Increase Rf): Large alkyl or aryl groups without polar substituents decrease the overall polarity of the molecule. This weakens the interaction with the silica gel, causing the compound to travel further up the plate and have a higher Rf value .[8]

The thiourea moiety itself (-NH-C(S)-NH-) is quite polar due to the presence of nitrogen and sulfur atoms capable of hydrogen bonding. Therefore, the substituents attached to this core structure will modulate the final polarity and chromatographic behavior.

Part 3: Standard Operating Protocol (SOP) for TLC of a Thiourea Derivative

This protocol outlines a standard workflow for analyzing a reaction mixture containing a thiourea derivative.

1. Plate Preparation:

• Using a pencil (never a pen, as the ink will run), gently draw a straight line about 1 cm from the bottom of a silica gel TLC plate (F₂₅₄).[7] This is your baseline or origin.
• Mark small, evenly spaced ticks on the baseline where you will apply your samples.

2. Sample Application (Spotting):

• Dissolve a small amount of your crude reaction mixture and your starting material(s) in a volatile solvent (e.g., dichloromethane or ethyl acetate) to create dilute solutions.
• Using a fine capillary tube, touch it to the surface of one of the solutions. The liquid will be drawn up via capillary action.
• Gently and briefly touch the tip of the capillary to the corresponding tick mark on the TLC plate's baseline. The goal is to create a small, concentrated spot, ideally no more than 1-2 mm in diameter.
• Allow the solvent to completely evaporate before proceeding. For very dilute samples, you can re-spot in the same location multiple times, allowing it to dry between each application.[6][7]

3. Chamber Preparation and Development:

• Pour your chosen mobile phase into a developing chamber to a depth of about 0.5 cm. Ensure the solvent level is below your baseline on the TLC plate.[7][9]
• Place a piece of filter paper inside the chamber, allowing it to become saturated with the solvent. This ensures the chamber atmosphere is saturated with solvent vapors, which improves the reproducibility and quality of the separation.
• Carefully place the spotted TLC plate into the chamber using forceps. Ensure it stands vertically and does not touch the filter paper or the sides of the chamber.[7]
• Seal the chamber and allow the solvent to ascend the plate via capillary action. Do not disturb the chamber during development.

4. Completion and Visualization:

• Once the solvent front has traveled to about 1 cm from the top of the plate, immediately remove the plate from the chamber.[9]
• With a pencil, quickly mark the position of the solvent front before it evaporates.
• Allow the plate to air dry completely in a fume hood.
• View the dried plate under a UV lamp (254 nm) and circle any visible spots with a pencil.[14]
• If necessary, proceed with a chemical staining method (e.g., iodine or permanganate) for further visualization.
• Calculate the Rf value for each spot to characterize and compare them.[24]

Part 4: References

• Silica Thin-Layer Chromatographic Studies of Surfactants with Mixed Aqueous-Organic Eluents Containing Thiourea. Journal of Chromatographic Science.

• SiliaPlate TLC Visualization Methods. SiliCycle.

• Thin Layer Chromatography Plates: Use and Best Practices. SiliCycle.

• SiliaPlate TLC Practical Guide. SiliCycle.

• Silica Thin-Layer Chromatographic Studies of Surfactants with Mixed Aqueous-Organic Eluents Containing Thiourea: Simultaneous Separation of Co-existing Cetyltrimethylammonium Bromide, Dodecyltrimethylammonium Bromide, and Polyoxyethylene (20) Sorbitan Monolaurate. ResearchGate.

• TLC Fundamentals – Stationary & mobile phase choice (part 4). Interchim – Blog.

• Thin Layer Chromatography (TLC). University of California, Los Angeles.

• Troubleshooting Thin Layer Chromatography. University of Rochester Department of Chemistry.

• Troubleshooting for Thin Layer Chromatography. SiliCycle.

• Chromatography: Solvent Systems for TLC. University of Rochester Department of Chemistry.

• TLC-Thin Layer Chromatography. operachem.

• Thin Layer Chromatography Visualization Reagents. United States Department of Agriculture.

• Selecting the Stationary Phase. HPTLC for the Analysis of Medicinal Plants.

• Stationary Phases for Modern Thin-Layer Chromatography. LCGC International.

• TLC Visualization Reagents. EPFL.

• TLC troubleshooting. ChemBAM.

• Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. Bitesize Bio.

• Synthesis, Characterization and Biological Evaluation of Novel Thiourea Derivatives. ResearchGate.

• Troubleshooting Common Issues in Thin Layer Chromatography: Practical Solutions. LinkedIn.

• TLC Visualization Solutions. University of California, Irvine.

• How can I avoid tailing in TLC of the given starting material?. ResearchGate.

• Why does tailing happen in TLC?. Reddit.

• Synthesis and Characterization of Some New Derivatives of Thiourea and Study of Their Biological Activity. Journal of Global Pharma Technology.

• TLC Visualization Methods. Labster.

• Tailing in TLC - can anyone help?. ResearchGate.

• Semiquantitative determination of thiourea, thiocyanate, and sulfide by circular thin layer chromatography. Semantic Scholar.

• Do different concentrations of the same sample if run on a TLC (thin layer chromatography) plate have different Rf values or a single one?. ResearchGate.

• 2.3F: Visualizing TLC Plates. Chemistry LibreTexts.

• New N-acyl Thiourea Derivatives: Synthesis, Standardized Quantification Method and In Vitro Evaluation of Potential Biological Activities. National Institutes of Health.

• Calculating retention factors for TLC (video). Khan Academy.

• Synthesis, Characterization and Biological Evaluation of Novel Thiourea Derivatives. DergiPark.

• How can I find out the same Rf value compounds by TLC wise without using NMR?. ResearchGate.

• TLC Rf value calculation. YouTube.

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Addressing inconsistent results in 1-Allyl-3-(4-butylphenyl)thiourea experiments

Welcome to the technical support guide for 1-Allyl-3-(4-butylphenyl)thiourea. This resource is designed for researchers, medicinal chemists, and drug development professionals to navigate the common challenges and address inconsistent results encountered during the synthesis, purification, characterization, and application of this compound. Our approach is rooted in explaining the fundamental chemistry to empower you to make informed decisions in your experimental work.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common preliminary questions regarding the properties, handling, and storage of 1-Allyl-3-(4-butylphenyl)thiourea and its precursors.

Q1: What is the most common and reliable method for synthesizing 1-Allyl-3-(4-butylphenyl)thiourea?

A1: The most direct and widely used method is the nucleophilic addition of 4-butylaniline to allyl isothiocyanate.[1] This reaction is typically high-yielding and proceeds under mild conditions, often at room temperature in an aprotic solvent like tetrahydrofuran (THF), acetonitrile, or dichloromethane (DCM).[2] The lone pair of the primary amine nitrogen in 4-butylaniline attacks the electrophilic carbon of the isothiocyanate group, forming the thiourea linkage.

Q2: What are the key safety precautions for handling the reagents, especially allyl isothiocyanate?

A2: Allyl isothiocyanate is a lachrymator and is toxic. All manipulations should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. N-Allylthiourea itself is also toxic if ingested.[3] Always consult the Safety Data Sheet (SDS) for all reagents before beginning your experiment.[4]

Q3: How should I properly store 1-Allyl-3-(4-butylphenyl)thiourea and its precursors?

A3: 1-Allyl-3-(4-butylphenyl)thiourea should be stored in a tightly closed container in a cool, dry place, preferably at 4°C for long-term stability.[5] The key precursor, allyl isothiocyanate, is particularly sensitive to heat, light, and moisture and should be stored under an inert atmosphere in a refrigerator.[6] Instability of the isothiocyanate is a primary cause of low reaction yields.[6]

Q4: What are the expected physicochemical properties of 1-Allyl-3-(4-butylphenyl)thiourea?

A4: While some properties must be determined empirically, we can predict others based on its structure and data from analogous compounds.

Property	Predicted/Expected Value	Rationale/Reference
Molecular Formula	C₁₄H₂₀N₂S	Based on chemical structure.
Molecular Weight	248.40 g/mol	Based on chemical structure.
Appearance	White to off-white crystalline solid	Typical for N,N'-disubstituted thioureas.[7]
Melting Point	Requires experimental determination	The related N-allylthiourea melts at 70-72°C.[3] The addition of the butylphenyl group will significantly increase this.
Solubility	Soluble in acetone, ethanol, DMSO; sparingly soluble in water; insoluble in non-polar solvents like hexane.	Thioureas are generally soluble in polar organic solvents but have low water solubility.[3][7]
logP	~3.5 - 4.5	The butyl and phenyl groups contribute significantly to lipophilicity. The logP of a similar compound, 1-allyl-3-(4-isopropylphenyl)thiourea, is predicted to be 3.28.[5]

Part 2: Troubleshooting Guide: Synthesis & Purification

Inconsistent yields and purity are the most frequently reported issues. This section provides a systematic approach to diagnosing and solving these problems.

Q5: My reaction yield is consistently low. What are the likely causes and how can I improve it?

A5: Low yields in this synthesis almost always trace back to one of three areas: reagent quality, reaction conditions, or reaction monitoring.

Causality Chain for Low Yield: The primary cause is often the degradation of allyl isothiocyanate, a volatile and reactive compound. It is susceptible to hydrolysis and thermal degradation.[6][8] If moisture is present, the isothiocyanate can hydrolyze to allylamine. The amine can then react with remaining isothiocyanate to form the undesired symmetrical N,N'-diallylthiourea, consuming your starting material and complicating purification.[8]

Troubleshooting Workflow for Low Yield

Caption: Troubleshooting workflow for low yield in thiourea synthesis.

Q6: My final product is impure, showing multiple spots on TLC even after workup. What are the common side products?

A6: Impurities often arise from side reactions of the starting materials or degradation of the product.

• Unreacted Starting Materials: The most common "impurities." Ensure the reaction goes to completion by monitoring with Thin Layer Chromatography (TLC).

• Symmetrical N,N'-diallylthiourea: Forms from the degradation of allyl isothiocyanate to allylamine, which then reacts with another molecule of allyl isothiocyanate.[8] This is exacerbated by moisture and heat.

• Symmetrical 1,3-bis(4-butylphenyl)thiourea: This can form if your reaction conditions inadvertently promote the reaction of 4-butylaniline with a sulfur source, though this is less common in this specific synthesis. The typical route involves carbon disulfide, which should not be present.[9]

Q7: I'm struggling to purify the product. Recrystallization isn't working and column chromatography gives poor separation.

A7: Purification challenges are linked to the polarity and solubility of your product versus the impurities.

For Recrystallization: The issue is often an incorrect choice of solvent. An ideal solvent should dissolve the compound poorly at room temperature but well when hot.[3] If the product "oils out," it means it's melting before dissolving or is too soluble. To fix this, reheat the solution, add more solvent, and allow it to cool much more slowly.[3]

Table of Common Recrystallization Solvents

Solvent System	Polarity	Typical Use Case
Ethanol/Water	High	For moderately polar compounds. Dissolve in hot ethanol, add water dropwise until cloudy, then cool.
Ethyl Acetate/Hexane	Medium/Low	Excellent for compounds of intermediate polarity. Dissolve in minimal hot ethyl acetate, add hexane until cloudy, then cool.
Dichloromethane/Hexane	Medium/Low	Similar to Ethyl Acetate/Hexane, but for more sensitive compounds due to lower boiling points.

For Column Chromatography: Poor separation results from an inappropriate mobile phase. Your product is moderately polar. The unreacted 4-butylaniline is also polar, while symmetrical N,N'-diallylthiourea is slightly less polar than your product.

• Principle: Use a solvent system where your product has an Rf value of ~0.3 on TLC. A common starting point is a mixture of a non-polar solvent (like hexane or petroleum ether) and a more polar solvent (like ethyl acetate).

• Troubleshooting: If separation is poor, use a shallower solvent gradient. For example, instead of starting with 20% ethyl acetate in hexane, start with 5% and increase the concentration slowly.[10]

Part 3: Troubleshooting Guide: Characterization & Analysis

Incorrect or uninterpretable analytical data can halt progress. This section helps you verify the identity and purity of your compound.

Q8: My ¹H NMR spectrum is complex and doesn't match my expectation for 1-Allyl-3-(4-butylphenyl)thiourea. How do I interpret it?

A8: The spectrum for this molecule has several distinct regions. The key is to look for the characteristic signals of each component part. Broadening of the N-H signals is common.

Table of Expected ¹H and ¹³C NMR Chemical Shifts (in CDCl₃)

Group	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)	Notes
Thiourea C=S	N/A	~180-183	A key signal, often a singlet, in a region with few other peaks.[11]
N-H Protons	6.0 - 9.0 (broad singlets)	N/A	Two distinct, broad signals that may exchange with D₂O. Their position is highly dependent on concentration and solvent.
Aromatic Protons (butylphenyl)	7.1 - 7.5 (two doublets)	~128-140	Expect two AA'BB' doublets, characteristic of a 1,4-disubstituted benzene ring.
Allyl CH=CH₂	5.8 - 6.0 (multiplet)	~130-135	The internal methine proton, split by both the terminal protons and the CH₂ group.
Allyl CH=CH₂	5.1 - 5.3 (two doublets)	~117-120	The two terminal vinyl protons, which are diastereotopic.
Allyl N-CH₂	~4.0 - 4.2 (multiplet)	~45-50	The methylene group adjacent to the nitrogen.
Butyl -CH₂-Ar	~2.6 (triplet)	~35	Methylene group attached to the aromatic ring.
Butyl -CH₂-CH₂-	~1.6 (multiplet)	~33	Internal methylene group.
Butyl -CH₂-CH₃	~1.4 (multiplet)	~22	Methylene group adjacent to the methyl group.
Butyl -CH₃	~0.9 (triplet)	~14	Terminal methyl group.

If you see signals that don't fit, they are likely from unreacted starting materials or side products. Check for the characteristic signals of 4-butylaniline and allyl isothiocyanate.

Q9: What are the key peaks I should look for in the IR spectrum to confirm the structure?

A9: The IR spectrum provides a clear fingerprint for the key functional groups in 1-Allyl-3-(4-butylphenyl)thiourea.

• N-H Stretch: A moderate to sharp band (or two) in the region of 3100-3400 cm⁻¹ .[1]

• Aromatic C-H Stretch: Peaks just above 3000 cm⁻¹ .[12]

• Aliphatic C-H Stretch: Strong peaks just below 3000 cm⁻¹ (from the butyl and allyl groups).[13]

• C=C Stretch (Allyl): A weak to medium band around 1640-1680 cm⁻¹ .[13]

• Thioamide II Band (C-N stretch / N-H bend): A strong band around 1500-1550 cm⁻¹ .

• Thioamide I Band (C=S stretch): A strong band around 1200-1350 cm⁻¹ . The C=S stretch is not "pure" and is coupled with other vibrations, but its presence in this region is a key indicator.[1]

Part 4: Troubleshooting Guide: Biological Assays

Variability in biological data can be frustrating. Often, the root cause lies in the purity and handling of the compound stock.

Q10: I'm getting inconsistent IC₅₀ values for my compound in cell-based assays. Why would the activity vary between experiments?

A10: Inconsistent biological activity often stems from issues with compound purity, stability, or solubility in the assay medium. The cytotoxicity and biological activity of thiourea derivatives can be highly sensitive to small structural changes and impurities.[14][15]

Logical Flow for Troubleshooting Inconsistent Bio-Assay Results

Caption: Decision tree for addressing inconsistent biological assay results.

• Purity is Paramount: Even small amounts of highly active or toxic impurities can skew results. Before extensive biological testing, ensure your compound is >95% pure by both NMR and LC-MS.

• Solubility Issues: 1-Allyl-3-(4-butylphenyl)thiourea is lipophilic and will have very low aqueous solubility. Stock solutions should be made in 100% DMSO. When diluted into aqueous assay media, the compound can precipitate, leading to a lower effective concentration and variable results. Always check the final DMSO concentration and ensure it is consistent and non-toxic to your cells (typically <0.5%).[7]

• Compound Stability: Prepare fresh dilutions from a frozen DMSO stock for each experiment. The thiourea moiety can be susceptible to oxidation or degradation under prolonged exposure to aqueous media at 37°C.

Part 5: Detailed Experimental Protocols

Protocol 1: Synthesis of 1-Allyl-3-(4-butylphenyl)thiourea

• Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-butylaniline (1.0 eq).

• Dissolution: Dissolve the amine in anhydrous tetrahydrofuran (THF) (approx. 20 mL) under a nitrogen or argon atmosphere.

• Reagent Addition: Slowly add allyl isothiocyanate (1.05 eq) dropwise to the stirred solution at room temperature. An ice bath can be used to control any initial exotherm.

• Reaction: Allow the mixture to stir at room temperature. Monitor the reaction progress by TLC (e.g., using 20% ethyl acetate in hexane as the eluent) until the 4-butylaniline spot is no longer visible (typically 2-4 hours).

• Workup: Once the reaction is complete, remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid or oil can be purified by either recrystallization (Protocol 2) or column chromatography (Protocol 3).

Protocol 2: Purification by Recrystallization

• Solvent Selection: Transfer the crude product to an Erlenmeyer flask. Select a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) based on prior small-scale solubility tests.

• Dissolution: Add a minimal amount of the more polar solvent (e.g., hot ethanol) to the crude material while heating and stirring until it fully dissolves.

• Crystallization: Slowly add the less polar solvent (e.g., water) dropwise until the solution becomes persistently cloudy. If it becomes too cloudy, add a few drops of the hot polar solvent to clarify.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature, then place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold, non-polar solvent.

• Drying: Dry the purified crystals under vacuum.

Protocol 3: Purification by Column Chromatography

• Column Packing: Prepare a silica gel column using a slurry of silica in a non-polar solvent (e.g., hexane).[16]

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase and adsorb it onto a small amount of silica gel. Evaporate the solvent and carefully load the dry powder onto the top of the packed column.

• Elution: Begin eluting the column with a low-polarity mobile phase (e.g., 5% ethyl acetate in hexane).

• Fraction Collection: Gradually increase the polarity of the mobile phase (e.g., to 10%, then 15% ethyl acetate) while collecting fractions.

• Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 1-Allyl-3-(4-butylphenyl)thiourea.

References

• Razak, R., Siswandono, & Ekowati, J. (2022). Synthesis and Activity Test of 1-Allyl-3-(4-tertiary-Butylbenzoyl) Thioureaas a Candidate of an Analgesic Drug. Jurnal Farmasi Dan Ilmu Kefarmasian Indonesia, 9(1), 17-23. Available at: [Link]

• Sciencemadness Wiki. (2019). N-Allylthiourea. Available at: [Link]

• BenchChem. (2025). Technical Support Center: Optimization of Reaction Conditions for Thiourea Derivative Synthesis.

• Chen, C. W., & Ho, C. T. (1998). Thermal Degradation of Allyl Isothiocyanate in Aqueous Solution. Journal of Agricultural and Food Chemistry, 46(1), 220–223. Available at: [Link]

• Semantic Scholar. (n.d.). Thermal Degradation of Allyl Isothiocyanate in Aqueous Solution. Available at: [Link]

• Singh, S., et al. (2023). Safety Assessment and Evaluation of Novel Thiourea Derivatives as Antivirals. bioRxiv. Available at: [Link]

• ResearchGate. (n.d.). e Scheme for hydrolysis (A) and thermal degradation (B) of allyl isothiocyanate. Available at: [Link]

• PubMed. (1998). Thermal Degradation of Allyl Isothiocyanate in Aqueous Solution. Available at: [Link]

• PubChem. (n.d.). Allylthiourea. National Institutes of Health. Available at: [Link]

• Zhang, Z., et al. (2017). Mechanochemical synthesis of thioureas, ureas and guanidines. Beilstein Journal of Organic Chemistry, 13, 1736–1749. Available at: [Link]

• Tok, F., et al. (2022). Synthesis, Characterization and Biological Evaluation of Novel Thiourea Derivatives. Clinical and Experimental Health Sciences, 12(2), 533-540. Available at: [Link]

• Ayogan, D., et al. (2021). Thiourea Derivatives, Simple in Structure but Efficient Enzyme Inhibitors and Mercury Sensors. Molecules, 26(15), 4529. Available at: [Link]

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• PubChem. (n.d.). 1-Allyl-3-(4-ethoxyphenyl)thiourea. National Institutes of Health. Available at: [Link]

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• Saeed, A., et al. (2016). New 1-octanoyl-3-aryl thiourea derivatives: Solvent-free synthesis, characterization and multi-target biological activities. Pakistan Journal of Pharmaceutical Sciences, 29(6), 2031-2038. Available at: [Link]

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• ResearchGate. (2019). How to purify a synthetic compound without TLC and Column chromatography? Available at: [Link]

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• NC State University Libraries. (n.d.). 12.6 Infrared Spectra of Some Common Functional Groups. Organic Chemistry. Available at: [Link]

• European Journal of Chemistry. (2020). FT-IR, FT-Raman and ab-initio studies of 1,3-diphenyl thiourea. Available at: [Link]

• PubMed Central. (2022). Synthesis, biological and molecular modelling for 1,3,4-thiadiazole sulfonyl thioureas: bacterial and fungal activity. Available at: [Link]

• FDA Global Substance Registration System. (n.d.). N-ALLYL-N'-PHENYLTHIOUREA. Available at: [Link]

• Loba Chemie. (n.d.). ALLYLTHIOUREA. Available at: [Link]

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• MDPI. (2024). Biological Applications of Thiourea Derivatives: Detailed Review. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Efficacy Analysis of 1-Allyl-3-(4-butylphenyl)thiourea and its Analogs in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, thiourea derivatives have emerged as a versatile scaffold, exhibiting a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] This guide provides a comparative analysis of the predicted efficacy of 1-Allyl-3-(4-butylphenyl)thiourea against other thiourea analogs, drawing upon established structure-activity relationships (SAR) and experimental data from closely related compounds. While direct experimental data for 1-Allyl-3-(4-butylphenyl)thiourea is not extensively available in the current literature, this guide synthesizes data from analogous structures to provide a robust performance benchmark and to inform future research and development.

The Thiourea Scaffold: A Privileged Structure in Medicinal Chemistry

The thiourea core, characterized by the R1R2NC(=S)NR3R4 functional group, offers a unique combination of hydrogen bond donor and acceptor capabilities, facilitating interactions with a variety of biological targets.[3] The lipophilicity, electronic properties, and steric profile of the substituents on the nitrogen atoms (R groups) can be readily modified, allowing for the fine-tuning of the molecule's pharmacokinetic and pharmacodynamic properties. This structural versatility is a key reason for the broad range of biological activities observed in this class of compounds.[4]

Predicted Efficacy Profile of 1-Allyl-3-(4-butylphenyl)thiourea

The structure of 1-Allyl-3-(4-butylphenyl)thiourea incorporates two key substituents: an allyl group and a 4-butylphenyl group. Based on established SAR principles, we can predict its potential biological activities:

• Anticancer Activity: The presence of the N-allyl group is a feature found in several thiourea derivatives with demonstrated anticancer properties.[5][6] For instance, N-benzoyl-3-allylthiourea has shown enhanced cytotoxicity against breast cancer cell lines.[5] The 4-butylphenyl group, being a lipophilic moiety, may contribute to the compound's ability to penetrate cell membranes, a crucial factor for reaching intracellular targets. Studies have shown that alkylphenyl groups can influence the anticancer efficacy of thiourea analogs.[7]

• Antimicrobial Activity: The lipophilicity imparted by the butyl chain on the phenyl ring is a significant factor in the antimicrobial activity of thiourea derivatives.[1] Increased lipophilicity can enhance the disruption of bacterial cell membranes. N-aryl thiourea derivatives have generally demonstrated better antibacterial activity compared to their N-alkyl counterparts.[1] Therefore, 1-Allyl-3-(4-butylphenyl)thiourea is predicted to possess noteworthy antibacterial properties.

• Analgesic and Anti-inflammatory Activity: A structurally similar compound, 1-allyl-3-(4-tertiary-butylbenzoyl) thiourea, has been synthesized and has demonstrated significant analgesic activity, superior to that of diclofenac sodium in in-vivo models.[8] This strongly suggests that 1-Allyl-3-(4-butylphenyl)thiourea may also exhibit analgesic and potentially anti-inflammatory effects, likely through the inhibition of cyclooxygenase (COX) enzymes.

Comparative Efficacy: Insights from Thiourea Analogs

To contextualize the potential of 1-Allyl-3-(4-butylphenyl)thiourea, it is instructive to compare its structural features with those of other thiourea analogs for which experimental data are available.

Anticancer Efficacy

The anticancer activity of thiourea derivatives is often linked to their ability to inhibit various enzymes involved in carcinogenesis.[7] The following table summarizes the cytotoxic activity of selected thiourea analogs against different cancer cell lines, highlighting the influence of different substituents.

Compound/Analog	Substituents	Cancer Cell Line	IC50 (µM)	Reference
N-(Allylcarbamothioyl)-2-chlorobenzamide	Allyl, 2-chlorobenzoyl	MCF-7	2.6	[7]
N-(Allylcarbamothioyl)-2-methylbenzamide	Allyl, 2-methylbenzoyl	MCF-7	7	[7]
1-(4-chloro-3-methylphenyl)-3-(4-nitrophenyl)thiourea	4-chloro-3-methylphenyl, 4-nitrophenyl	Breast Cancer Cell Lines	2.2 - 5.5	[7]
N-benzoyl-3-allylthiourea	Benzoyl, Allyl	MCF-7/HER-2	640	[5]
Diarylthiourea (Compound 4)	4-Fluorophenyl, 4-(hexyloxy)phenyl	MCF-7	338.33	[9]

Table 1: Comparative in vitro anticancer activity of selected thiourea analogs.

The data suggests that the presence of an allyl group, in combination with various aromatic moieties, can lead to potent anticancer activity. The efficacy is also significantly influenced by the electronic and steric nature of the substituents on the phenyl ring.

Antimicrobial Efficacy

The antibacterial and antifungal activity of thiourea derivatives is influenced by factors such as lipophilicity and the ability to interact with microbial enzymes or cell membranes.[1]

Compound/Analog	Substituents	Test Organism	MIC (µg/mL)	Reference
N-(4-bromophenyl)-N'-phenyl-thiourea	4-bromophenyl, phenyl	Staphylococcus aureus	50	[10]
N-(4-bromophenyl)-N'-phenyl-thiourea	4-bromophenyl, phenyl	Escherichia coli	>400	[10]
N-(4-bromophenyl)-N'-phenyl-thiourea	4-bromophenyl, phenyl	Candida albicans	200	[10]
Thiophene-containing thiourea	Thiophene	Mycobacterium tuberculosis	<10	[4]

Table 2: Comparative in vitro antimicrobial activity of selected thiourea analogs.

The data indicates that N-aryl thioureas can exhibit significant activity against Gram-positive bacteria and fungi, while their efficacy against Gram-negative bacteria can be more variable. The presence of a 4-alkylphenyl moiety, as in 1-Allyl-3-(4-butylphenyl)thiourea, has been shown to be a favorable feature for antibacterial potency.[4]

Experimental Protocols for Efficacy Evaluation

To empirically determine the efficacy of 1-Allyl-3-(4-butylphenyl)thiourea and to enable direct comparison with its analogs, the following standardized experimental protocols are recommended.

In Vitro Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.

Protocol:

• Cell Seeding: Plate cancer cells (e.g., MCF-7, HCT116) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with serial dilutions of 1-Allyl-3-(4-butylphenyl)thiourea (typically ranging from 0.1 to 100 µM) and a vehicle control (e.g., DMSO). Incubate for 48-72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: Calculate the half-maximal inhibitory concentration (IC50) value, which is the concentration of the compound that inhibits 50% of cell growth.

In Vitro Antimicrobial Activity: Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Protocol:

• Bacterial/Fungal Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) in a suitable broth.

• Serial Dilution: Perform a serial two-fold dilution of 1-Allyl-3-(4-butylphenyl)thiourea in a 96-well microtiter plate containing broth.

• Inoculation: Add the standardized inoculum to each well.

• Incubation: Incubate the plate at the optimal temperature for the microorganism (e.g., 37°C for bacteria, 30°C for yeast) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound in which no visible growth is observed.

Visualizing Key Concepts

General Structure of Thiourea Derivatives

Caption: General chemical structure of a substituted thiourea.

Experimental Workflow for Efficacy Evaluation

Caption: A streamlined workflow for the synthesis and biological evaluation of thiourea derivatives.

Conclusion and Future Directions

While direct experimental validation for 1-Allyl-3-(4-butylphenyl)thiourea is pending, the analysis of its structural components and comparison with known analogs provide a strong rationale for its potential as a biologically active agent. The presence of the allyl and 4-butylphenyl moieties suggests promising anticancer, antimicrobial, and analgesic properties.

Future research should focus on the synthesis and rigorous biological evaluation of 1-Allyl-3-(4-butylphenyl)thiourea using the standardized protocols outlined in this guide. This will enable a definitive assessment of its efficacy and a direct comparison with other thiourea derivatives. Further optimization of the substituents on the thiourea scaffold, guided by SAR studies, could lead to the development of novel and potent therapeutic agents.

References

• Binding Ability of Thiourea Derivatives to Biological Targets, Focused on Their Anticancer Activity. (2025). Biomedicines.
• Structure-Activity Relationship of Thiourea Derivatives: Influence of Substituents on Antibacterial Activity. (2025). Letters in Applied NanoBioScience.
• Anticancer evaluation of N-benzoyl-3-allylthiourea as potential antibreast cancer agent through enhances HER-2 expression. (2020). Scientific Reports.
• Molecular docking, synthesis, and antibacterial activity of the analogs of 1-allyl-3-benzoylthiourea. (n.d.).
• Synthesis, characterization and antimicrobial activity of substituted Arylthiourea. (2025).
• Design, Synthesis, and Structure-Activity Relationship of N-Aryl- N'-(thiophen-2-yl)thiourea Derivatives as Novel and Specific Human TLR1/2 Agonists for Potential Cancer Immunotherapy. (2021). Journal of Medicinal Chemistry.
• Synthesis, Characterization, and Anticancer Activity of New N,N′-Diarylthiourea Derivative against Breast Cancer Cells. (2023). Molecules.
• Recent Developments on Thiourea Based Anticancer Chemotherapeutics. (2025). Request PDF.
• Synthesis, Spectroscopic Properties and Antipathogenic Activity of New Thiourea Derivatives. (n.d.).
• Performance Benchmark: N-(1-methylpropyl)
• Biological Applications of Thiourea Deriv
• Synthesis and Activity Test of 1-Allyl-3-(4-tertiary-Butylbenzoyl) Thioureaas a Candidate of an Analgesic Drug. (2022). Jurnal Farmasi dan Ilmu Kefarmasian Indonesia.
• Synthesis, Characterization and Biological Evaluation of Novel Thiourea Deriv

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A Comparative Analysis of the Analgesic Potential of 1-Allyl-3-(4-butylphenyl)thiourea and Diclofenac Sodium: A Guide for Drug Development Professionals

In the relentless pursuit of novel analgesic agents with improved efficacy and safety profiles, thiourea derivatives have emerged as a promising class of compounds. This guide provides a comprehensive comparison of the potential analgesic activity of 1-Allyl-3-(4-butylphenyl)thiourea against the well-established non-steroidal anti-inflammatory drug (NSAID), diclofenac sodium.

While direct experimental data for 1-Allyl-3-(4-butylphenyl)thiourea is not yet available in peer-reviewed literature, this analysis is built upon robust experimental evidence from closely related structural analogs. By examining these analogs, we can project the potential efficacy and mechanism of action of our target compound, offering valuable insights for researchers and drug development professionals. This guide will delve into the mechanistic underpinnings, comparative in vivo data from analogous compounds, and the experimental protocols essential for such evaluations.

Section 1: Mechanistic Landscape: COX Inhibition and Beyond

Diclofenac sodium, a cornerstone in pain management, primarily exerts its analgesic, anti-inflammatory, and antipyretic effects through the inhibition of cyclooxygenase (COX) enzymes.[1][2] Both COX-1 and COX-2 are key to the synthesis of prostaglandins, which are critical mediators of pain and inflammation.[1][2] Diclofenac is a potent, non-selective inhibitor of both isoforms, with a slightly higher affinity for COX-2.[1] The inhibition of COX-2 is largely responsible for its therapeutic effects, while the concurrent inhibition of the constitutively expressed COX-1 can lead to undesirable gastrointestinal side effects.[1]

Thiourea derivatives, including the analogs of 1-Allyl-3-(4-butylphenyl)thiourea, are also postulated to function as COX-2 inhibitors.[3][4] In silico docking studies on compounds like 1-allyl-3-benzoylthiourea analogs have shown favorable interactions with the COX-2 receptor.[3][4] This targeted inhibition of COX-2 suggests that these compounds may offer a safer alternative with a reduced risk of gastrointestinal complications compared to non-selective NSAIDs like diclofenac.

Figure 1: Projected comparative mechanism of action.

Section 2: Comparative Analgesic Efficacy: Insights from Structural Analogs

The most direct way to assess analgesic activity is through in vivo animal models. The acetic acid-induced writhing test is a widely accepted and sensitive method for evaluating peripherally acting analgesics. In this model, intraperitoneal injection of acetic acid induces a characteristic writhing response (stretching and constriction of the abdomen), and the reduction in the number of writhes by a test compound is a measure of its analgesic effect.

Studies on 1-allyl-3-(4-tertiary-butylbenzoyl) thiourea, a close structural analog to our target compound, have demonstrated superior analgesic activity compared to diclofenac sodium in the writhing test.[1] Similarly, several 1-allyl-3-benzoylthiourea analogs have also shown more potent pain inhibition than diclofenac at equivalent doses.[3]

Compound	Dose (mg/kg BW)	Mean Writhing Count	Pain Inhibition (%)	ED50 (mg/kg BW)
Negative Control (CMC-Na)	-	59.6	-	-
Diclofenac Sodium	12.5	40.2	32.55 ± 11.95	Not Reported
1-Allyl-3-benzoylthiourea	25	41.2	30.87 ± 5.49	33.469
1-Allyl-3-(2-chlorobenzoyl)thiourea	25	16.6	72.15 ± 12.02	15.440
1-Allyl-3-(3-chlorobenzoyl)thiourea	25	13.8	76.85 ± 3.64	11.204
1-Allyl-3-(4-chlorobenzoyl)thiourea	25	11.2	81.21 ± 4.51	9.820
1-Allyl-3-(4-tertiary-butylbenzoyl) thiourea	Not specified for % inhibition	Not Reported	Reported as better than Diclofenac	19.018

Table 1: Comparative Analgesic Activity of Thiourea Derivatives and Diclofenac Sodium in Acetic Acid-Induced Writhing Test. Data for 1-allyl-3-benzoylthiourea analogs adapted from Shalas et al., 2018.[3][4] Data for 1-allyl-3-(4-tertiary-butylbenzoyl) thiourea adapted from Razak et al., 2022.[1]

The data presented in Table 1 clearly indicates that specific substitutions on the benzoyl ring of the 1-allyl-3-benzoylthiourea scaffold can significantly enhance analgesic activity, surpassing that of diclofenac sodium. The lower ED50 values for the chlorinated analogs signify greater potency. The promising activity of the 4-tertiary-butylbenzoyl analog further supports the potential of a 4-butylphenyl substitution.

Section 3: Experimental Protocols

For researchers aiming to validate these findings or evaluate novel thiourea derivatives, the following detailed protocols are provided.

This synthesis is a proposed modification of the Schotten-Baumann reaction, adapted from documented procedures for similar compounds.[1]

Materials:

• Allyl isothiocyanate

• 4-butylaniline

• Triethylamine

• Tetrahydrofuran (THF), anhydrous

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve 4-butylaniline (1 equivalent) in anhydrous THF.

• Add triethylamine (1.2 equivalents) to the solution to act as a base.

• Cool the mixture in an ice bath.

• Slowly add allyl isothiocyanate (1 equivalent) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 24 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain pure 1-Allyl-3-(4-butylphenyl)thiourea.

• Characterize the final product using spectroscopic methods (¹H-NMR, ¹³C-NMR, IR, and Mass Spectrometry).

This protocol is a standard method for assessing peripheral analgesic activity.[3][4]

Animals:

• Male Swiss albino mice (20-25 g)

• Acclimatize animals for at least one week before the experiment.

• House animals in standard conditions with free access to food and water.

• Fast animals for 12 hours before the experiment.

Materials:

• Test compound (1-Allyl-3-(4-butylphenyl)thiourea)

• Positive control (Diclofenac sodium)

• Vehicle (e.g., 0.5% carboxymethyl cellulose - CMC-Na)

• 0.6% acetic acid solution

• Syringes and needles for oral gavage and intraperitoneal injection

• Observation chambers

Procedure:

• Divide the mice into groups (n=6 per group): Vehicle control, Positive control (Diclofenac sodium), and Test compound groups (at various doses).

• Administer the vehicle, diclofenac sodium, or the test compound orally.

• After 30 minutes, administer 0.6% acetic acid solution intraperitoneally (10 ml/kg body weight).

• Immediately place each mouse in an individual observation chamber.

• Five minutes after the acetic acid injection, start counting the number of writhes for a period of 20 minutes.

• Calculate the percentage of pain inhibition for each group using the following formula:

  % Pain Inhibition = [(Mean writhes in control group - Mean writhes in test group) / Mean writhes in control group] x 100

• Determine the ED50 value of the test compound using probit analysis.

Figure 2: Experimental workflow for the acetic acid-induced writhing test.

Section 4: Concluding Remarks and Future Directions

The available evidence from structurally similar compounds strongly suggests that 1-Allyl-3-(4-butylphenyl)thiourea holds significant promise as a novel analgesic agent, potentially with a superior efficacy and safety profile compared to diclofenac sodium. The projected mechanism of action via selective COX-2 inhibition is a highly desirable attribute in modern analgesic drug design.

Further research is imperative to validate these projections. The synthesis of 1-Allyl-3-(4-butylphenyl)thiourea and its subsequent evaluation in a battery of in vivo analgesic models, including the writhing test and thermal models like the hot plate and tail-flick tests, will be crucial next steps. Additionally, in vitro assays to confirm its COX-1/COX-2 selectivity and a comprehensive safety and toxicity profiling will be essential for its development as a clinical candidate.

This guide provides a foundational framework for researchers to embark on the investigation of this promising compound, with the ultimate goal of developing safer and more effective pain management therapies.

References

• Razak, R., Siswandono, & Ekowati, J. (2022). Synthesis and Activity Test of 1-Allyl-3-(4-tertiary-Butylbenzoyl) Thioureaas a Candidate of an Analgesic Drug. Jurnal Farmasi Dan Ilmu Kefarmasian Indonesia, 9(1), 17-23. [Link]

• Shoaib, M., et al. (2016). Synthesis, characterization, crystal structures, analgesic and antioxidant activities of thiourea derivatives. Journal of the Chemical Society of Pakistan, 38(5), 933-939.

• Shalas, S., Siswandono, S., & Purwanto, P. (2018). Synthesis and Pain Inhibition Activity of the Analogs of 1-Allyl-3-Benzoylthiourea for New Analgesic Lead Compound Discovery. Journal of Young Pharmacists, 10(1), 11-15. [Link]

• Drugs.com. (2025). Diclofenac: Package Insert / Prescribing Information / MOA. [Link]

• ResearchGate. (2018). (PDF) Synthesis and Pain Inhibition Activity of the Analogs of 1-Allyl-3-Benzoylthiourea for New Analgesic Lead Compound Discovery. [Link]

• CR Subscription Agency. (2023). Diclofenac: An Overview on its Mechanism on Pain Treatment. Pharmacy Practice and Research, 3(1), 20-23.

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A Comparative Guide to the Structure-Activity Relationship (SAR) of Butylphenyl Thioureas

For researchers, medicinal chemists, and drug development professionals, the thiourea scaffold represents a privileged structure with a remarkable diversity of biological activities. Within this class, N-aryl, N'-butylphenyl thioureas have emerged as a promising chemotype, demonstrating efficacy in antimicrobial, antiviral, and receptor modulation applications. Understanding the nuanced relationship between their chemical structure and biological function is paramount for the rational design of next-generation therapeutic agents.

This guide provides an in-depth analysis of the structure-activity relationships (SAR) of butylphenyl thiourea derivatives. Moving beyond a simple cataloging of compounds, we will explore the causal links between specific structural modifications and their impact on biological activity, supported by experimental data and detailed protocols.

The Butylphenyl Thiourea Scaffold: A Foundation for Diverse Bioactivity

The core structure of a butylphenyl thiourea consists of a central thiourea moiety (-(NH)C(S)NH-) flanked by a butyl-substituted phenyl ring on one side and another (often substituted) aryl or alkyl group on the other. The remarkable versatility of this scaffold lies in the numerous points for chemical modification, each influencing the compound's physicochemical properties and its interaction with biological targets.

Key regions for modification that dictate the SAR include:

• The Butylphenyl Ring (Region A): The position of the butyl group (ortho, meta, para) and the presence of other substituents on this ring can significantly impact lipophilicity and steric interactions with the target protein.

• The Thiourea Core (Region B): This central linker is crucial for the molecule's overall geometry and hydrogen bonding capacity. The sulfur and nitrogen atoms can act as key hydrogen bond donors and acceptors.

• The Second N-Substituent (Region C): The nature of the substituent on the second nitrogen atom is a major determinant of the compound's biological activity and target specificity. Modifications here can range from simple alkyl or aryl groups to complex heterocyclic systems.

Comparative SAR Analysis Across Different Biological Targets

The following sections compare the SAR of butylphenyl thiourea derivatives against various biological targets, drawing on data from multiple studies to highlight key trends.

Antimicrobial Activity

Thiourea derivatives have shown significant promise as antibacterial and antifungal agents. A recurring theme in their SAR is the importance of lipophilicity and the presence of specific electron-withdrawing or electron-donating groups.

Key SAR Observations for Antimicrobial Butylphenyl Thioureas:

• Position of the Butyl Group: A para-substituted butyl group on the phenyl ring is often associated with enhanced antimicrobial activity. This is likely due to an optimal balance of lipophilicity, which facilitates penetration of the bacterial cell membrane, and a favorable orientation for target binding. For instance, 1-(p-n-butylphenyl)-3-(4-propoxyphenyl) thiourea has demonstrated potent in vitro activity against Mycobacterium tuberculosis and Mycobacterium bovis[1].

• Substituents on the Second Aryl Ring:

  • Electron-Withdrawing Groups (EWGs): Halogens (e.g., -Cl, -Br) and nitro groups (-NO2) on the second phenyl ring tend to increase antimicrobial potency. These groups can enhance the acidity of the N-H protons, facilitating hydrogen bonding with the target enzyme or receptor[1].

  • Lipophilic Groups: The introduction of hydrophobic groups, such as additional alkyl or alkoxy chains, can improve the compound's ability to traverse the lipid-rich cell walls of bacteria, particularly mycobacteria[1].

• Flexibility of the Linker: A flexible carbon spacer between the thiourea moiety and the aromatic ring can lead to higher activity, suggesting that the molecule needs to adopt a specific conformation to bind effectively to its target[1].

Table 1: Comparison of Antimicrobial Activity (MIC values in µg/mL) of Representative Butylphenyl Thiourea Analogs

Compound ID	R1 (Butylphenyl)	R2 (Second Substituent)	S. aureus MIC	E. coli MIC	M. tuberculosis MIC	Reference
BT-1	4-butylphenyl	phenyl	16	32	>64	Hypothetical Data
BT-2	4-butylphenyl	4-chlorophenyl	8	16	16	Hypothetical Data
BT-3	4-butylphenyl	4-nitrophenyl	4	8	8	Hypothetical Data
BT-4	2-butylphenyl	4-chlorophenyl	16	32	32	Hypothetical Data
BT-5	4-butylphenyl	4-methoxyphenyl	32	64	>64	Hypothetical Data

Note: The data in this table is representative and synthesized from general SAR trends. Actual values may vary based on specific experimental conditions.

Experimental Protocols

General Synthesis of N-Aryl, N'-Butylphenyl Thioureas

The synthesis of N,N'-disubstituted thioureas is typically a straightforward and high-yielding process involving the reaction of an isothiocyanate with a primary amine.[2][3]

Step-by-Step Protocol:

• Preparation of Butylphenyl Isothiocyanate:

  • To a solution of the corresponding butylphenyl amine (1.0 eq.) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF), add thiophosgene (1.1 eq.) dropwise at 0 °C.

  • Stir the reaction mixture at room temperature for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • Upon completion, wash the reaction mixture with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude butylphenyl isothiocyanate. This can be used in the next step without further purification.

• Formation of the Thiourea Derivative:

  • Dissolve the desired primary amine (1.0 eq.) in a suitable solvent (e.g., acetone or DCM) in a round-bottom flask.[4]

  • To this stirred solution, add a solution of the butylphenyl isothiocyanate (1.0 eq.) in the same solvent dropwise at room temperature.[2]

  • The reaction is typically exothermic and proceeds to completion within a few hours. Monitor the reaction progress by TLC.[3]

  • Once the reaction is complete, the product often precipitates out of the solution. If not, the solvent can be removed under reduced pressure.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Antiviral Activity

Thiourea derivatives have also been investigated for their broad-spectrum antiviral activity against a range of viruses.[5] The SAR for antiviral activity often overlaps with that for antimicrobial activity, with lipophilicity and electronic effects playing crucial roles.

Key SAR Observations for Antiviral Butylphenyl Thioureas:

• Hydrophobicity: The overall hydrophobicity of the molecule is a significant factor in its antiviral activity, likely influencing its ability to penetrate host cells and interact with viral or host cell components.[6]

• Aromatic Substituents: The presence of specific substituents on the aromatic rings can modulate the antiviral potency. For example, in a series of acylthiourea derivatives, specific halogen substitutions led to a significant increase in potency against various viruses.[5]

• Conformational Flexibility: The ability of the molecule to adopt different conformations appears to be important for its interaction with viral targets.[6]

Table 2: Comparison of Antiviral Activity (EC50 values in µM) of Representative Butylphenyl Thiourea Analogs against Influenza A Virus

Compound ID	R1 (Butylphenyl)	R2 (Second Substituent)	EC50 (µM)	Reference
BVT-1	4-butylphenyl	benzoyl	15.2	Hypothetical Data
BVT-2	4-butylphenyl	4-chlorobenzoyl	5.8	Hypothetical Data
BVT-3	4-butylphenyl	2,4-dichlorobenzoyl	1.2	Hypothetical Data
BVT-4	2-butylphenyl	4-chlorobenzoyl	10.5	Hypothetical Data

Note: The data in this table is representative and synthesized from general SAR trends. Actual values may vary based on specific experimental conditions.

Experimental Protocols

Cytopathic Effect (CPE) Inhibition Assay for Antiviral Screening

This assay is a common method to evaluate the ability of a compound to protect cells from the destructive effects of a virus.[7][8][9]

Step-by-Step Protocol:

• Cell Seeding:

  • Seed a 96-well plate with a suitable host cell line (e.g., A549 cells for Influenza virus) at a density that will result in a confluent monolayer after 24 hours of incubation.[9]

• Compound Preparation and Addition:

  • Prepare serial dilutions of the test compounds (butylphenyl thiourea derivatives) in cell culture medium.

  • Remove the growth medium from the cells and add the compound dilutions to the respective wells. Include a "cells only" control (no compound, no virus) and a "virus only" control (no compound).

• Viral Infection:

  • Infect the cells with a dilution of the virus that is known to cause 100% cell death (cytopathic effect) within 48-72 hours. Do not add the virus to the "cells only" control wells.[7]

• Incubation:

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 48-72 hours, or until the "virus only" control wells show complete CPE.

• Quantification of Cell Viability:

  • Remove the medium and stain the remaining viable cells with a solution of crystal violet.[7]

  • After washing and drying, solubilize the stain and measure the absorbance at a specific wavelength (e.g., 570 nm).

  • The absorbance is proportional to the number of viable cells. The EC50 value (the concentration of the compound that protects 50% of the cells from the viral CPE) can then be calculated.

TRPV1 Antagonism

N-(4-t-butylbenzyl)-N'-[4-(substituted)benzyl]thiourea analogues have been extensively studied as antagonists of the Transient Receptor Potential Vanilloid 1 (TRPV1) receptor, a key target for the development of novel analgesics.[3][10]

Key SAR Observations for Butylphenyl Thioureas as TRPV1 Antagonists:

• 'A-region' (Butylphenyl Moiety):

  • The tert-butyl group is often preferred over the n-butyl group for potent TRPV1 antagonism.

  • Halogenation at the 2-position of the butylbenzyl ring can enhance antagonism compared to the parent compound.[3]

• 'B-region' (Second Benzyl Moiety):

  • The nature of the substituent on this ring is critical for activity. A methylsulfonylamino group at the 4-position has been shown to be highly effective.[10]

  • Modifications to this region can fine-tune the potency and pharmacokinetic properties of the antagonist.

Table 3: Comparison of TRPV1 Antagonist Activity (Ki values in nM) of Representative Butylbenzyl Thiourea Analogs

Compound ID	'A-region' (Substituted Benzyl)	'B-region' (Substituted Benzyl)	Ki (nM)	Reference
TRPV1-Ant-1	4-tert-butylbenzyl	4-(methylsulfonylamino)benzyl	63	[11]
TRPV1-Ant-2	2-chloro-4-tert-butylbenzyl	4-(methylsulfonylamino)benzyl	35	Hypothetical Data
TRPV1-Ant-3	2-fluoro-4-tert-butylbenzyl	4-(methylsulfonylamino)benzyl	42	Hypothetical Data
TRPV1-Ant-4	4-n-butylbenzyl	4-(methylsulfonylamino)benzyl	150	Hypothetical Data

Note: The data in this table is representative and synthesized from published SAR studies. Actual values may vary.

Experimental Protocols

Calcium Imaging Assay for TRPV1 Antagonist Activity

This assay measures the ability of a compound to inhibit the influx of calcium into cells expressing the TRPV1 receptor upon stimulation with an agonist like capsaicin.[5][6][12]

Step-by-Step Protocol:

• Cell Preparation and Dye Loading:

  • Culture a cell line stably expressing the human TRPV1 receptor (e.g., HEK293-hTRPV1) in a 96-well plate.[5]

  • Load the cells with a calcium-sensitive fluorescent dye, such as Fluo-4 AM, by incubating them with the dye solution for 1-2 hours.[6][12]

• Compound Incubation:

  • Wash the cells to remove excess dye and then incubate them with various concentrations of the test compounds (butylphenyl thiourea antagonists) for a defined period (e.g., 15-30 minutes).

• Agonist Stimulation and Signal Detection:

  • Place the plate in a fluorescence microplate reader or a fluorescence microscope.

  • Initiate the measurement of fluorescence intensity over time.

  • Add a known concentration of a TRPV1 agonist (e.g., capsaicin) to all wells to stimulate the receptor.

  • Continue to record the fluorescence signal. An increase in fluorescence indicates calcium influx due to TRPV1 activation.

• Data Analysis:

  • The peak fluorescence intensity in the presence of the antagonist is compared to the control (agonist alone).

  • The IC50 value (the concentration of the antagonist that inhibits 50% of the agonist-induced calcium response) can be calculated from the dose-response curve.

Visualizing the Structure-Activity Relationships

The following diagrams, generated using Graphviz, illustrate the key SAR trends discussed in this guide.

Caption: Key SAR trends for the antimicrobial activity of butylphenyl thioureas.

Caption: General experimental workflow for the synthesis of butylphenyl thioureas.

Conclusion

The butylphenyl thiourea scaffold is a highly adaptable platform for the development of new therapeutic agents. As this guide has demonstrated, subtle modifications to the butylphenyl ring, the second N-substituent, and the overall molecular framework can lead to significant changes in biological activity and target specificity. By understanding these structure-activity relationships, researchers can more effectively design and synthesize novel compounds with enhanced potency and improved pharmacological profiles. The experimental protocols provided herein offer a starting point for the synthesis and evaluation of these promising molecules. Future work in this area will undoubtedly continue to uncover new therapeutic applications for this versatile class of compounds.

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• Kandil, S., et al. (2012). SAR analysis of a series of acylthiourea derivatives possessing broad-spectrum antiviral activity. Bioorganic & Medicinal Chemistry Letters, 22(13), 4333-4338.
• Pop, R., et al. (2025). Structure-Activity Relationship of Thiourea Derivatives: Influence of Substituents on Antibacterial Activity. Letters in Applied NanoBioScience, 14(3).
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A Comparative In Vitro Analysis of the Anticancer Potential of 1-Allyl-3-(4-butylphenyl)thiourea

A Guide for Efficacious Preclinical Evaluation

In the landscape of oncology drug discovery, the identification of novel therapeutic agents with potent and selective anticancer activity remains a paramount objective.[1][2] Thiourea derivatives have emerged as a promising class of compounds, demonstrating significant cytotoxic effects against various cancer cell lines.[3][4][5] This guide provides a comprehensive framework for the in vitro validation of a specific thiourea derivative, 1-Allyl-3-(4-butylphenyl)thiourea, outlining a series of robust experimental protocols to rigorously assess its anticancer properties in comparison to established standards.

The following sections detail the methodologies for evaluating cytotoxicity, apoptosis induction, cell cycle perturbation, and migratory and invasive potential. By adhering to these protocols, researchers can generate reproducible and comparative data, crucial for advancing promising compounds through the preclinical development pipeline.[1][6]

I. Foundational Cytotoxicity Assessment: Gauging the Impact on Cell Viability

The initial step in characterizing any potential anticancer agent is to determine its cytotoxic effect on cancer cells. This is typically achieved by measuring the reduction in cell viability after exposure to the compound. Two widely accepted and complementary assays for this purpose are the MTT and LDH assays.[7][8]

Comparative Analysis of Cytotoxicity

The following table presents a hypothetical dataset illustrating the dose-dependent cytotoxic effects of 1-Allyl-3-(4-butylphenyl)thiourea in comparison to Doxorubicin, a standard chemotherapeutic agent, on three distinct human cancer cell lines: MCF-7 (breast adenocarcinoma)[9][10][11], A549 (lung carcinoma)[12][13][14], and HCT116 (colorectal carcinoma).[15][16][17]

Cell Line	Treatment	Concentration (µM)	% Cell Viability (MTT Assay) (Mean ± SD)	% Cytotoxicity (LDH Assay) (Mean ± SD)	IC50 (µM)
MCF-7	Vehicle Control	0	100 ± 5.2	3.1 ± 1.5	-
1-Allyl-3-(4-butylphenyl)thiourea	1	88.3 ± 4.1	12.5 ± 2.8	15.2
10	52.1 ± 3.8	45.8 ± 4.1
50	15.7 ± 2.9	82.4 ± 5.3
Doxorubicin	1	75.4 ± 6.3	23.9 ± 3.7	4.8[18]
10	30.2 ± 4.5	68.1 ± 4.9
50	5.8 ± 1.7	93.5 ± 2.4
A549	Vehicle Control	0	100 ± 4.8	2.8 ± 1.1	-
1-Allyl-3-(4-butylphenyl)thiourea	1	92.5 ± 5.5	8.9 ± 2.2	22.7
10	65.3 ± 4.9	33.7 ± 3.9
50	28.1 ± 3.4	70.2 ± 4.8
Doxorubicin	1	80.1 ± 5.1	18.7 ± 3.1	7.6
10	41.5 ± 3.9	57.3 ± 4.2
50	9.2 ± 2.1	89.6 ± 3.3
HCT116	Vehicle Control	0	100 ± 6.1	3.5 ± 1.8	-
1-Allyl-3-(4-butylphenyl)thiourea	1	85.9 ± 4.7	15.1 ± 3.1	12.5
10	48.7 ± 3.6	50.3 ± 4.5
50	11.4 ± 2.5	87.9 ± 5.1
Doxorubicin	1	71.8 ± 5.8	27.4 ± 4.2	3.1[19]
10	25.6 ± 3.2	73.1 ± 5.3
50	4.3 ± 1.5	94.8 ± 2.9

Experimental Protocols

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[8]

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with varying concentrations of 1-Allyl-3-(4-butylphenyl)thiourea, Doxorubicin (positive control), and a vehicle control (e.g., DMSO) for 48 hours.

• MTT Addition: Add MTT solution to each well and incubate for 4 hours to allow for the formation of formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

LDH (Lactate Dehydrogenase) Cytotoxicity Assay

This assay quantifies the release of LDH from damaged cells, providing a measure of cytotoxicity.[20][21]

• Cell Seeding and Treatment: Follow the same procedure as the MTT assay.

• Supernatant Collection: After the 48-hour treatment, collect the cell culture supernatant.

• LDH Reaction: Add the supernatant to a reaction mixture containing the LDH substrate.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity relative to a maximum LDH release control.

II. Delving into the Mechanism of Cell Death: Apoptosis Induction

A critical aspect of anticancer drug evaluation is determining whether the compound induces programmed cell death, or apoptosis. The Annexin V/Propidium Iodide (PI) assay is a gold-standard method for detecting and quantifying apoptosis by flow cytometry.[22]

Comparative Analysis of Apoptosis

The following table illustrates a potential outcome of the Annexin V/PI assay, comparing the apoptotic effects of 1-Allyl-3-(4-butylphenyl)thiourea and Doxorubicin on HCT116 cells.

Treatment	Concentration (µM)	% Viable Cells (Annexin V-/PI-)	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)
Vehicle Control	0	95.2 ± 2.1	2.5 ± 0.8	2.3 ± 0.7
1-Allyl-3-(4-butylphenyl)thiourea	12.5 (IC50)	55.8 ± 4.5	28.7 ± 3.1	15.5 ± 2.9
Doxorubicin	3.1 (IC50)	48.3 ± 5.2	35.1 ± 4.2	16.6 ± 3.5

Experimental Protocol: Annexin V/PI Staining

• Cell Treatment: Treat HCT116 cells with the IC50 concentration of 1-Allyl-3-(4-butylphenyl)thiourea and Doxorubicin for 24 hours.[22][23]

• Cell Harvesting: Collect both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and Propidium Iodide.

• Incubation: Incubate the cells in the dark at room temperature for 15-20 minutes.[22]

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer to differentiate between viable, early apoptotic, and late apoptotic/necrotic cells.[24]

Caption: Workflow for Apoptosis Detection using Annexin V/PI Staining.

III. Investigating Cell Cycle Perturbations

Many anticancer drugs exert their effects by interfering with the cell cycle, leading to cell cycle arrest and subsequent cell death. Flow cytometry analysis of DNA content using Propidium Iodide (PI) is a standard method to assess the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[25][26]

Comparative Analysis of Cell Cycle Distribution

The table below presents hypothetical data on the effects of 1-Allyl-3-(4-butylphenyl)thiourea and Doxorubicin on the cell cycle distribution of A549 cells.

Treatment	Concentration (µM)	% Cells in G0/G1 Phase	% Cells in S Phase	% Cells in G2/M Phase
Vehicle Control	0	65.4 ± 3.8	20.1 ± 2.5	14.5 ± 1.9
1-Allyl-3-(4-butylphenyl)thiourea	22.7 (IC50)	40.2 ± 4.1	15.8 ± 2.1	44.0 ± 3.7
Doxorubicin	7.6 (IC50)	35.7 ± 3.9	12.5 ± 1.8	51.8 ± 4.3

Experimental Protocol: Cell Cycle Analysis

• Cell Treatment: Treat A549 cells with the IC50 concentration of the test compounds for 24 hours.

• Cell Fixation: Harvest the cells and fix them in cold 70% ethanol.

• Staining: Wash the fixed cells and stain with a solution containing Propidium Iodide and RNase.[26]

• Flow Cytometry Analysis: Analyze the DNA content of the stained cells using a flow cytometer.

• Data Analysis: Use cell cycle analysis software to determine the percentage of cells in each phase of the cell cycle.[27][28]

Caption: Workflow for Cell Cycle Analysis using Propidium Iodide Staining.

IV. Assessing the Impact on Cell Migration and Invasion

The ability of cancer cells to migrate and invade surrounding tissues is a hallmark of metastasis. The Transwell migration and invasion assays are widely used in vitro methods to evaluate the antimigratory and anti-invasive potential of novel compounds.[29][30][31]

Comparative Analysis of Cell Migration and Invasion

The following table provides a hypothetical comparison of the effects of 1-Allyl-3-(4-butylphenyl)thiourea and a known migration inhibitor on the migration and invasion of MCF-7 cells.

Assay	Treatment	Concentration (µM)	% Migrated/Invaded Cells (Relative to Control)
Migration	Vehicle Control	0	100 ± 8.5
1-Allyl-3-(4-butylphenyl)thiourea	7.6 (½ IC50)	65.2 ± 6.9
Migration Inhibitor	10	40.8 ± 5.3
Invasion	Vehicle Control	0	100 ± 9.1
1-Allyl-3-(4-butylphenyl)thiourea	7.6 (½ IC50)	58.7 ± 7.2
Invasion Inhibitor	10	35.4 ± 4.8

Experimental Protocols

Transwell Migration Assay

This assay measures the ability of cells to move through a porous membrane towards a chemoattractant.[32][33]

• Chamber Setup: Place Transwell inserts with an 8.0 µm pore size membrane into a 24-well plate.

• Chemoattractant: Add a medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber.

• Cell Seeding: Seed cells in a serum-free medium in the upper chamber and add the test compounds.

• Incubation: Incubate for 24-48 hours.

• Quantification: Remove non-migrated cells from the upper surface of the membrane, fix and stain the migrated cells on the lower surface, and count them under a microscope.

Transwell Invasion Assay

This assay is similar to the migration assay but with the addition of a layer of extracellular matrix (e.g., Matrigel) on the membrane, which cells must degrade to invade.[29][31]

• Matrigel Coating: Coat the upper surface of the Transwell membrane with a thin layer of Matrigel and allow it to solidify.

• Assay Procedure: Follow the same procedure as the Transwell migration assay.

V. Discussion and Future Directions

The comprehensive in vitro evaluation outlined in this guide provides a robust framework for validating the anticancer activity of 1-Allyl-3-(4-butylphenyl)thiourea. The comparative analysis against a standard chemotherapeutic agent, Doxorubicin, allows for a clear assessment of the compound's potency and potential.

The hypothetical data presented suggests that 1-Allyl-3-(4-butylphenyl)thiourea exhibits dose-dependent cytotoxicity across multiple cancer cell lines, induces apoptosis, causes cell cycle arrest, and inhibits cell migration and invasion. These findings would provide a strong rationale for further preclinical development, including in vivo efficacy studies in animal models and detailed mechanistic investigations to elucidate its molecular targets.[34][35]

Future studies could explore the compound's effects on specific signaling pathways known to be dysregulated in cancer, such as those involved in proliferation, survival, and metastasis. Additionally, investigating its selectivity for cancer cells over normal cells would be a crucial step in assessing its therapeutic index and potential for clinical translation.

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A Senior Application Scientist's Guide to Comparative Docking of Thiourea Derivatives on the COX-2 Receptor

This guide provides a comprehensive framework for conducting and interpreting comparative molecular docking studies of novel thiourea derivatives targeting the cyclooxygenase-2 (COX-2) receptor. We will move beyond a simple procedural list, delving into the scientific rationale behind each step to ensure the generation of robust, reliable, and publishable data. Our focus is on establishing a self-validating system that researchers, scientists, and drug development professionals can trust and adapt for their own pipelines.

The Scientific Imperative: Why Target COX-2 with Thiourea Derivatives?

The cyclooxygenase (COX) enzyme exists in two primary isoforms, COX-1 and COX-2. While COX-1 is constitutively expressed and plays a crucial role in physiological functions like protecting the stomach lining, COX-2 is an inducible enzyme. Its expression is upregulated at sites of inflammation, where it catalyzes the production of prostaglandins, key mediators of pain and inflammation[1][2]. This distinction is paramount in drug design; selective inhibition of COX-2 can provide potent anti-inflammatory effects while minimizing the gastrointestinal side effects associated with non-selective NSAIDs that also inhibit COX-1[1][2][3].

However, the journey of selective COX-2 inhibitors has been complex, with some "coxibs" being withdrawn from the market due to cardiovascular side effects[1][2]. This has created a clear need for novel chemical scaffolds that can achieve high selectivity and a safer profile[1][4].

This is where thiourea derivatives emerge as a promising class of compounds. The thiourea moiety (SC(NH₂)₂) is a versatile scaffold in medicinal chemistry, known for a wide spectrum of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties[5][6][7][8]. The N-H groups of the thiourea core can act as effective hydrogen bond donors, while the sulfur atom can act as an acceptor, allowing for robust interactions with biological targets like enzymes[7][9]. Several studies have already demonstrated the potential of thiourea derivatives to inhibit the COX-2 enzyme, making them a fertile ground for discovering next-generation anti-inflammatory agents[10][11][12][13].

Computational methods, specifically molecular docking, serve as an indispensable tool in this discovery process. They allow us to predict, at an atomic level, how these derivatives might bind to the COX-2 active site, providing a rational basis for prioritizing compounds for synthesis and in vitro testing[4][14][15].

The Docking Workflow: A Self-Validating Experimental Design

A successful docking study is not merely about generating a low energy score; it is about creating a computationally sound model that accurately reflects biological reality. The following workflow is designed to build confidence in the results at each stage.

Caption: A validated workflow for comparative molecular docking.

Experimental Protocols: The 'How' and the 'Why'

Here we detail the step-by-step methodologies, emphasizing the critical reasoning behind each choice.

Receptor Preparation

The foundation of any docking study is a high-quality, biologically relevant protein structure.

• Step 1: Structure Selection.

  • Action: Download the X-ray crystal structure of human or murine COX-2 from the Protein Data Bank (RCSB PDB). Recommended structures include 5KIR (complexed with Rofecoxib), 1PXX (complexed with Diclofenac), or 6COX [16][17][18].

  • Causality: Selecting a high-resolution structure (ideally < 2.5 Å) ensures atomic coordinates are precise. Crucially, choosing a structure with a co-crystallized inhibitor is essential for the validation step. The inhibitor's experimentally determined position serves as our "ground truth"[19][20].

• Step 2: Initial Cleaning.

  • Action: Using molecular modeling software (e.g., AutoDock Tools, Schrödinger Maestro, UCSF Chimera), load the PDB file. Remove all water molecules, co-solvents, and any protein chains not required for the study. Retain the co-crystallized ligand for now.

  • Causality: Water molecules within the binding site can interfere with the docking algorithm and are typically removed to simplify the calculation, unless specific water-bridged interactions are being investigated. Removing extraneous chains reduces computational complexity.

• Step 3: Preparing the Protein.

  • Action: Add polar hydrogens to the protein. Assign partial charges using a force field (e.g., Gasteiger charges in AutoDock).

  • Causality: Crystal structures often do not include hydrogen atoms. Adding them is critical as they are key participants in hydrogen bonds. Assigning charges is necessary for the software to calculate electrostatic interactions, a major component of the binding energy score[21].

Docking Protocol Validation: Establishing Trustworthiness

This is the most critical phase for ensuring the reliability of your study. We validate our chosen docking parameters by testing if they can reproduce the known experimental binding pose.

• Step 1: Active Site Definition.

  • Action: Identify the active site of COX-2. It consists of a main channel and a crucial hydrophobic side pocket[2]. Define a "grid box" that encompasses this entire area, centered on the co-crystallized ligand.

  • Causality: The grid box pre-calculates the interaction potentials for different atom types within the defined space, dramatically speeding up the docking process. The box must be large enough to allow the ligand rotational and translational freedom but not so large as to waste computational resources on irrelevant areas.

• Step 2: Re-docking the Native Ligand.

  • Action: Extract the co-crystallized ligand from the prepared receptor structure and save it separately. Now, use your chosen docking program (e.g., AutoDock Vina) to dock this exact ligand back into the receptor using the defined grid.

  • Causality: This process, known as "re-docking," tests the entire protocol. If the software and parameters are appropriate, they should be able to find the same (or a very similar) binding pose as was determined experimentally via X-ray crystallography[19][22].

• Step 3: RMSD Calculation.

  • Action: Superimpose the top-ranked docked pose of the native ligand onto the original crystal structure pose. Calculate the Root Mean Square Deviation (RMSD) between the heavy atoms of the two poses.

  • Causality: RMSD is the quantitative measure of success for a validation run. An RMSD value of ≤ 2.0 Å is widely accepted as a successful validation , indicating that your docking protocol can accurately predict the correct binding mode[19][20][22][23]. If the RMSD is higher, you must adjust parameters (e.g., grid box size, exhaustiveness) and repeat the validation.

Ligand Preparation

Each thiourea derivative must be prepared correctly to ensure the docking simulation is physically meaningful.

• Step 1: 2D to 3D Conversion.

  • Action: Draw the 2D structures of your thiourea derivatives in a chemical drawing program (e.g., ChemDraw) and convert them to 3D structures.

  • Causality: Docking requires 3D coordinates for all atoms.

• Step 2: Energy Minimization.

  • Action: Perform energy minimization on each 3D ligand structure using a suitable force field (e.g., MMFF94).

  • Causality: This process optimizes the ligand's geometry to find a low-energy, stable conformation. Docking a high-energy, unstable conformer would produce meaningless results.

• Step 3: Final Preparation.

  • Action: Assign partial charges (e.g., Gasteiger) and define rotatable bonds for each ligand.

  • Causality: This allows the docking algorithm to explore different conformations of the ligand within the receptor's active site, mimicking its natural flexibility.

Molecular Docking and Analysis

With a validated protocol, you can now confidently dock your library of thiourea derivatives.

• Step 1: High-Throughput Docking.

  • Action: Run the docking simulation for each prepared thiourea derivative against the prepared COX-2 receptor using the validated parameters.

  • Causality: This is the core computational experiment where the software systematically explores possible binding poses for each ligand and scores them.

• Step 2: Analysis of Binding Energy.

  • Action: For each ligand, analyze the binding energy (reported in kcal/mol) of the top-ranked pose. A more negative value indicates a more favorable predicted interaction.

  • Causality: The binding energy is an estimation of the free energy of binding. It is the primary metric used to rank and compare different compounds, with lower scores suggesting higher affinity[15].

• Step 3: Analysis of Binding Pose and Interactions.

  • Action: Visually inspect the top-ranked pose for each of your lead candidates. Identify and record key molecular interactions: hydrogen bonds, hydrophobic interactions, and π-π stacking.

  • Causality: The binding score alone is insufficient. A favorable score must be supported by chemically sensible interactions with key residues in the active site. For COX-2, key interactions often involve residues like Arg120 , Tyr355 , Ser530 , and those lining the selective side pocket (e.g., Val523 )[2][24]. This analysis explains why a compound might be a potent inhibitor.

Caption: Key interactions within the COX-2 active site.

Data Presentation and Comparative Analysis

Objective comparison requires clear data presentation. Summarize your quantitative findings in a structured table.

Table 1: Comparative Docking Results of Thiourea Derivatives against COX-2

Derivative ID	Structure	Docking Score (kcal/mol)	H-Bonds Formed	Key Interacting Residues
Celecoxib (Ref.)	[Structure]	-12.88	2	Tyr385, Arg513
Rofecoxib (Ref.)	[Structure]	-9.36	1	Arg120
Thio-A	[Structure]	-11.5	3	Arg120, Tyr355, Ser530
Thio-B	[Structure]	-10.2	2	Tyr355, Val523
Thio-C	[Structure]	-8.9	1	Arg120

Note: Docking scores and interacting residues are illustrative and will vary based on the specific software, force field, and ligands used. Reference values for Celecoxib and Rofecoxib can be established by docking them with the validated protocol.[15]

• Thio-A shows the most promising binding energy, even stronger than the reference Rofecoxib, and interacts with three critical residues.

• Thio-B has a good score and, importantly, interacts with Val523, suggesting it occupies the selectivity side pocket, a hallmark of COX-2 specific inhibitors[2].

• Thio-C has a weaker predicted affinity and fewer interactions, making it a lower priority candidate.

This analysis, grounded in a validated protocol, allows for the rational selection of the most promising candidates for progression to synthesis and in vitro biological evaluation. It transforms a computational screening into a powerful, hypothesis-driven tool for drug discovery.

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• Santos, J. D., et al. (2012). Validation of a computational docking methodology to identify the non-covalent binding site of ligands to DNA. Molecular BioSystems, 8(3), 853-863. [Link]

• ResearchGate. (n.d.). The X-ray crystal structure of COX-2 enzyme's catalytic domain (PDB ID: 6COX). ResearchGate. [Link]

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• ResearchGate. (n.d.). 3D Structure of Human COX-2 Represented by Chain A (PDB code: 5IKR, R = 2.34 Å in Complex with Mefenamic Acid). ResearchGate. [Link]

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• Shah, K., & Mujwar, S. (2024). In Silico Analysis and Molecular Docking Studies of COX-2 Inhibitors for Anti-Inflammatory Activity. STM Journals. [Link]

• ResearchGate. (n.d.). Molecular docking of naproxen into the COX-2 enzyme. ResearchGate. [Link]

• Singh, V. J., & Chawla, P. A. (2019). Molecular docking study of natural compounds as cyclooxygenase-2 inhibitors. Pharmaspire, 11(2), 54-58. [Link]

• Moro, S., et al. (2005). Docking studies on NSAID/COX-2 isozyme complexes using Contact Statistics analysis. Journal of Molecular Modeling, 11(4-5), 371-378. [Link]

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• Bano, B., et al. (2023). Unsymmetrical Thiourea Derivatives: Synthesis and Evaluation as Promising Antioxidant and Enzyme Inhibitors. Future Medicinal Chemistry. [Link]

• Karakuş, S., et al. (2022). Synthesis, Characterization and Biological Evaluation of Novel Thiourea Derivatives. Hacettepe University Journal of the Faculty of Pharmacy, 42(1), 25-36. [Link]

• Singh, S., et al. (2023). Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective. ACS Omega, 8(20), 17703-17743. [Link]

• Sharma, A., et al. (2022). Non-steroidal anti-inflammatory drugs: recent advances in the use of synthetic COX-2 inhibitors. RSC Medicinal Chemistry, 13(3), 257-279. [Link]

• Manju, S.L., et al. (2020). Identification and development of thiazole leads as COX-2/5-LOX inhibitors through in-vitro and in-vivo biological evaluation for anti-inflammatory activity. Bioorganic Chemistry, 100, 103882. [Link]

• Zarghi, A., & Arfaei, S. (2011). Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. Iranian Journal of Pharmaceutical Research, 10(4), 655-683. [Link]

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A Comparative Guide to the In Vivo and In Vitro Efficacy of 1-Allyl-3-Arylthiourea Derivatives

This guide provides a comparative analysis of the in vivo and in vitro efficacy of 1-allyl-3-arylthiourea derivatives. Due to the limited availability of specific data for 1-Allyl-3-(4-butylphenyl)thiourea, this document will focus on its close structural analogues: 1-Allyl-3-(4-tertiary-butylbenzoyl)thiourea for in vivo analgesic efficacy and N-benzoyl-3-allylthiourea (BATU) for in vitro anticancer activity. This approach allows for a detailed examination of the biological potential of this class of compounds, offering valuable insights for researchers, scientists, and drug development professionals.

Thiourea derivatives are a versatile class of organic compounds that have garnered significant interest in medicinal chemistry due to their broad spectrum of biological activities.[1] The presence of a thioamide functional group (-NH-C(=S)-NH-) allows for diverse structural modifications, leading to compounds with potential therapeutic applications, including anticancer, analgesic, and antimicrobial properties.[2][3] The lipophilicity and hydrogen bonding capabilities of the thiourea moiety are crucial for its interaction with biological targets.[4]

Part 1: In Vivo Analgesic Efficacy of 1-Allyl-3-(4-tertiary-butylbenzoyl)thiourea

The in vivo analgesic properties of 1-allyl-3-(4-tertiary-butylbenzoyl)thiourea have been investigated using the writhing test in a murine model.[4] This model is a standard method for screening potential analgesic compounds by inducing a pain response through the intraperitoneal injection of an irritant, such as acetic acid. The efficacy of the test compound is determined by its ability to reduce the number of writhes (abdominal constrictions and stretching) compared to a control group.

Experimental Protocol: Acetic Acid-Induced Writhing Test

This protocol outlines the key steps involved in assessing the analgesic activity of 1-allyl-3-(4-tertiary-butylbenzoyl)thiourea in mice.[4]

1. Animal Model:

• Male mice (Mus musculus) are used for the study.
• Animals are acclimatized to laboratory conditions for a specified period before the experiment.

2. Compound Administration:

• The test compound, 1-allyl-3-(4-tertiary-butylbenzoyl)thiourea, is administered orally at various doses.
• A vehicle control group receives the solvent used to dissolve the compound.
• A positive control group is treated with a known analgesic drug, such as diclofenac sodium.[4]

3. Induction of Pain:

• Following a set period after compound administration (e.g., 30-60 minutes), a 0.6-1% solution of acetic acid is injected intraperitoneally to induce writhing.

4. Observation and Data Collection:

• Immediately after the acetic acid injection, the number of writhes for each mouse is counted over a defined period (e.g., 20-30 minutes).

5. Data Analysis:

• The percentage of pain inhibition is calculated for each group using the following formula: % Inhibition = [(Mean writhes in control group - Mean writhes in test group) / Mean writhes in control group] x 100
• The ED₅₀ (median effective dose) value, which is the dose that produces 50% of the maximum analgesic effect, is determined using probit analysis.[4]

Data Summary: In Vivo Analgesic Activity

The following table summarizes the analgesic efficacy of 1-allyl-3-(4-tertiary-butylbenzoyl)thiourea in comparison to the standard drug, diclofenac sodium.

Compound	Dose (mg/kg BW)	Mean Number of Writhes	Pain Inhibition (%)	ED₅₀ (mg/kg BW)
Vehicle Control	-	X	-	-
1-Allyl-3-(4-tertiary-butylbenzoyl)thiourea	Dose 1	Y₁	%₁	19.018
Dose 2	Y₂	%₂
Dose 3	Y₃	%₃
Diclofenac Sodium	12.5	Z	%₄	-
Note: Specific mean writhes and percentage inhibition values are dose-dependent and can be found in the cited literature. The ED₅₀ value indicates that 1-allyl-3-(4-tertiary-butylbenzoyl)thiourea showed potent analgesic activity.[4]

Experimental Workflow: In Vivo Analgesic Assay

Caption: Workflow for the in vivo acetic acid-induced writhing test.

Part 2: In Vitro Anticancer Efficacy of N-benzoyl-3-allylthiourea (BATU)

The in vitro anticancer potential of N-benzoyl-3-allylthiourea (BATU) has been demonstrated against human breast cancer cell lines, including MCF-7 and those overexpressing HER-2.[2] The cytotoxicity of BATU is assessed using the MTT assay, a colorimetric method that measures cell metabolic activity as an indicator of cell viability.

Experimental Protocol: MTT Cytotoxicity Assay

This protocol details the methodology for evaluating the in vitro anticancer activity of BATU.[5]

1. Cell Culture:

• Human breast cancer cell lines (e.g., MCF-7 and MCF-7/HER-2) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics.
• Cells are maintained in a humidified incubator at 37°C with 5% CO₂.

2. Compound Treatment:

• Cells are seeded into 96-well plates and allowed to adhere overnight.
• The following day, the media is replaced with fresh media containing various concentrations of BATU.
• Control wells receive media with the vehicle (e.g., DMSO) at a concentration that does not affect cell viability.

3. Incubation:

• The plates are incubated for a specified period (e.g., 24, 48, or 72 hours) to allow the compound to exert its effect.

4. MTT Assay:

• After incubation, the media is removed, and a solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well.
• The plates are incubated for a further 2-4 hours, during which viable cells with active mitochondrial dehydrogenases convert the yellow MTT into purple formazan crystals.

5. Formazan Solubilization and Measurement:

• The MTT solution is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals.
• The absorbance of the resulting purple solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

6. Data Analysis:

• The percentage of cell viability is calculated relative to the vehicle-treated control cells.
• The IC₅₀ (half-maximal inhibitory concentration) value, which is the concentration of the compound that inhibits cell growth by 50%, is determined from the dose-response curve.[5]

Data Summary: In Vitro Cytotoxicity

The following table presents the cytotoxic activity of N-benzoyl-3-allylthiourea (BATU) against human breast cancer cell lines.

Compound	Cell Line	Incubation Time (h)	IC₅₀ (mM)
N-benzoyl-3-allylthiourea (BATU)	MCF-7	24	1.47
MCF-7/HER-2	24	0.64
Allylthiourea (Lead Compound)	MCF-7	24	5.22
MCF-7/HER-2	24	3.17
Data from Widiandani et al. (2020).[5] The lower IC₅₀ value against MCF-7/HER-2 cells suggests a higher potency in cells overexpressing the HER-2 receptor.

Experimental Workflow: In Vitro MTT Assay

Caption: Workflow for the in vitro MTT cytotoxicity assay.

Part 3: Mechanistic Insights and Comparative Discussion

The biological activities of these 1-allyl-3-arylthiourea derivatives appear to be mediated by distinct mechanisms of action.

Mechanism of Analgesic Action

The analgesic effect of 1-allyl-3-(4-tertiary-butylbenzoyl)thiourea is predicted to be mediated through the inhibition of the cyclooxygenase-2 (COX-2) enzyme.[6] COX-2 is a key enzyme in the inflammatory pathway, responsible for the synthesis of prostaglandins, which are mediators of pain and inflammation. In silico docking studies have shown a favorable interaction between this class of compounds and the active site of the COX-2 receptor.[7]

Mechanism of Anticancer Action

N-benzoyl-3-allylthiourea (BATU) has been shown to exert its anticancer effects, particularly in HER-2 overexpressing breast cancer cells, through the enhancement of HER-2 expression and the inhibition of nuclear factor kappa B (NF-kB) activation.[2][5] This leads to the inhibition of protein expression crucial for cell proliferation, ultimately inducing cytotoxicity in cancer cells.[5]

Signaling Pathway: BATU in HER-2 Overexpressing Cancer Cells

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A Comparative Guide to the Antioxidant Potential of 1-Allyl-3-(4-butylphenyl)thiourea Against Industry Standards

In the continuous search for novel therapeutic agents, the role of antioxidants in mitigating oxidative stress-related pathologies is a cornerstone of biomedical research. Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in a multitude of diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. This guide provides a comprehensive assessment of the antioxidant potential of a novel synthetic compound, 1-Allyl-3-(4-butylphenyl)thiourea, benchmarked against established antioxidant standards: Ascorbic Acid (Vitamin C) and Trolox.

This technical guide is designed for researchers, scientists, and drug development professionals, offering an in-depth analysis of the compound's performance through standardized in vitro assays. We will delve into the causality behind the experimental design, present detailed, self-validating protocols, and summarize the findings in a clear, comparative format.

The Scientific Rationale: Why Thiourea Derivatives?

Thiourea derivatives have garnered significant attention in medicinal chemistry due to their diverse pharmacological activities, including antibacterial, antifungal, antiviral, and anticancer properties.[1] Their antioxidant potential is attributed to the presence of the thiocarbonyl (C=S) and amino (NH) groups, which can act as radical scavengers.[1] The specific structure of 1-Allyl-3-(4-butylphenyl)thiourea, with its allyl and butylphenyl moieties, presents an interesting candidate for antioxidant activity, warranting a thorough investigation.

Experimental Design: A Multi-faceted Approach to Antioxidant Assessment

To comprehensively evaluate the antioxidant capacity of 1-Allyl-3-(4-butylphenyl)thiourea, a panel of three widely accepted and complementary in vitro assays was selected: the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical cation decolorization assay, and the FRAP (Ferric Reducing Antioxidant Power) assay. This multi-assay approach is crucial as it allows for the assessment of different antioxidant mechanisms, namely radical scavenging and reducing power.

Ascorbic acid and Trolox are used as positive controls, providing a robust benchmark for comparison. Ascorbic acid is a well-known natural antioxidant that can donate electrons to neutralize free radicals.[2][3] Trolox, a water-soluble analog of Vitamin E, is a standard antioxidant used for quantifying antioxidant capacity in various assays.[4]

Experimental Protocols

The following protocols are detailed to ensure reproducibility and scientific rigor. Each step is designed to be part of a self-validating system, with explanations for key experimental choices.

DPPH Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it.[5] The reduction of the deep purple DPPH to the yellow-colored diphenylpicrylhydrazine is monitored spectrophotometrically.

Protocol:

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol. This concentration is chosen to yield an initial absorbance of approximately 1.0 at 517 nm, providing a suitable dynamic range for measurement.[6]

  • Prepare stock solutions (1 mg/mL) of 1-Allyl-3-(4-butylphenyl)thiourea, Ascorbic Acid, and Trolox in methanol.

  • From the stock solutions, prepare a series of dilutions to obtain final concentrations ranging from 10 to 200 µg/mL.

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of each sample dilution to respective wells.

  • Add 100 µL of the DPPH solution to each well.

  • For the blank, add 100 µL of methanol and 100 µL of the DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes. The incubation period is critical to allow the reaction to reach completion.[5]

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 517 nm using a microplate reader.

  • The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_blank - Abs_sample) / Abs_blank] x 100

  • The IC50 value (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the sample concentration.

ABTS Radical Cation Decolorization Assay

This assay is based on the ability of antioxidants to quench the blue-green ABTS radical cation (ABTS•+), converting it back to the colorless ABTS form.[7] This method is applicable to both hydrophilic and lipophilic antioxidants.[8]

Protocol:

• Reagent Preparation:

  • Prepare a 7 mM solution of ABTS in water.

  • Prepare a 2.45 mM solution of potassium persulfate in water.

  • To generate the ABTS radical cation (ABTS•+), mix the ABTS and potassium persulfate solutions in a 1:1 ratio and allow the mixture to stand in the dark at room temperature for 12-16 hours before use. This extended incubation ensures the complete formation of the radical.[7]

  • Dilute the ABTS•+ solution with ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Assay Procedure:

  • Prepare a series of dilutions of the test compound and standards as described in the DPPH assay.

  • Add 10 µL of each sample dilution to a 96-well plate.

  • Add 190 µL of the diluted ABTS•+ solution to each well.

  • Incubate the plate at room temperature for 6 minutes.

• Data Acquisition and Analysis:

  • Measure the absorbance at 734 nm.

  • Calculate the percentage of inhibition as described for the DPPH assay.

  • Determine the IC50 value for each compound.

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at a low pH.[9] The formation of a blue-colored ferrous-tripyridyltriazine complex is monitored spectrophotometrically.

Protocol:

• Reagent Preparation:

  • Acetate Buffer (300 mM, pH 3.6): Prepare by dissolving sodium acetate trihydrate in water, adjusting the pH with glacial acetic acid.[10]

  • TPTZ Solution (10 mM): Dissolve 2,4,6-tripyridyl-s-triazine (TPTZ) in 40 mM HCl.

  • Ferric Chloride Solution (20 mM): Dissolve ferric chloride hexahydrate in water.

  • FRAP Reagent: Prepare fresh by mixing acetate buffer, TPTZ solution, and ferric chloride solution in a 10:1:1 (v/v/v) ratio and warm to 37°C before use.[9]

• Assay Procedure:

  • Prepare a series of dilutions of the test compound and standards.

  • Add 20 µL of each sample dilution to a 96-well plate.

  • Add 180 µL of the FRAP reagent to each well.

  • Incubate the plate at 37°C for 30 minutes.

• Data Acquisition and Analysis:

  • Measure the absorbance at 593 nm.

  • Create a standard curve using a known concentration of FeSO₄.

  • The FRAP value is expressed as micromolar Fe(II) equivalents.

Visualizing the Workflow

To provide a clear overview of the experimental process, the following diagram illustrates the key stages of the antioxidant potential assessment.

Caption: Experimental workflow for assessing antioxidant potential.

Comparative Data Summary

The antioxidant activities of 1-Allyl-3-(4-butylphenyl)thiourea and the standard antioxidants are summarized below. The IC50 values represent the concentration required to inhibit 50% of the free radicals, with a lower value indicating higher antioxidant activity. The FRAP value indicates the reducing power of the compound.

(Disclaimer: The following data for 1-Allyl-3-(4-butylphenyl)thiourea is hypothetical and presented for illustrative purposes to demonstrate a comparative analysis. Actual experimental data would be required for a definitive assessment.)

Compound	DPPH IC50 (µg/mL)	ABTS IC50 (µg/mL)	FRAP Value (µM Fe(II) Equivalent)
1-Allyl-3-(4-butylphenyl)thiourea	45.8 ± 2.1	32.5 ± 1.8	150.3 ± 7.2
Ascorbic Acid	8.2 ± 0.5	6.5 ± 0.3	450.7 ± 15.1
Trolox	12.5 ± 0.7	9.8 ± 0.4	325.4 ± 11.8

The illustrative data suggests that 1-Allyl-3-(4-butylphenyl)thiourea possesses moderate antioxidant activity in both radical scavenging assays, though it is less potent than the standards, Ascorbic Acid and Trolox. Similarly, its ferric reducing power is notable but lower than that of the standards.

Proposed Antioxidant Mechanism

The antioxidant activity of thiourea derivatives is generally attributed to their ability to donate a hydrogen atom from the N-H group to a free radical, thereby stabilizing it. The presence of the electron-donating butyl group on the phenyl ring in 1-Allyl-3-(4-butylphenyl)thiourea may enhance this activity by increasing the electron density on the thiourea moiety.

Caption: Proposed mechanism of radical scavenging by 1-Allyl-3-(4-butylphenyl)thiourea.

Conclusion and Future Directions

This guide provides a framework for the systematic evaluation of the antioxidant potential of novel compounds like 1-Allyl-3-(4-butylphenyl)thiourea. The presented protocols for DPPH, ABTS, and FRAP assays offer a robust and reliable methodology for in vitro screening. Based on the illustrative data, 1-Allyl-3-(4-butylphenyl)thiourea demonstrates promising, albeit moderate, antioxidant properties.

Further investigations are warranted to confirm these findings with experimental data and to explore the structure-activity relationships of this class of compounds. In vivo studies would also be essential to validate its antioxidant efficacy in a biological system and to assess its potential as a therapeutic agent for oxidative stress-related diseases.

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A Researcher's Guide to 1-Allyl-3-(4-butylphenyl)thiourea: A Comparative Analysis of Bioactivity

Introduction: The Versatile Thiourea Scaffold in Drug Discovery

In the landscape of medicinal chemistry, the thiourea moiety, characterized by the formula SC(NH₂)₂, stands out as a remarkably versatile structural motif.[1] Its ability to act as both a hydrogen bond donor and acceptor allows for potent interactions with a wide array of biological targets, making it a privileged scaffold in drug discovery.[1][2] Thiourea derivatives have demonstrated a broad spectrum of pharmacological activities, including antimicrobial, antioxidant, anticancer, and antiviral properties.[3][4][5]

This guide focuses on a specific derivative, 1-Allyl-3-(4-butylphenyl)thiourea (ABPT) . While extensive research exists on the broader family of thioureas, this particular compound presents an intriguing combination of structural features: an allyl group, known to enhance antimycobacterial activity, and a butylphenyl substituent that modulates lipophilicity.[6] This document serves as an in-depth technical guide for researchers, providing a comparative statistical analysis of ABPT's potential biological activities. We will delve into the experimental methodologies required for its evaluation, explain the scientific rationale behind these protocols, and compare its projected performance against relevant alternatives, supported by data from closely related analogs found in the literature.

Synthesis and Characterization: A General Approach

The synthesis of N,N'-disubstituted thioureas is typically straightforward, most commonly achieved through the reaction of an amine with an appropriate isothiocyanate.[1][7] The synthesis of 1-Allyl-3-(4-butylphenyl)thiourea would logically follow this established pathway.

Probable Synthesis Workflow for 1-Allyl-3-(4-butylphenyl)thiourea

The reaction involves the nucleophilic addition of the amine group of 4-butylaniline to the electrophilic carbon of allyl isothiocyanate. The reaction is typically carried out in a suitable solvent like acetone or dichloromethane at room temperature or with gentle refluxing.[8][9]

Caption: General workflow for the synthesis of 1-Allyl-3-(4-butylphenyl)thiourea.

Characterization of the final product would be confirmed using standard analytical techniques such as FT-IR, ¹H-NMR, and ¹³C-NMR spectroscopy to verify the presence of key functional groups and the overall structure.[8][10]

Part 1: Comparative Antimicrobial Activity Analysis

Rationale and Target Selection

Thiourea derivatives are well-documented for their antimicrobial properties.[11][12][13] Notably, research has shown that the introduction of an allyl group to a thiourea scaffold can confer excellent activity against Mycobacterium tuberculosis.[6] Specifically, a study on 1-(4-butylphenyl)- and 1-(biphenyl-4-yl)thiourea derivatives containing an allyl moiety reported a potent Minimum Inhibitory Concentration (MIC) of 0.09 µg/mL.[6] This makes antimicrobial, and particularly antimycobacterial, activity a primary area of investigation for ABPT.

Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

To quantitatively assess antimicrobial efficacy, the broth microdilution method is a gold standard for determining the Minimum Inhibitory Concentration (MIC).[14][15] This method is efficient, allows for the testing of multiple compounds simultaneously, and provides a quantitative result (the lowest concentration of a drug that inhibits visible microbial growth).[15]

Objective: To determine the MIC of ABPT against a target microorganism (e.g., M. tuberculosis H37Ra or a surrogate like Staphylococcus aureus) and compare it to a non-allyl analog and a standard antibiotic.

Materials:

• 96-well microtiter plates

• Test compounds (ABPT, 1-(4-butylphenyl)thiourea) and a positive control antibiotic (e.g., Isoniazid, Amikacin)

• Bacterial culture in logarithmic growth phase

• Appropriate sterile liquid growth medium (e.g., Middlebrook 7H9 for Mycobacteria, Mueller-Hinton Broth for general bacteria)

• Solvent for compounds (e.g., DMSO)

• Microplate reader or visual assessment

Step-by-Step Procedure:

• Preparation of Compound Dilutions:

  • Prepare a stock solution of each test compound and control antibiotic in DMSO.

  • In a 96-well plate, add 100 µL of sterile broth to all wells.

  • Add 100 µL of the stock solution to the first column of wells, creating an initial 1:2 dilution.

  • Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing, and repeating across the plate to create a concentration gradient.[16]

• Inoculum Preparation:

  • Dilute the bacterial culture to a standardized concentration (e.g., 0.5 McFarland standard), which corresponds to approximately 1.5 x 10⁸ CFU/mL.

  • Further dilute this suspension in broth to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the test wells.[16]

• Inoculation:

  • Add 10 µL of the final bacterial inoculum to each well, except for the sterility control wells.

• Controls:

  • Growth Control: Wells containing only broth and the bacterial inoculum (no compound).

  • Sterility Control: Wells containing only sterile broth.

  • Positive Control: Wells containing the standard antibiotic and inoculum.

• Incubation:

  • Seal the plate and incubate at the appropriate temperature (e.g., 37°C) for the required time (18-24 hours for most bacteria; several days for Mycobacteria).

• MIC Determination:

  • The MIC is visually identified as the lowest concentration of the compound at which there is no visible growth (no turbidity) compared to the growth control.[15] This can be confirmed by measuring the optical density (OD) with a microplate reader.

Caption: Workflow for the Broth Microdilution MIC Assay.

Data Presentation and Comparative Analysis

To illustrate the potential of ABPT, we present hypothetical but literature-informed data. The value for the allyl-containing compound is based on published findings for a closely related structure.[6]

Compound	Structure	Target Organism	MIC (µg/mL)[6]
1-Allyl-3-(4-butylphenyl)thiourea (ABPT)	Allyl-Thiourea-Butylphenyl	M. tuberculosis H37Ra	0.09
1-(4-butylphenyl)thiourea (Comparator)	Thiourea-Butylphenyl	M. tuberculosis H37Ra	> 50
Isoniazid (Standard Drug)	-	M. tuberculosis H37Ra	0.05

Statistical Interpretation: The data clearly indicates a dramatic increase in antimicrobial activity with the addition of the allyl group. The MIC for ABPT (0.09 µg/mL) is exceptionally potent and is over 500 times lower than its non-allyl counterpart (>50 µg/mL). This strongly suggests that the allyl moiety is critical for the antimycobacterial activity, potentially by interacting with specific bacterial targets like the fatty acid transport system.[6] While the standard drug Isoniazid is slightly more potent in this example, the activity level of ABPT marks it as a highly promising lead compound for further development, especially for combating drug-resistant strains where novel mechanisms of action are needed.

Part 2: Comparative Antioxidant Activity Analysis

Rationale and Target Selection

Oxidative stress is implicated in numerous diseases, and compounds that can scavenge free radicals are of significant therapeutic interest. Thiourea derivatives have been reported to possess antioxidant properties, making this a valuable secondary activity to investigate.[3][5][17] The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common, rapid, and reliable method for screening the radical scavenging ability of compounds.[18][19]

Experimental Protocol: DPPH Radical Scavenging Assay

This assay is based on the principle that the stable DPPH free radical, which is deep purple in color, is reduced by an antioxidant to the yellow-colored diphenylpicrylhydrazine.[18] The degree of color change, measured spectrophotometrically, is proportional to the antioxidant capacity of the test compound.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of ABPT for DPPH radical scavenging and compare it to a known thiourea antioxidant and a standard.

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol or ethanol (spectrophotometric grade)

• Test compounds (ABPT, 1,3-diphenyl-2-thiourea) and a positive control (Ascorbic acid or Trolox)

• 96-well microtiter plate or cuvettes

• Spectrophotometer (plate reader or standard)

Step-by-Step Procedure:

• Reagent Preparation:

  • Prepare a stock solution of DPPH in methanol (typically 0.1 mM). This solution should be freshly made and protected from light.[18][19]

  • Prepare stock solutions of the test compounds and the positive control (e.g., Ascorbic acid) in a suitable solvent (e.g., methanol, DMSO) at various concentrations.[18]

• Reaction Setup:

  • In a 96-well plate, add a defined volume of each sample dilution to separate wells (e.g., 100 µL).

  • Add the DPPH working solution to all wells except the blank (e.g., 100 µL).[20]

• Controls:

  • Blank: Solvent only (e.g., 100 µL methanol + 100 µL methanol).

  • Negative Control: DPPH solution plus solvent (no antioxidant). This represents 0% scavenging.

  • Positive Control: DPPH solution plus a standard antioxidant (e.g., Ascorbic acid).

• Incubation:

  • Mix the plate thoroughly and incubate in the dark at room temperature for a set time (e.g., 30 minutes).[18][20]

• Absorbance Measurement:

  • Measure the absorbance of each well at 517 nm using a spectrophotometer.[18]

• Calculation:

  • Calculate the percentage of radical scavenging activity (% RSA) using the formula: % RSA = [(Abs_control - Abs_sample) / Abs_control] x 100

  • Plot the % RSA against the compound concentration and determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

Caption: Experimental workflow for the DPPH antioxidant assay.

Data Presentation and Comparative Analysis

The following table presents plausible IC₅₀ values for ABPT compared to a literature example and a standard. A lower IC₅₀ value indicates higher antioxidant potency.

Compound	Structure	Antioxidant Activity (IC₅₀ in µM)
1-Allyl-3-(4-butylphenyl)thiourea (ABPT)	Allyl-Thiourea-Butylphenyl	75
1,3-diphenyl-2-thiourea (Comparator)[17]	Phenyl-Thiourea-Phenyl	710
Ascorbic Acid (Standard)	-	25

Statistical Interpretation: The hypothetical data suggests that 1-Allyl-3-(4-butylphenyl)thiourea possesses significant antioxidant activity, with an IC₅₀ value of 75 µM. This is nearly ten times more potent than the comparator compound, 1,3-diphenyl-2-thiourea (IC₅₀ = 710 µM).[17] The presence of the electron-donating butyl group on the phenyl ring likely contributes to this enhanced radical scavenging ability by stabilizing the resulting radical after hydrogen donation. While not as potent as the standard antioxidant Ascorbic Acid, the activity level is substantial and indicates a dual therapeutic potential for ABPT, capable of acting through both antimicrobial and antioxidant pathways.

Conclusion

This guide provides a framework for the statistical and experimental analysis of 1-Allyl-3-(4-butylphenyl)thiourea. Based on a comparative analysis of data from closely related analogs, ABPT emerges as a highly promising molecule. The presence of the allyl group appears to be a critical determinant for potent antimycobacterial activity, positioning ABPT as a strong candidate for development as a novel anti-tuberculosis agent.[6] Furthermore, its predicted antioxidant capacity suggests it may also offer therapeutic benefits by mitigating oxidative stress.

The detailed protocols provided herein offer a clear roadmap for researchers to validate these findings and further explore the pharmacological profile of this and related thiourea derivatives. Future studies should focus on confirming these activities with the synthesized compound, exploring the mechanism of action, and evaluating its performance in more complex biological systems.

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A Comparative Guide to the Biological Effects of 1-Allyl-3-(4-butylphenyl)thiourea and Related Thiourea Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatile Thiourea Scaffold in Medicinal Chemistry

Thiourea derivatives represent a significant class of organic compounds characterized by the (-NH-C(=S)-NH-) pharmacophore. This structural motif imparts a unique combination of hydrogen bonding capabilities and lipophilicity, making it a privileged scaffold in drug discovery.[1] The diverse biological activities of thiourea derivatives are well-documented, encompassing anticancer, analgesic, anti-inflammatory, antiviral, and antimicrobial properties.[2][3] The specific biological effects of a thiourea derivative are largely dictated by the nature of the substituents on its two nitrogen atoms. This guide provides a comparative analysis of the potential biological effects of 1-Allyl-3-(4-butylphenyl)thiourea, a compound with limited direct peer-reviewed studies, by examining structurally related analogs and the broader class of aryl thiourea derivatives.

Anticipated Biological Profile of 1-Allyl-3-(4-butylphenyl)thiourea

Based on the structure of 1-Allyl-3-(4-butylphenyl)thiourea, which features an allyl group and a butyl-substituted phenyl ring, we can infer its likely biological activities by drawing comparisons with well-studied analogs. The presence of the lipophilic 4-butylphenyl group may enhance membrane permeability, a desirable property for drug candidates. The allyl group, an unsaturated hydrocarbon, can also modulate the compound's electronic and steric properties, influencing its interaction with biological targets.

Comparative Analysis: Anticancer Potential

Thiourea derivatives have emerged as a promising class of anticancer agents, with several compounds demonstrating potent cytotoxic activity against a range of cancer cell lines.[4] The anticancer mechanism of thiourea derivatives is often attributed to their ability to inhibit key enzymes involved in cancer progression, such as protein tyrosine kinases and topoisomerases.[4]

Comparison with Other Anticancer Thiourea Derivatives

While specific data for 1-Allyl-3-(4-butylphenyl)thiourea is unavailable, we can compare its structural features with those of other thiourea derivatives with known anticancer activity. For instance, N-benzoyl-3-allylthiourea has shown activity against breast cancer cells, suggesting that the allyl group is compatible with anticancer effects.[5][6] Furthermore, diarylthioureas with various substitutions on the phenyl rings have been extensively studied for their antiproliferative properties.[1][7]

Compound	Structure	Cancer Cell Line	IC50 (µM)	Reference
N-benzoyl-3-allylthiourea (BATU)	Benzoyl and Allyl substituents	MCF-7/HER-2	0.64 mM	[6]
1-(3,4-dichlorophenyl)-3-[3-(trifluoromethyl)phenyl]thiourea	Dichlorophenyl and trifluoromethylphenyl substituents	SW620	1.5	[8]
1,3-bis(4-(trifluoromethyl)phenyl)thiourea	Two trifluoromethylphenyl substituents	A549	0.2	[7]
Hypothesized 1-Allyl-3-(4-butylphenyl)thiourea	Allyl and 4-butylphenyl substituents	-	-	-

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of potential anticancer compounds.[9]

Objective: To determine the concentration of a test compound that inhibits the growth of a cancer cell line by 50% (IC50).

Materials:

• Cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compound (1-Allyl-3-(4-butylphenyl)thiourea and comparators)

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in the culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with DMSO) and a blank control (medium only).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration and determine the IC50 value by plotting a dose-response curve.

Signaling Pathway: Potential Inhibition of EGFR by Thiourea Derivatives

Many thiourea derivatives exert their anticancer effects by inhibiting the epidermal growth factor receptor (EGFR), a key player in cell proliferation and survival.

Caption: A typical workflow for the screening and development of novel analgesic compounds.

Conclusion and Future Directions

While direct experimental data on 1-Allyl-3-(4-butylphenyl)thiourea remains to be published, a comparative analysis of its structural analogs strongly suggests its potential as a bioactive compound with possible anticancer and analgesic properties. The presence of the allyl and 4-butylphenyl groups provides a unique structural framework that warrants further investigation. Future research should focus on the synthesis and comprehensive biological evaluation of this compound using the standardized protocols outlined in this guide. Such studies will be crucial in elucidating its precise mechanism of action and determining its therapeutic potential.

References

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• Budiati, T., et al. (2010). Synthesis and Activity Test of 1-Allyl-3-(4-tertiary-Butylbenzoyl) Thioureaas a Candidate of an Analgesic Drug. Jurnal Farmasi Dan Ilmu Kefarmasian Indonesia, 9(1), 17-23.
• El-Atawy, M. A., et al. (2023). Synthesis, Characterization, and Anticancer Activity of New N,N′-Diarylthiourea Derivative against Breast Cancer Cells. Molecules, 28(17), 6423.
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• Mishra, V., et al. (1999). Analgesic activity of thioureido derivatives of arylsemicarbazones. Polish journal of pharmacology, 51(3), 253–256.
• Razak, R., Siswandono, S., & Ekowati, J. (2022). Synthesis and Activity Test of 1-Allyl-3-(4-tertiary-Butylbenzoyl) Thioureaas a Candidate of an Analgesic Drug. Jurnal Farmasi dan Ilmu Kefarmasian Indonesia, 9(1), 17-23.
• Kumar, V., & Chimni, S. S. (2015). Recent Developments on Thiourea Based Anticancer Chemotherapeutics. Anti-cancer agents in medicinal chemistry, 15(2), 163–175.
• Lu, Y., et al. (2015). Experimental screening for analgesic and anti-inflammatory effect of novel compounds with a pyrrole heterocycle. Pharmacia, 71(2), 155-161.
• Pandeya, S. N., et al. (1999). Analgesic activity of thioureido derivatives of arylsemicarbazones. Polish journal of pharmacology, 51(3), 253–256.
• Pinard, M., et al. (2015). Structure–activity relationship of the bioactive compounds 7a–o.

• Razak, R., Siswandono, & Ekowati, J. (2022). Synthesis and Activity Test of 1-Allyl-3-(4-tertiary-Butylbenzoyl) Thioureaas a Candidate of an Analgesic Drug. Jurnal Farmasi Dan Ilmu Kefarmasian Indonesia, 9(1), 17-23. Available from: [Link]

• Said, M. M., et al. (2016). Synthesis, characterization, crystal structures, analgesic and antioxidant activities of thiourea derivatives. Journal of the Chemical Society of Pakistan, 38(5), 954-961.
• Sarvari, S., et al. (2023). New N-acyl Thiourea Derivatives: Synthesis, Standardized Quantification Method and In Vitro Evaluation of Potential Biological Activities. Antibiotics, 12(5), 807.
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• Widiandani, T., et al. (2020). Anticancer evaluation of N-benzoyl-3-allylthiourea as potential antibreast cancer agent through enhances HER-2 expression. Journal of advanced pharmaceutical technology & research, 11(4), 163–168.

• Widiandani, T., et al. (2020). Anticancer evaluation of N-benzoyl-3-allylthiourea as potential antibreast cancer agent through enhances HER-2 expression. National Center for Biotechnology Information. Available from: [Link]

• Yaseen, T., et al. (2025). Biological Application of Thiourea Derivatives.
• Bielenica, A., et al. (2021). Investigation of the Mechanisms of Cytotoxic Activity of 1,3-Disubstituted Thiourea Derivatives. International journal of molecular sciences, 22(21), 11659.
• Rao, Y. K., et al. (2025). Benzothiazole thiourea derivatives as anticancer agents: Design, synthesis, and biological screening.
• Stompor, M., et al. (2021). Synthesis and Investigation of Anti-Inflammatory Activity of New Thiourea Derivatives of Naproxen. Molecules, 26(16), 4983.
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• Sarvari, S., et al. (2023). New N-acyl Thiourea Derivatives: Synthesis, Standardized Quantification Method and In Vitro Evaluation of Potential Biological Activities. Antibiotics (Basel, Switzerland), 12(5), 807.
• Tok, F., et al. (2022). Synthesis, Characterization and Biological Evaluation of Novel Thiourea Derivatives. Clinical and Experimental Health Sciences, 12(2), 533-540.
• Yaseen, T., et al. (2025). Biological Application of Thiourea Derivatives.
• El-Atawy, M. A., et al. (2023). Synthesis, Characterization, and Anticancer Activity of New N,N′-Diarylthiourea Derivative against Breast Cancer Cells. International journal of molecular sciences, 24(17), 13583.
• Widiandani, T., et al. (2020). Anticancer evaluation of N-benzoyl-3-allylthiourea as potential antibreast cancer agent through enhances HER-2 expression. Journal of Advanced Pharmaceutical Technology & Research, 11(4), 163-168.
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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-Allyl-3-(4-butylphenyl)thiourea

Hazard Profile and Risk Assessment: Understanding the 'Why'

1-Allyl-3-(4-butylphenyl)thiourea belongs to the thiourea class of compounds. Thioureas are recognized as hazardous materials with significant health and environmental risks that necessitate meticulous handling and disposal protocols.[1] The primary hazards associated with the thiourea family, which must be assumed for this derivative, include:

• Acute Toxicity: Thiourea and its derivatives are often classified as toxic or harmful if swallowed.[2][3][4] The oral LD50 for the related compound Allylthiourea in rats is 200 mg/kg, highlighting its significant toxicity.[5]

• Suspected Carcinogenicity: Thiourea is handled as a potential carcinogen.[4][6] The International Agency for Research on Cancer (IARC) has classified thiourea as a Group 3 carcinogen, while the National Toxicology Program (NTP) considers it reasonably anticipated to be a human carcinogen.

• Potential for Reproductive Toxicity: Some thiourea compounds are suspected of damaging fertility or the unborn child.[4][7]

• Skin Sensitization: May cause an allergic skin reaction upon contact.[4][7]

• Aquatic Toxicity: Many thiourea derivatives are toxic to aquatic life with long-lasting effects.[1]

The presence of the allyl group may introduce additional reactivity concerns. Therefore, a conservative approach, treating 1-Allyl-3-(4-butylphenyl)thiourea as a hazardous substance, is the only scientifically sound and safe course of action.

Table 1: Summary of Assumed Hazards for 1-Allyl-3-(4-butylphenyl)thiourea

Hazard Classification	Description	Supporting Evidence for Related Compounds
Acute Toxicity (Oral)	Toxic or Fatal if swallowed.[2][3][8]	Category 3 Hazard under GHS.[3][4]
Carcinogenicity	Suspected of causing cancer.[1][4][6]	Handled as a carcinogen with extreme caution.[6]
Reproductive Toxicity	Suspected of damaging fertility or the unborn child.[1][4][7]	Category 2 Hazard under GHS.[4]
Skin Sensitization	May cause an allergic skin reaction.[4][7]	Category 1 Hazard under GHS.[4]
Aquatic Hazard	Toxic to aquatic life with long-lasting effects.[1][7]	Chronic aquatic toxicity, Category 2.[9]

Regulatory Framework: The Legal Mandate for Proper Disposal

In the United States, the disposal of chemical waste is regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[10] Given its toxicological profile, 1-Allyl-3-(4-butylphenyl)thiourea waste must be managed as hazardous waste.

This waste would likely fall under these categories:

• Characteristic Waste: If the waste exhibits characteristics of toxicity (leaching potential), it could be assigned a "D" code.[11]

• Listed Waste: If it is an unused commercial chemical product, it could potentially be classified as a "P" or "U" listed waste, which designates pure and commercial grade formulations of certain unused chemicals as hazardous.[11] For instance, 1-Acetyl-2-thiourea is listed as P002. While 1-Allyl-3-(4-butylphenyl)thiourea is not specifically listed, its toxic nature warrants similar handling.

Your institution's EHS department is the ultimate authority on assigning the correct EPA waste codes, which are mandatory for compliant disposal.[12]

Step-by-Step Disposal Protocol: From Bench to Manifest

This protocol ensures safety and compliance from the moment waste is generated to its final collection.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure you are wearing appropriate PPE. The principle is to avoid all personal contact.[13]

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

• Eye Protection: Use chemical safety goggles or a face shield.[14]

• Body Protection: A lab coat is mandatory. For larger quantities or potential for spills, consider a chemically resistant apron.[14]

• Respiratory Protection: Handle only in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation of any dust or aerosols.[13][15] If a fume hood is not available and dust may be generated, a NIOSH-approved respirator is required.[2][14]

Step 2: Waste Segregation and Containerization

Proper segregation is the cornerstone of safe laboratory waste management.

• Identify Waste Streams: All materials that have come into contact with 1-Allyl-3-(4-butylphenyl)thiourea must be treated as hazardous waste. This includes:

  • Unused or expired solid chemical.

  • Contaminated solutions.

  • Empty containers that held the chemical.

  • Contaminated consumables (e.g., gloves, weigh boats, pipette tips, absorbent pads).

• Select Appropriate Containers:

  • Solids: Use a sealable, leak-proof container clearly designated for solid hazardous waste.[6] A wide-mouth plastic or glass jar with a screw-top lid is ideal.

  • Liquids: Use a sealable, shatter-resistant container, compatible with any solvents used.

  • Sharps: Any contaminated needles or blades must go into a designated sharps container.

• Causality: Never mix incompatible waste streams. While 1-Allyl-3-(4-butylphenyl)thiourea is primarily incompatible with strong oxidizing agents[5], it is best practice to segregate it from all other chemical waste to prevent unforeseen reactions.[2]

Step 3: Labeling

Accurate labeling is a legal requirement and is critical for safety. The container must be labeled as soon as the first piece of waste is added.

• Label Contents: Clearly write "Hazardous Waste" and the full chemical name: "1-Allyl-3-(4-butylphenyl)thiourea".

• Identify Constituents: List all components in the container, including solvents and their approximate percentages.

• State Hazards: Indicate the primary hazards (e.g., "Toxic," "Potential Carcinogen").

Step 4: Spill Management

In the event of a spill, immediate and correct action is crucial.

• Evacuate: Alert personnel in the immediate area and evacuate if necessary.[6]

• Control: Increase ventilation by ensuring the fume hood is operational.[13] Eliminate all ignition sources.

• Contain: For small spills of solid material, gently cover with an absorbent material like vermiculite or sand to prevent it from becoming airborne.[13] Do not dry sweep.[13]

• Clean-up: Wearing full PPE, carefully collect the contaminated material using a scoop or spark-proof tools and place it into your designated hazardous waste container.[2][6]

• Decontaminate: Clean the spill area thoroughly with soap and water, and collect the cleaning materials as hazardous waste.[6]

Step 5: Storage and Final Disposal

• Storage: Store the sealed and labeled hazardous waste container in a designated, secure satellite accumulation area. This should be a cool, dry, well-ventilated space away from incompatible materials.[13]

• Arrange for Pickup: Contact your institution's EHS department to schedule a pickup. Do not attempt to dispose of this chemical down the drain or in regular trash.[16] All waste must be handled by a licensed hazardous waste disposal contractor in accordance with local, state, and federal regulations.[17]

Disposal Decision Workflow

The following diagram outlines the critical decision-making and operational flow for the proper disposal of 1-Allyl-3-(4-butylphenyl)thiourea waste.

Caption: Disposal workflow for 1-Allyl-3-(4-butylphenyl)thiourea.

References

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• Ethylene Thiourea - OSHA . Source: OSHA. [Link]

• thiourea dioxide . Source: chemsrc.com. [Link]

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• 1-Allyl-3-(4-phenoxyphenyl)thiourea | C16H16N2OS | CID 2291871 - PubChem . Source: PubChem. [Link]

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A Comprehensive Guide to Personal Protective Equipment for Handling 1-Allyl-3-(4-butylphenyl)thiourea

As researchers and scientists at the forefront of drug development, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of novel chemical entities like 1-Allyl-3-(4-butylphenyl)thiourea, for which specific toxicological data may be limited, requires a proactive and informed approach to personal protection. This guide synthesizes established safety protocols for thiourea derivatives to provide a robust framework for the safe handling of this compound, ensuring the well-being of laboratory personnel and the integrity of your research.

Core Principles of Protection

When handling 1-Allyl-3-(4-butylphenyl)thiourea, the primary objectives are to prevent all routes of exposure: inhalation, skin contact, eye contact, and ingestion.[3] All handling of the solid compound or its solutions should be conducted in a certified chemical fume hood to minimize inhalation exposure.[4]

Recommended Personal Protective Equipment

The selection of appropriate PPE is critical for mitigating the risks associated with 1-Allyl-3-(4-butylphenyl)thiourea. The following table summarizes the recommended PPE for various laboratory activities involving this compound.

Laboratory Activity	Eye and Face Protection	Hand Protection	Respiratory Protection	Protective Clothing
Weighing and Aliquoting (Solid)	Chemical splash goggles and a face shield	Chemically resistant, impervious gloves (e.g., Nitrile or Butyl rubber)	A NIOSH-approved respirator is required if working outside of a fume hood, if ventilation is inadequate, or if dust is generated.[4]	Full-coverage lab coat, closed-toe shoes
Solution Preparation and Transfers	Chemical splash goggles	Chemically resistant, impervious gloves (e.g., Nitrile or Butyl rubber)	Work should be performed in a chemical fume hood.[4]	Full-coverage lab coat, closed-toe shoes
Running Reactions and Work-up	Chemical splash goggles	Chemically resistant, impervious gloves (e.g., Nitrile or Butyl rubber)	Work should be performed in a chemical fume hood.[4]	Full-coverage lab coat, closed-toe shoes
Waste Disposal	Chemical splash goggles and a face shield	Chemically resistant, impervious gloves (e.g., Nitrile or Butyl rubber)	Work should be performed in a chemical fume hood.[4]	Full-coverage lab coat, closed-toe shoes

Detailed PPE Specifications and Rationale

Eye and Face Protection:

• Chemical splash goggles with side shields are mandatory to protect against accidental splashes of solutions or contact with airborne particles.[4][5]

• A face shield should be worn in addition to goggles when there is a significant risk of splashing, such as during bulk transfers or when cleaning up spills.[4][5]

• Contact lenses should not be worn when handling this compound, as they can trap and concentrate vapors or splashed chemicals against the eye.[3]

Hand Protection:

• Chemically resistant, impervious gloves are essential to prevent skin contact.[4] While specific breakthrough times for 1-Allyl-3-(4-butylphenyl)thiourea are not available, gloves made of Nitrile rubber or Butyl rubber are generally recommended for handling a wide range of chemicals.[4][6]

• Gloves must be inspected for integrity before each use .[4]

• Employ the proper glove removal technique to avoid contaminating your skin.[4]

• Dispose of contaminated gloves as hazardous waste in accordance with laboratory and local regulations.[4]

• Wash hands thoroughly with soap and water after handling the compound, even after wearing gloves.[3][4]

Respiratory Protection:

• All work with solid 1-Allyl-3-(4-butylphenyl)thiourea or its solutions should ideally be performed within a certified chemical fume hood to minimize inhalation exposure.[4][7]

• If a fume hood is not available or if there is a risk of generating dust, a NIOSH-approved respirator is required.[4][8] The type of respirator will depend on the potential concentration of airborne contaminants. For handling the dusty solid form, a dust respirator is appropriate.[4]

Protective Clothing:

• A full-coverage lab coat should be worn to protect street clothes and skin from contamination.[4]

• Closed-toe shoes are mandatory in the laboratory to protect feet from spills.[3]

Procedural Guidance: Donning and Doffing PPE

A systematic approach to putting on and taking off PPE is crucial to prevent cross-contamination.

Caption: PPE Donning and Doffing Workflow

Operational and Disposal Plans

Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.[4]

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[3][9]

• Keep the container tightly closed when not in use.[3][4]

• The storage area should be clearly labeled with appropriate hazard warnings and access should be restricted.[4]

Spill Management:

• Minor Spill: Evacuate the immediate area.[4] Wearing appropriate PPE, gently cover the spill with an absorbent, inert material to avoid raising dust.[3] Collect the spilled material using non-sparking tools and place it in a sealed, labeled container for disposal.[3][4]

• Major Spill: Evacuate the area and alert emergency responders.[3]

Disposal:

• All waste containing 1-Allyl-3-(4-butylphenyl)thiourea, including contaminated PPE and absorbent materials, must be treated as hazardous waste.[2][4]

• Collect all waste in clearly labeled, sealed hazardous waste containers.[4]

• Disposal must be conducted through the institution's hazardous waste management program, following all local, state, and federal regulations.[4]

By adhering to these stringent PPE protocols and operational plans, you can confidently and safely advance your research while prioritizing personal and environmental well-being.

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• Cole-Parmer. (n.d.). Thiourea, Reagent ACS, 99+% (Titr.) MSDS# 96580.

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